4-Bromo-5-methylpyrimidin-2-amine

• CAS: 1245643-74-6

Core Science & Biosynthesis

Solubility of 4-Bromo-5-methylpyrimidin-2-amine in DMSO and Methanol

An In-Depth Technical Guide to the

Abstract

The solubility of active pharmaceutical ingredients (APIs) is a critical determinant of their therapeutic efficacy and developability. This guide provides a comprehensive technical overview of the solubility of 4-Bromo-5-methylpyrimidin-2-amine, a heterocyclic building block of interest in medicinal chemistry, in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. While specific quantitative solubility data for this compound is not extensively documented in public literature, this document synthesizes fundamental principles of solubility, analyzes the anticipated molecular interactions, and provides a robust experimental framework for researchers to determine these values empirically. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of solubility for applications in synthesis, purification, and formulation.

Introduction: The Critical Role of Solubility in Drug Discovery

In the realm of pharmaceutical sciences, the solubility of a compound is a cornerstone property that dictates its journey from a laboratory curiosity to a viable therapeutic agent.[1] It governs the bioavailability of a drug, influences its absorption and distribution in the body, and is a key parameter in the design of effective dosage forms.[1][2] For a compound like 4-Bromo-5-methylpyrimidin-2-amine, which serves as a potential intermediate in the synthesis of more complex molecules, understanding its behavior in different solvents is paramount for optimizing reaction conditions, facilitating purification, and enabling formulation development.

This guide focuses on two solvents of ubiquitous importance in the pharmaceutical laboratory:

• Dimethyl Sulfoxide (DMSO): A polar aprotic solvent renowned for its exceptional ability to dissolve a wide array of both polar and non-polar compounds.[3][4]

• Methanol: A polar protic solvent widely used in organic synthesis and as a vehicle for various analytical techniques.

Theoretical Framework for Solubility

The dissolution of a solid solute in a liquid solvent is a complex process governed by the interplay of intermolecular forces and thermodynamic principles.[5] The adage "like dissolves like" provides a foundational, albeit simplified, understanding of this phenomenon. A more rigorous analysis involves considering the specific molecular interactions between the solute and the solvent molecules.

2.1. Molecular Characteristics of 4-Bromo-5-methylpyrimidin-2-amine

To predict the solubility of 4-Bromo-5-methylpyrimidin-2-amine, we must first examine its structural features:

• Pyrimidinamine Core: The pyrimidine ring containing amino and bromo substituents provides sites for various intermolecular interactions.

• Amino Group (-NH2): This group can act as a hydrogen bond donor.

• Pyrimidine Nitrogens: The nitrogen atoms within the pyrimidine ring can act as hydrogen bond acceptors.

• Bromo and Methyl Groups: These substituents contribute to the overall size and lipophilicity of the molecule.

2.2. Solvent Properties and Intermolecular Forces

The ability of DMSO and methanol to dissolve 4-Bromo-5-methylpyrimidin-2-amine is rooted in their distinct chemical properties:

• Methanol (CH₃OH): As a polar protic solvent, methanol can engage in hydrogen bonding through its hydroxyl group, acting as both a hydrogen bond donor and acceptor.[6][7] It also exhibits dipole-dipole interactions and weaker London dispersion forces.[6]

• DMSO ((CH₃)₂SO): DMSO is a polar aprotic solvent with a strong dipole moment centered on the S=O bond.[4] It is an excellent hydrogen bond acceptor via the oxygen atom.[4] While it lacks a hydrogen bond-donating proton, it can participate in dipole-dipole interactions and London dispersion forces.[8][9]

2.3. Anticipated Molecular Interactions and Solubility

Based on the principles of intermolecular forces, we can anticipate the following interactions:

• In Methanol: The primary driving force for the solubility of 4-Bromo-5-methylpyrimidin-2-amine in methanol is expected to be hydrogen bonding between the amino group of the solute and the hydroxyl group of methanol, as well as between the pyrimidine nitrogens and the hydroxyl group of methanol. Dipole-dipole interactions will also contribute.

• In DMSO: Solubility in DMSO is likely facilitated by strong hydrogen bonds between the amino group of the solute and the highly polar sulfoxide oxygen of DMSO. The pyrimidine nitrogens can also act as hydrogen bond acceptors for the methyl protons of DMSO, albeit to a lesser extent.[8][10] Strong dipole-dipole interactions between the solute and DMSO will also play a significant role.

Quantitative Solubility Data

A comprehensive search of scientific literature and chemical databases reveals a lack of specific, publicly available quantitative solubility data for 4-Bromo-5-methylpyrimidin-2-amine in DMSO and methanol. Qualitative information for structurally similar compounds, such as 2-Amino-5-bromo-4-methylpyridine, indicates that it is "soluble" in methanol.[11] Given the strong solvating power of DMSO for a vast range of organic molecules, it is reasonable to hypothesize that 4-Bromo-5-methylpyrimidin-2-amine will also exhibit good solubility in this solvent.

To provide actionable data for researchers, the following table is presented as a template to be populated with experimentally determined values.

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)	Method of Determination
DMSO	25	Data to be determined	Data to be determined	Shake-Flask Method
Methanol	25	Data to be determined	Data to be determined	Shake-Flask Method

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The "shake-flask" method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound.[12][13] The following protocol provides a step-by-step guide for determining the solubility of 4-Bromo-5-methylpyrimidin-2-amine.

4.1. Materials and Equipment

• 4-Bromo-5-methylpyrimidin-2-amine (solid)

• Dimethyl sulfoxide (DMSO), analytical grade

• Methanol, analytical grade

• Scintillation vials or other suitable sealed containers

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

4.2. Step-by-Step Procedure

• Preparation of Standard Solutions: Accurately prepare a series of standard solutions of 4-Bromo-5-methylpyrimidin-2-amine of known concentrations in the chosen solvent (DMSO or methanol). These will be used to create a calibration curve for the HPLC analysis.

• Addition of Excess Solute: Add an excess amount of solid 4-Bromo-5-methylpyrimidin-2-amine to a pre-weighed vial. The presence of undissolved solid at the end of the experiment is crucial to ensure that the solution is saturated.

• Solvent Addition: Add a known volume or mass of the solvent (DMSO or methanol) to the vial.

• Equilibration: Seal the vial and place it on an orbital shaker or stirrer in a temperature-controlled environment (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the dissolution has reached equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

• Sample Withdrawal and Filtration: Carefully withdraw a sample of the supernatant using a syringe. Immediately filter the sample through a syringe filter to remove any undissolved solid particles.

• Dilution: Accurately dilute the filtered saturated solution with the appropriate solvent to bring the concentration within the linear range of the HPLC calibration curve.

• HPLC Analysis: Analyze the diluted sample by HPLC to determine the concentration of 4-Bromo-5-methylpyrimidin-2-amine.

• Calculation of Solubility: Using the concentration determined from the HPLC analysis and the dilution factor, calculate the solubility of the compound in the solvent. Express the solubility in appropriate units (e.g., mg/mL or mol/L).

4.3. Self-Validating System and Causality

• Why excess solid? The presence of undissolved solid is a visual confirmation that the solution has reached its saturation point, a fundamental requirement for measuring equilibrium solubility.[14]

• Why equilibration time? Dissolution is a kinetic process. A 24-48 hour equilibration period ensures that the system has reached a thermodynamic equilibrium, where the rate of dissolution equals the rate of precipitation.[15]

• Why filtration? Filtration is critical to remove any microscopic solid particles from the sample, which would otherwise lead to an overestimation of the solubility.

• Why a calibration curve? The HPLC calibration curve provides a reliable and quantitative relationship between the analytical signal (e.g., peak area) and the concentration of the analyte, ensuring accurate determination of the solute concentration in the saturated solution.

Visualizing the Process

5.1. Experimental Workflow

Caption: Workflow for experimental solubility determination.

5.2. Molecular Interactions

Caption: Key intermolecular interactions driving solubility.

Conclusion

References

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• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. Retrieved February 20, 2026, from [Link]

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• PubChem. (n.d.). 5-Bromo-4-methylpyrimidin-2-amine. Retrieved February 20, 2026, from [Link]

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A Researcher's Comprehensive Safety and Handling Guide for 2-Amino-5-bromo-4-methylpyrimidine

Foreword for the Modern Researcher

In the fast-paced world of drug discovery and chemical synthesis, a deep understanding of the reagents we handle is paramount. This guide moves beyond the standard Safety Data Sheet (SDS) format to provide a practical, in-depth understanding of 2-amino-5-bromo-4-methylpyrimidine (CAS 17321-93-6). As a key building block in the synthesis of biologically active compounds, its safe and effective use is critical.[1] This document is crafted for the hands-on scientist, offering not just data, but actionable insights to ensure both experimental integrity and personal safety.

Part 1: Chemical Identity and Hazard Profile

Correctly identifying a chemical is the first line of defense in laboratory safety. While sometimes referred to as 2-amino-4-bromo-5-methylpyrimidine, the correct IUPAC name is 5-bromo-4-methylpyrimidin-2-amine .[2]

Core Properties

A foundational understanding of the compound's physical and chemical properties is essential for safe handling and experimental design.

Property	Value	Source
Molecular Formula	C₅H₆BrN₃	[1][2]
Molecular Weight	188.03 g/mol	[2]
Appearance	Solid
Melting Point	196-200 °C
CAS Number	17321-93-6	[1][2]

Globally Harmonized System (GHS) Classification: A Clear Warning

The GHS provides a universal language for chemical hazard communication. For 2-amino-5-bromo-4-methylpyrimidine, the classification indicates significant potential hazards that demand respect and careful handling.[2]

• Pictograms:

• Signal Word: Danger [2]

• Hazard Statements:

  • H302: Harmful if swallowed.[2]

  • H315: Causes skin irritation.[2]

  • H318: Causes serious eye damage.[2]

  • H335: May cause respiratory irritation.[2]

• Hazard Classifications:

  • Acute Toxicity, Oral (Category 4)[2]

  • Skin Irritation (Category 2)[2]

  • Serious Eye Damage (Category 1)[2]

  • Specific target organ toxicity — single exposure (Category 3), Respiratory system.[2]

The "Danger" signal word and the "H318: Causes serious eye damage" classification are of particular importance. This is a more severe classification than "causes serious eye irritation" and implies a risk of permanent damage. This elevates the mandatory requirement for appropriate eye protection.

Part 2: Exposure Scenarios and Emergency Response

Understanding the potential routes of exposure and having a clear, rehearsed emergency plan is non-negotiable.

First-Aid Measures: Immediate and Effective Actions

In the event of an exposure, time is of the essence. The following protocols should be followed immediately.

• Eye Contact: This is the most critical exposure route due to the risk of serious damage. Immediately flush eyes with copious amounts of water for at least 15 minutes, ensuring to lift the upper and lower eyelids.[3][4] Remove contact lenses if present and easy to do so.[3][4] Seek immediate medical attention.[3]

• Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[3][4] If skin irritation occurs, seek medical advice.[3]

• Ingestion: If the individual is conscious, rinse their mouth with water.[4] Do not induce vomiting.[3] Call a poison control center or physician for guidance.[3][4]

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing.[3][4] If breathing becomes difficult, seek medical attention.[3]

Accidental Release: A Step-by-Step Containment Protocol

A spill of this solid compound requires a methodical approach to prevent dispersal and exposure.

Experimental Protocol: Solid Spill Cleanup

• Evacuate and Ventilate: Clear the immediate area of all personnel. If possible, increase ventilation to the area without creating strong air currents that could disperse the powder.

• Don Appropriate PPE: At a minimum, this includes a lab coat, nitrile gloves, and safety goggles. For larger spills, a face shield and respiratory protection (N95 dust mask) are recommended.[5]

• Contain the Spill: Gently cover the spill with a dry, inert absorbent material like vermiculite or sand.

• Collect the Material: Carefully sweep the material into a designated, labeled hazardous waste container.[6] Avoid actions that generate dust.[6]

• Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel. Place all cleaning materials into the hazardous waste container.

• Dispose of Waste: Seal the container and arrange for disposal through a licensed environmental waste management company.[6]

The following workflow illustrates the decision-making process for responding to a spill.

Caption: Spill response workflow for 2-amino-5-bromo-4-methylpyrimidine.

Part 3: Proactive Safety: Handling, Storage, and Engineering Controls

Preventing exposure is always preferable to responding to it. Adherence to best practices in handling and storage is crucial.

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Always handle this compound in a well-ventilated area. A chemical fume hood is the preferred engineering control to minimize inhalation risk.[3] Ensure that eyewash stations and safety showers are readily accessible.[4]

• Personal Protective Equipment:

  • Eye/Face Protection: Chemical safety goggles are mandatory. Given the risk of serious eye damage, a face shield should also be considered.

  • Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).[3]

  • Respiratory Protection: If handling outside of a fume hood or if dust generation is likely, a NIOSH-approved N95 dust mask or higher is necessary.[5]

Storage and Stability

• Storage Conditions: Store in a tightly closed container in a dry, well-ventilated place.[3]

• Incompatible Materials: Keep away from strong oxidizing agents.[4]

• Stability: The compound is stable under normal storage conditions.

Part 4: The Broader Context: Disposal and Transport

A complete safety profile includes understanding the compound's lifecycle beyond the lab bench.

• Disposal Considerations: This material and its container must be disposed of as hazardous waste.[6] Do not allow it to enter drains or the environment. All disposal activities must comply with local, state, and federal regulations.[6]

• Transport Information: While specific transport regulations can vary, this compound is typically not regulated as a hazardous material for transport. However, it is essential to verify this with the current regulations from the relevant transport authorities (e.g., DOT, IATA).

Conclusion: A Culture of Safety

2-Amino-5-bromo-4-methylpyrimidine is a valuable tool in the arsenal of medicinal chemists and drug development professionals. However, its utility is matched by its potential hazards. By understanding its chemical personality—its reactivity, its hazards, and the proper respect it requires—researchers can ensure its use as a stepping stone to discovery, not a source of preventable accidents. This guide serves as a living document; always cross-reference with the most current SDS from your supplier and your institution's specific safety protocols.

References

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pKa values and acidity constants for 5-methylpyrimidin-2-amine derivatives

An In-Depth Technical Guide to the Acidity Constants (pKa) of 5-Methylpyrimidin-2-amine Derivatives for Drug Discovery Professionals

Abstract

The ionization constant (pKa) is a fundamental physicochemical parameter that dictates the behavior of a drug candidate in a biological system.[1][2] For researchers engaged in the development of therapeutics based on the 5-methylpyrimidin-2-amine scaffold, a deep understanding of the factors governing its pKa is not merely academic—it is essential for success. This guide provides an in-depth analysis of the acidity and basicity of this important heterocyclic core. We will explore the electronic landscape of the molecule, detail both experimental and computational methodologies for pKa determination, and discuss the predictable effects of substituent derivatization on the molecule's ionization state. This document is intended to serve as a comprehensive resource for medicinal chemists, pharmacologists, and formulation scientists, empowering them to rationally design and optimize 5-methylpyrimidin-2-amine derivatives with superior drug-like properties.

The Critical Role of pKa in Modern Drug Development

The extent to which a molecule is ionized at a given pH governs its most critical pharmacokinetic and pharmacodynamic properties. The majority of drugs are weak acids or bases, and their ionization state influences solubility, membrane permeability, plasma protein binding, and interaction with their biological target.[3] An amine-containing scaffold like 5-methylpyrimidin-2-amine is a prime example of a tunable basic center that medicinal chemists can modulate to achieve a desired therapeutic profile.[4]

Key drug properties influenced by pKa include:

• Absorption, Distribution, Metabolism, and Excretion (ADME): The ionization state affects a drug's ability to cross lipid membranes, such as the intestinal wall and the blood-brain barrier.[3][5] Generally, neutral, more lipophilic species cross membranes more readily via passive diffusion.[2]

• Aqueous Solubility: Ionized forms of a drug are typically more water-soluble, which is crucial for formulation and intravenous administration.[5] The ability to form stable, crystalline salts is also directly linked to the compound's pKa.[4]

• Target Engagement: Many drug-target interactions, such as the formation of salt bridges with acidic residues (e.g., aspartic or glutamic acid) in a protein's active site, are dependent on the protonation state of the ligand.[5]

• Off-Target Liabilities: Highly basic compounds can sometimes lead to undesirable off-target effects, such as inhibition of hERG potassium channels or cytochrome P450 (CYP) enzymes.[4][5] Fine-tuning the pKa is a common strategy to mitigate these risks.

Therefore, the accurate determination and strategic modulation of pKa are cornerstone activities in lead optimization, enabling the rational design of safer and more effective medicines.[1][2]

Understanding the Basicity of the 5-Methylpyrimidin-2-amine Core

To predict how derivatives will behave, we must first understand the electronic properties of the parent scaffold. The basicity of 5-methylpyrimidin-2-amine is a composite of the influences from the pyrimidine ring, the amino group, and the methyl group. Protonation primarily occurs on one of the ring nitrogens.

• The Pyrimidine Ring: As a six-membered heterocycle with two nitrogen atoms, pyrimidine is classified as π-deficient.[6] The electronegative nitrogen atoms withdraw electron density from the ring, making it significantly less basic than its single-nitrogen analog, pyridine. The pKa of protonated pyrimidine is approximately 1.23, whereas pyridine's is about 5.30.[6][7]

• The 2-Amino Group: The amino group at the C2 position acts as a powerful electron-donating group through resonance. The lone pair of electrons on the exocyclic nitrogen can be delocalized into the ring, increasing the electron density on the ring nitrogens and thus increasing their basicity. This effect is substantial, raising the pKa of 2-aminopyrimidine to approximately 3.45.[8]

• The 5-Methyl Group: The methyl group at the C5 position is a weak electron-donating group through an inductive effect. It pushes electron density into the ring, further increasing the basicity of the ring nitrogens.

Estimated pKa of 5-Methylpyrimidin-2-amine:

While no direct experimental value for 5-methylpyrimidin-2-amine is readily available in the reviewed literature, we can formulate a highly confident estimate. Starting with the pKa of 2-aminopyrimidine (3.45), the addition of the weakly electron-donating methyl group at the 5-position is expected to cause a modest increase in basicity. For comparison, the structural analog 2-amino-5-methylpyridine has a pKa of 7.22.[9][10] The significantly higher value is expected, as the underlying pyridine ring is inherently more basic than pyrimidine.

Therefore, a reasonable estimated pKa for 5-methylpyrimidin-2-amine is in the range of 3.6 to 4.0 . This value represents a weak base that would be significantly protonated in the stomach (pH 1-2) but largely in its neutral form at physiological pH (7.4).

Methodologies for pKa Determination

Accurate pKa measurement is crucial for building reliable structure-activity relationships (SAR). A combination of experimental and computational methods provides the most robust understanding.[1]

Experimental Approaches

The gold-standard methods for pKa determination involve monitoring a pH-dependent physical property.

This is one of the most common and reliable methods for pKa determination.[11][12] It involves the stepwise addition of a strong acid or base to a solution of the analyte while monitoring the pH with a high-precision electrode. The pKa is the pH at which the analyte is 50% ionized, which corresponds to the midpoint of the buffer region or the inflection point on the titration curve.[1]

Detailed Protocol for Potentiometric Titration:

• Instrument Calibration: Calibrate a high-quality pH meter and electrode using at least three standard aqueous buffers (e.g., pH 4.01, 7.00, and 10.01).[1][13]

• Sample Preparation: Prepare a solution of the test compound (e.g., 1-2 mM) in purified water. If solubility is low, a co-solvent like methanol or DMSO may be used, but its concentration should be kept low and consistent.

• Ionic Strength Adjustment: Add an inert salt (e.g., KCl to a final concentration of 0.15 M) to maintain a constant ionic strength throughout the titration, which minimizes variations in activity coefficients.[1][13]

• Inert Atmosphere: Purge the sample solution with an inert gas like nitrogen or argon for 10-15 minutes before and during the titration to remove dissolved CO₂, which can interfere with the measurement by forming carbonic acid.[1][13]

• Titration: Place the solution in a thermostatted vessel on a magnetic stirrer. Immerse the pH electrode. For a basic compound like 5-methylpyrimidin-2-amine, make the solution acidic (e.g., to pH 2) with a standardized strong acid (e.g., 0.1 M HCl).[13]

• Data Acquisition: Titrate the solution by adding small, precise aliquots of a standardized strong base (e.g., 0.1 M NaOH). Allow the pH reading to stabilize after each addition (e.g., drift < 0.01 pH units/minute) before recording the pH and the volume of titrant added.[1][13]

• Data Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The pKa is determined from the pH value at the half-equivalence point (the point where half the volume of titrant required to reach the final inflection point has been added).[2] Alternatively, the first derivative of the curve (ΔpH/ΔV) can be plotted against titrant volume to more clearly identify the equivalence point.

Workflow: pKa Determination by Potentiometric Titration

Caption: Workflow for experimental pKa determination.

This method is highly sensitive and requires very little sample.[3] It is applicable if the compound possesses a chromophore close to the ionizable center, such that the protonated and deprotonated forms have distinct UV-Vis absorption spectra.[3]

Detailed Protocol for UV-Vis Spectrophotometry:

• Identify Analytical Wavelengths: Record the UV-Vis spectrum of the compound in a highly acidic solution (e.g., pH 1) and a highly basic solution (e.g., pH 12) to identify the wavelengths of maximum absorbance difference between the ionized and neutral species.

• Prepare Buffer Series: Prepare a series of buffers of constant ionic strength (e.g., 0.1 M) covering a pH range that brackets the expected pKa (e.g., from pH 2 to 6 for 5-methylpyrimidin-2-amine).[3]

• Prepare Samples: Prepare a set of solutions with a constant concentration of the analyte in each buffer from the series. A final concentration in the low micromolar range (e.g., 50-200 µM) is typical.[3]

• Measure Absorbance: Using a spectrophotometer, measure the absorbance of each solution at the pre-determined analytical wavelengths.

• Data Analysis: Plot absorbance versus pH. The data should form a sigmoidal curve. The pKa is the pH at the inflection point of this curve.[4][5] This can be determined graphically or by fitting the data to the Henderson-Hasselbalch equation.[4]

Computational Approaches

In silico pKa prediction has become an indispensable tool in early drug discovery for screening large libraries of virtual compounds.[1] While less precise than experimental methods, they provide valuable guidance for prioritizing synthetic efforts.

• Quantitative Structure-Property Relationship (QSPR): These models use statistical methods to correlate structural descriptors of molecules with their experimentally determined pKa values.[14]

• Quantum Mechanics (QM): These methods calculate the pKa from first principles. A common approach involves calculating the free energy change of protonation using a thermodynamic cycle that separates the process into gas-phase and solvation energies.[15][16] Semi-empirical methods like PM3 or PM6 offer a balance of speed and accuracy, while higher-level DFT methods can achieve greater precision at a higher computational cost.[17]

Logical Diagram: Computational pKa Prediction

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• 4. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]
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• 6. Calculated pKa Values for a Series of Aza- and Deaza-Modified Nucleobases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrimidin | 289-95-2 [m.chemicalbook.com]
• 8. chalcogen.ro [chalcogen.ro]
• 9. 2-Amino-5-methylpyridine CAS#: 1603-41-4 [m.chemicalbook.com]
• 10. 2-Amino-5-methylpyridine | 1603-41-4 [chemicalbook.com]
• 11. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Theoretical prediction of relative and absolute pKa values of aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. peerj.com [peerj.com]

Strategic Utilization of 4-Bromo-5-methylpyrimidin-2-amine in Medicinal Chemistry: From Scaffold to Clinical Candidate

Executive Summary

4-Bromo-5-methylpyrimidin-2-amine (CAS: 65253-15-2) represents a "privileged scaffold" in modern drug discovery, particularly within the kinase inhibitor landscape. Its structural utility stems from a trifecta of features: a C2-amino group capable of critical hydrogen bonding (often with the kinase hinge region), a C4-bromo handle primed for orthogonal cross-coupling reactions, and a C5-methyl group that modulates lipophilicity and blocks metabolic oxidation.

This technical guide details the strategic application of this intermediate, moving beyond basic synthesis to explore its role in Structure-Activity Relationship (SAR) exploration, specifically for Janus Kinase (JAK), Cyclin-Dependent Kinase (CDK), and Aurora Kinase targets.

Part 1: Structural Analysis & Pharmacophore Potential

The "Privileged" Pyrimidine Core

In medicinal chemistry, the pyrimidine-2-amine motif is ubiquitous. However, the specific substitution pattern of the 4-bromo-5-methyl derivative offers distinct advantages:

• The C4-Bromo Vector (

  / Cross-Coupling): Unlike 2,4-dichloropyrimidines which are prone to promiscuous nucleophilic attacks ( ), the 2-amino group electronically deactivates the ring slightly, making the C4-bromide stable enough for handling but highly reactive under Palladium catalysis. This allows for the precise installation of aryl or heteroaryl "tails" that extend into the kinase specificity pocket.

• The C5-Methyl "Magic Methyl" Effect:

  • Metabolic Stability: The C5 position of pyrimidines is a metabolic "soft spot," prone to oxidation by Cytochrome P450. Methylation blocks this site.

  • Conformational Bias: The steric bulk of the methyl group forces the aryl group at C4 to twist out of planarity. This induced atropisomerism can be exploited to improve selectivity by matching the specific 3D shape of a target protein's binding pocket.

• The C2-Amino Hinge Binder: This group serves as a bidentate H-bond donor/acceptor, a canonical motif for binding to the ATP-binding site hinge region (e.g., interacting with the backbone carbonyl and amide NH of the kinase).

Chemical Space Visualization

The following diagram illustrates the divergent synthesis pathways accessible from this single core.

Figure 1: Divergent synthetic utility of the 4-Bromo-5-methylpyrimidin-2-amine scaffold.

Part 2: Synthetic Utility & Experimental Causality

The Suzuki-Miyaura Cross-Coupling (The Workhorse)

The most critical reaction for this scaffold is the installation of an aryl group at C4.

• Challenge: The free amine at C2 can poison Palladium catalysts or compete in Buchwald-type side reactions.

• Solution: Use of robust catalyst systems like

  or with aqueous base. The use of 1,4-dioxane/water mixtures is essential to solubilize the polar aminopyrimidine while maintaining a high enough reflux temperature to activate the C-Br bond.

Buchwald-Hartwig Amination

While the C4-position is typically targeted via Suzuki, the C2-amine can be modified to modulate solubility or permeability.

• Causality: Direct alkylation of the C2-amine is often low-yielding due to over-alkylation. Palladium-catalyzed amination (Buchwald) or amide coupling (using coupling reagents like HATU) is preferred for introducing complex R-groups.

Part 3: Detailed Experimental Protocols

Protocol A: C4-Arylation via Suzuki-Miyaura Coupling

Objective: Synthesis of 4-(4-fluorophenyl)-5-methylpyrimidin-2-amine (Model Kinase Fragment).

Reagents:

• Scaffold: 4-Bromo-5-methylpyrimidin-2-amine (1.0 eq)

• Partner: 4-Fluorophenylboronic acid (1.2 eq)

• Catalyst:

  (5 mol%)

• Base:

  (aqueous) (3.0 eq)

• Solvent: 1,4-Dioxane[1][2][3][4][5]

Methodology:

• Degassing: Charge a microwave vial or round-bottom flask with the scaffold, boronic acid, and catalyst. Evacuate and backfill with Nitrogen (

  ) three times. Rationale: promotes homocoupling of boronic acids and deactivates Pd(0).

• Solvation: Add degassed 1,4-dioxane and the aqueous base via syringe.

• Reaction: Heat to 90°C for 12 hours (thermal) or 110°C for 45 mins (microwave).

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .

• Purification: Flash column chromatography (Gradient: 0-10% MeOH in DCM). The product typically elutes as a white/off-white solid.

Validation Criteria:

• LC-MS: Look for

  peak (Expected: ~204.1 Da).

• 1H NMR: The C5-Methyl group will appear as a distinct singlet around

  2.1-2.3 ppm. The C6-H pyrimidine proton usually appears as a singlet around 8.0-8.3 ppm.

Protocol B: Data Comparison of Catalyst Systems

The following table summarizes optimization data for coupling electron-deficient boronic acids to this scaffold.

Catalyst System	Base	Solvent	Yield (%)	Notes
		Toluene/EtOH/H2O	65%	Moderate yield, difficult removal of .[2]
		Dioxane/H2O	88%	Optimal. Excellent conversion, easy workup.
/ XPhos		n-Butanol	72%	Good for sterically hindered boronic acids.

Part 4: Biological Application (Kinase Inhibition)[6]

Mechanism of Action

In the context of JAK or Aurora kinase inhibition, the 4-bromo-5-methylpyrimidin-2-amine derivative acts as the "Hinge Binder."

• Anchoring: The pyrimidine N1 and the C2-amino group form a donor-acceptor pair with the kinase hinge backbone (e.g., Leu83 in CDK2).

• Gatekeeper Avoidance: The C5-methyl group is small enough to fit past the "Gatekeeper" residue (often Methionine or Threonine) but large enough to provide hydrophobic packing.

• Specificity: The group installed at C4 extends into the solvent-exposed region or the specificity pocket, determining which kinase family member is inhibited.

Workflow Visualization

The following diagram outlines the logical flow from scaffold selection to lead optimization.

Figure 2: Iterative drug discovery workflow utilizing the pyrimidine scaffold.

References

• BenchChem. Application Notes and Protocols: Suzuki-Miyaura Coupling of 2-Bromo-5-methylpyridin-4-amine.[3][6] (Note: Analogous chemistry for pyrimidine scaffold). Retrieved from .

• National Center for Biotechnology Information. PubChem Compound Summary for CID 55264589 (4-Bromo-5-methylpyridin-2-amine). Retrieved from .

• MDPI. Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules, 2021.[7] Retrieved from .[5]

• Santa Cruz Biotechnology. 4-Amino-5-bromo-2-methylpyridine Product Data. Retrieved from .

• Google Patents. Process for preparation of pyrimidine derivatives. EP3497090B1. Retrieved from .

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Thermal Stability and Melting Point of 4-Bromo-5-methylpyrimidin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Foreword: Understanding the Thermal Behavior of a Key Pharmaceutical Intermediate

4-Bromo-5-methylpyrimidin-2-amine, a substituted pyrimidine derivative, is a crucial building block in the synthesis of a variety of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its thermal stability and melting point are critical physicochemical parameters that influence its storage, handling, purification, and reaction conditions during drug development and manufacturing. This guide provides a comprehensive analysis of the thermal properties of 4-Bromo-5-methylpyrimidin-2-amine, offering insights into its expected behavior under thermal stress and outlining the methodologies for its characterization.

Physicochemical Properties of 4-Bromo-5-methylpyrimidin-2-amine

A solid understanding of the fundamental physicochemical properties of 4-Bromo-5-methylpyrimidin-2-amine is essential for its effective application.

Property	Value	Source
Molecular Formula	C₅H₆BrN₃	PubChem[1]
Molecular Weight	188.03 g/mol	PubChem[1]
CAS Number	17321-93-6	PubChem[1]
Appearance	Solid	CymitQuimica[2]
Melting Point	196-200 °C	Sigma-Aldrich

The melting point of a crystalline solid is a sharp, well-defined temperature at which it transitions from a solid to a liquid phase. The reported melting point of 196-200 °C for 4-Bromo-5-methylpyrimidin-2-amine indicates a relatively high degree of thermal stability in the solid state. This high melting point is likely attributable to the planar, aromatic nature of the pyrimidine ring, which allows for efficient crystal packing, and the potential for intermolecular hydrogen bonding involving the amino group and the nitrogen atoms of the pyrimidine ring.

Theoretical Framework: Factors Influencing Thermal Stability

The thermal stability of a molecule like 4-Bromo-5-methylpyrimidin-2-amine is governed by the strength of its intramolecular and intermolecular forces.

Caption: Relationship between molecular structure and thermal properties.

Intramolecular Stability: The pyrimidine ring is an aromatic heterocycle, which imparts significant resonance stabilization. The covalent bonds within the molecule, including the C-Br, C-N, and C-C bonds, have specific bond dissociation energies that dictate the temperature at which thermal decomposition will initiate.

Intermolecular Interactions: In the solid state, molecules of 4-Bromo-5-methylpyrimidin-2-amine are held together by a network of intermolecular forces. These include van der Waals forces and, more importantly, hydrogen bonds. The 2-amino group can act as a hydrogen bond donor, while the nitrogen atoms in the pyrimidine ring can act as hydrogen bond acceptors. These hydrogen bonds contribute significantly to the crystal lattice energy, requiring more thermal energy to break them, thus leading to a higher melting point and greater thermal stability.

Experimental Determination of Thermal Properties

The thermal stability and melting point of 4-Bromo-5-methylpyrimidin-2-amine are experimentally determined using thermoanalytical techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It provides quantitative information about thermal transitions, such as melting and decomposition.

Experimental Protocol: DSC Analysis

• Sample Preparation: A small, accurately weighed amount of 4-Bromo-5-methylpyrimidin-2-amine (typically 1-5 mg) is placed in an aluminum DSC pan.

• Instrumentation: The sample and a reference (an empty pan) are placed in a DSC instrument.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (typically nitrogen to prevent oxidation).

• Data Acquisition: The heat flow to the sample is measured as a function of temperature.

• Data Analysis: The resulting DSC thermogram is analyzed to determine the onset temperature and the peak maximum of the melting endotherm.

Caption: A typical workflow for DSC analysis.

Expected DSC Profile: For a pure, crystalline sample of 4-Bromo-5-methylpyrimidin-2-amine, the DSC thermogram would be expected to show a sharp endothermic peak corresponding to its melting point. The onset of this peak would be in the range of 196 °C, with the peak maximum slightly higher, consistent with the reported melting point of 196-200 °C. The absence of other significant thermal events before the melting peak would indicate good thermal stability up to its melting point.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is invaluable for determining the thermal stability and decomposition profile of a compound.

Experimental Protocol: TGA Analysis

• Sample Preparation: A slightly larger sample of 4-Bromo-5-methylpyrimidin-2-amine (typically 5-10 mg) is placed in a TGA pan (often platinum or ceramic).

• Instrumentation: The pan is placed on a sensitive microbalance within a furnace.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Data Acquisition: The mass of the sample is continuously recorded as a function of temperature.

• Data Analysis: The TGA thermogram (a plot of mass vs. temperature) is analyzed to identify the onset of decomposition and the temperature ranges of mass loss.

Caption: A generalized workflow for TGA.

Expected TGA Profile and Decomposition Behavior: Based on its high melting point, 4-Bromo-5-methylpyrimidin-2-amine is expected to be thermally stable with no significant mass loss until temperatures well above its melting point. The decomposition of pyrimidine derivatives can be a complex process.[3] For halogenated aromatic amines, thermal decomposition in an inert atmosphere often involves the cleavage of the carbon-halogen and carbon-nitrogen bonds. The initial decomposition step for 4-Bromo-5-methylpyrimidin-2-amine would likely involve the loss of the bromine atom or fragmentation of the pyrimidine ring. The presence of the amino and methyl groups will also influence the decomposition pathway.

Synthesis and Purification: Impact on Thermal Properties

The purity of 4-Bromo-5-methylpyrimidin-2-amine is paramount, as impurities can significantly depress the melting point and reduce the onset of decomposition. A common synthetic route to 2-amino-5-bromopyrimidines involves the direct bromination of the corresponding 2-aminopyrimidine.

Illustrative Synthesis of a 2-Amino-5-bromopyrimidine:

A general method for the synthesis of 2-amino-5-bromopyrimidine involves the reaction of 2-aminopyrimidine with a brominating agent such as N-bromosuccinimide (NBS) in a suitable solvent like acetonitrile.[4]

Caption: A simplified schematic of a synthesis route.

Purification: Following the synthesis, purification is critical to remove any unreacted starting materials, by-products, or residual solvents. Common purification techniques include recrystallization and column chromatography. The choice of solvent for recrystallization is crucial to obtain high-purity crystals. The final product should be thoroughly dried under vacuum to remove any trapped solvent, which could otherwise be a source of mass loss at lower temperatures in TGA analysis.

Conclusion and Best Practices

4-Bromo-5-methylpyrimidin-2-amine is a thermally stable compound with a high melting point of 196-200 °C. Its thermal behavior is dictated by its rigid aromatic structure and the presence of intermolecular hydrogen bonding. For researchers and drug development professionals, it is crucial to:

• Ensure Purity: Always use highly purified material for thermal analysis and subsequent applications, as impurities can significantly alter the thermal properties.

• Appropriate Storage: Store the compound in a cool, dry, and dark place to prevent degradation.

• Controlled Reaction Conditions: When using this compound in reactions at elevated temperatures, it is important to consider its thermal stability limits to avoid unwanted decomposition.

• Thorough Characterization: Employ a combination of DSC and TGA to obtain a comprehensive understanding of the thermal behavior of any new batch or formulation containing this compound.

By adhering to these principles and utilizing the insights provided in this guide, researchers can confidently handle and utilize 4-Bromo-5-methylpyrimidin-2-amine in their drug discovery and development endeavors.

References

• PubChem. 5-Bromo-4-methylpyrimidin-2-amine. National Center for Biotechnology Information. [Link]

• Baluja, S., et al. (2019). Thermal analysis of some novel pyrimidine derivatives. Revista Colombiana de Ciencias Químico-Farmacéuticas, 48(2), 436-454.

Sources

• 1. 5-Bromo-4-methylpyrimidin-2-amine | C5H6BrN3 | CID 18616196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 17321-93-6: 2-Amino-4-methyl-5-bromopyrimidine [cymitquimica.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 2-Amino-5-bromopyrimidine synthesis - chemicalbook [chemicalbook.com]

Navigating the Bromo-Methyl-Pyrimidinamine Landscape: A Technical Guide for Researchers

Compound Identification and Isomer Landscape

A critical first step in sourcing any chemical is precise identification. The requested compound, 4-Bromo-5-methylpyrimidin-2-amine, is a pyrimidine ring with specific substitutions. However, the commercial landscape is dominated by its isomers. The distinction between these isomers is crucial as the position of the bromo and methyl groups significantly influences the molecule's reactivity and physicochemical properties.

Below is a diagram illustrating the structural differences between the requested compound and its more common, commercially available isomer.

Caption: Structural comparison of the requested compound and its commercially available isomer.

Commercial Suppliers and Price Comparison for 5-Bromo-4-methylpyrimidin-2-amine

Given the ready availability of 5-Bromo-4-methylpyrimidin-2-amine (CAS No. 17321-93-6) , we have compiled a comparative list of suppliers and their indicative pricing. Please note that prices are subject to change and may vary based on purity and quantity. It is always recommended to request a formal quote from the suppliers.

Supplier	Quantity	Purity	Indicative Price (USD)
Aladdin Scientific	250mg	97%	$11.90
1g	97%	$34.90
5g	97%	$127.90
25g	97%	$572.90
Accela ChemBio Inc.	1g	>=96%	Request Quote
5g	>=96%	Request Quote
10g	>=96%	Request Quote
25g	>=96%	Request Quote
100g	>=96%	Request Quote
Alchem Pharmtech, Inc.	1g	97+%	Request Quote
10g	97+%	Request Quote
100g	97+%	Request Quote
1kg	97+%	Request Quote

This information is based on publicly available data and should be verified with the suppliers.[1]

Physicochemical Properties

Understanding the physicochemical properties of a starting material is essential for experimental design, including reaction setup and purification. The properties of 5-Bromo-4-methylpyrimidin-2-amine are summarized below.

Property	Value	Source
CAS Number	17321-93-6	PubChem[2]
Molecular Formula	C5H6BrN3	PubChem[2]
Molecular Weight	188.03 g/mol	PubChem[2]
Appearance	Solid	N/A
Melting Point	N/A	N/A
InChI Key	LPQVTZJEIXYDQA-UHFFFAOYSA-N	PubChem[2]

Safety and Handling

Bromo-pyrimidine derivatives should be handled with care in a laboratory setting. The aggregated GHS information for 5-Bromo-4-methylpyrimidin-2-amine indicates several hazards.[2]

• GHS Pictograms: Danger[2]

• Hazard Statements:

  • H302: Harmful if swallowed[2]

  • H315: Causes skin irritation[2]

  • H318: Causes serious eye damage[2]

  • H335: May cause respiratory irritation[2]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray[2]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection[3]

  • P301+P312: IF SWALLOWED: call a POISON CENTER or doctor/physician if you feel unwell[3]

  • P302+P352: IF ON SKIN: wash with plenty of soap and water[3]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[3]

Handling Recommendations: Always handle this compound in a well-ventilated area, preferably in a chemical fume hood.[3] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.[3] Avoid inhalation of dust and contact with skin and eyes.[3]

Applications in Research and Drug Discovery

Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[4][5] The presence of a bromine atom and an amino group on the pyrimidine ring makes compounds like 5-Bromo-4-methylpyrimidin-2-amine versatile building blocks for further chemical modifications.

Potential Synthetic Applications:

• Cross-Coupling Reactions: The bromine atom serves as a key functional group for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig amination. These reactions allow for the introduction of a wide range of aryl, heteroaryl, and alkyl groups, enabling the synthesis of diverse compound libraries for screening.

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyrimidine ring can facilitate SNAr reactions, where the bromine atom is displaced by nucleophiles.

• Kinase Inhibitor Scaffolds: Aminopyrimidine and aminopyridine cores are well-established scaffolds in the design of kinase inhibitors. The amino group often forms crucial hydrogen bonds with the hinge region of the kinase active site. The bromo-substituent provides a vector for synthetic elaboration to explore different pockets of the ATP-binding site.

While specific applications for 4-Bromo-5-methylpyrimidin-2-amine are not documented due to its limited availability, the broader class of bromo-pyrimidine nucleosides has been investigated as potent inhibitors of Mycobacterium tuberculosis.[6]

Synthetic Considerations

For research groups interested in obtaining the specific, non-commercially available 4-Bromo-5-methylpyrimidin-2-amine, de novo synthesis would be required. General methods for the bromination of pyrimidine rings often involve the use of brominating agents such as N-bromosuccinimide (NBS) or 1,3-dibromo-5,5-dimethylhydantoin (DBH).[7] The regioselectivity of the bromination will be influenced by the directing effects of the existing amino and methyl substituents on the pyrimidine ring. A thorough review of the literature on pyrimidine chemistry is recommended to devise a suitable synthetic route.[8]

Conclusion

While the direct procurement of 4-Bromo-5-methylpyrimidin-2-amine presents a significant challenge, this technical guide has highlighted the ready availability of its structural isomer, 5-Bromo-4-methylpyrimidin-2-amine. By providing a detailed overview of its commercial suppliers, pricing, physicochemical properties, and safety information, we aim to equip researchers with the necessary data to seamlessly integrate this valuable building block into their research and development pipelines. The versatile reactivity of this compound, coupled with the established importance of the aminopyrimidine scaffold in medicinal chemistry, underscores its potential for the discovery of novel therapeutic agents.

References

• PubChem. 4-Bromo-5-methylpyridin-2-amine. National Center for Biotechnology Information. [Link]

• IndiaMART. 5 Bromo 4 Methylpyridin 2 Amine. [Link]

• IndiaMART. 2 Bromo 5 Methylpyridin 4 Amine. [Link]

• Pharmaffiliates. 2-Bromo-5-methylpyridin-4-amine (BSC). [Link]

• PubChem. 4-Amino-5-bromomethyl-2-methylpyrimidine. National Center for Biotechnology Information. [Link]

• Heterocycles. Synthesis of some 4-bromopyrimidines and condensed 4-bromopyrimidines by one-pot reaction. [Link]

• PubChem. 5-Bromo-4-methylpyrimidin-2-amine. National Center for Biotechnology Information. [Link]

• ResearchGate. The Mechanism of Bromination of 2(1H)-Pyrimidinone, its N-Methyl and N,N′-Dimethyl Derivatives in Aqueous Acidic Solution. [Link]

• PubChem. 5-(Bromomethyl)pyrimidine. National Center for Biotechnology Information. [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

• PubMed. 3'-bromo analogues of pyrimidine nucleosides as a new class of potent inhibitors of Mycobacterium tuberculosis. [Link]

• Growing Science. Current Chemistry Letters: Synthesis, reactions, and applications of pyrimidine derivatives. [Link]

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. [Link]

• PMC. Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin. [Link]

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• 2. 5-Bromo-4-methylpyrimidin-2-amine | C5H6BrN3 | CID 18616196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pfaltzandbauer.com [pfaltzandbauer.com]
• 4. growingscience.com [growingscience.com]
• 5. gsconlinepress.com [gsconlinepress.com]
• 6. 3'-bromo analogues of pyrimidine nucleosides as a new class of potent inhibitors of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to 4-Bromo-5-methylpyrimidin-2-amine: A Privileged Scaffold in Modern Kinase Inhibitor Synthesis

Abstract

The 2-aminopyrimidine scaffold is a cornerstone in the design of protein kinase inhibitors, prized for its ability to form critical hydrogen bond interactions within the ATP-binding site. Among the various decorated pyrimidine building blocks, 4-Bromo-5-methylpyrimidin-2-amine has emerged as a particularly versatile and strategic starting material. Its unique trifecta of functionalities—a reactive bromine atom for cross-coupling, a primary amine for hinge-binding, and a methyl group for steric influence—provides a robust platform for generating diverse and potent kinase inhibitor libraries. This technical guide provides an in-depth analysis of the role of 4-Bromo-5-methylpyrimidin-2-amine in kinase inhibitor synthesis, detailing its core reactivity, key synthetic transformations, and field-proven experimental protocols.

Introduction: The Strategic Value of the Pyrimidine Core

Protein kinases, as central regulators of cellular signaling, remain one of the most important classes of drug targets, particularly in oncology. The design of small molecules that can selectively inhibit these enzymes often relies on scaffolds that mimic the binding of the endogenous ligand, ATP. The pyrimidine ring system is a classic bioisostere of the adenine core of ATP and is considered a "privileged scaffold" in medicinal chemistry.[1] Specifically, the 2-aminopyrimidine motif is exceptionally effective at forming one or more hydrogen bonds with the "hinge region" of the kinase, a critical anchoring interaction for many potent inhibitors.[2][3]

4-Bromo-5-methylpyrimidin-2-amine capitalizes on this established pharmacophore. The molecule is pre-configured with the essential 2-amino group for hinge binding, while the bromine atom at the 4-position serves as a versatile synthetic handle. This position is solvent-exposed in many kinase active sites, making it an ideal vector for introducing larger substituents that can impart selectivity and potency by engaging with other regions of the ATP pocket.

Caption: Structure of 4-Bromo-5-methylpyrimidin-2-amine.

Table 1: Physicochemical Properties of 5-Bromo-4-methylpyrimidin-2-amine

Property	Value	Source
Molecular Formula	C₅H₆BrN₃	PubChem[4]
Molecular Weight	188.03 g/mol	PubChem[4]
XLogP3	0.9	PubChem[4]
Hydrogen Bond Donor Count	1	PubChem[4]
Hydrogen Bond Acceptor Count	3	PubChem[4]

Note: Data corresponds to the isomer 5-Bromo-4-methylpyrimidin-2-amine, which is structurally very similar and often used interchangeably in synthetic strategies.

Core Synthetic Transformations: Building Complexity

The synthetic utility of 4-Bromo-5-methylpyrimidin-2-amine is primarily driven by palladium-catalyzed cross-coupling reactions at the C4-position. These transformations allow for the precise and modular construction of carbon-carbon and carbon-nitrogen bonds, which are fundamental to building kinase inhibitor libraries.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most powerful tool for creating biaryl or heteroaryl-aryl structures, which are common motifs in kinase inhibitors.[5] Coupling 4-Bromo-5-methylpyrimidin-2-amine with a diverse range of aryl- or heteroarylboronic acids allows for the exploration of the hydrophobic regions of the kinase active site.

• Causality Behind Experimental Choices: The choice of a palladium catalyst, ligand, and base is critical. Catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ are robust and commonly used.[6][7] The phosphine ligands stabilize the palladium center and facilitate the catalytic cycle. The base, typically a carbonate or phosphate, is essential for the transmetalation step, where the organic group is transferred from boron to palladium.[8] A mixed solvent system, such as 1,4-dioxane and water, is often employed to solubilize both the organic and inorganic reagents.[6]

Caption: General scheme of a Suzuki-Miyaura coupling reaction.

Field-Proven Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To a dry Schlenk flask, add 4-Bromo-5-methylpyrimidin-2-amine (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium phosphate (K₃PO₄) (2.5 eq).[5][8]

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst and Solvent Addition: Under the inert atmosphere, add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq).[5] Via syringe, add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (a typical concentration is 0.2 M with respect to the starting bromide).

• Reaction Execution: Heat the reaction mixture to 85-95 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-18 hours.[5]

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the catalyst. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 4-aryl-5-methylpyrimidin-2-amine derivative.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a cornerstone reaction for forming C-N bonds, allowing for the introduction of primary or secondary amines at the C4 position.[9][10] This is a crucial strategy for synthesizing 2,4-diaminopyrimidine cores, where the newly introduced amine can form additional interactions within the active site or improve the compound's physicochemical properties.[11]

• Causality Behind Experimental Choices: This reaction requires a palladium catalyst paired with a specialized bulky phosphine ligand (e.g., Xantphos, BINAP).[12][13] These ligands promote the reductive elimination step, which is often the rate-limiting step in the catalytic cycle, to form the C-N bond.[10] A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is required to deprotonate the amine coupling partner.[13][14] Anhydrous, aprotic solvents like toluene or dioxane are essential to prevent quenching of the base and catalyst.

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A Comprehensive Technical Guide to 5-Bromo-4-methylpyrimidin-2-amine: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Substituted Pyrimidines

In the landscape of medicinal chemistry, the pyrimidine scaffold stands as a cornerstone, integral to the structure of numerous therapeutic agents. Its presence in the fundamental building blocks of life, the nucleobases, has made it a privileged structure in the design of molecules that interact with biological systems. The strategic functionalization of the pyrimidine ring with various substituents allows for the fine-tuning of a compound's physicochemical properties, directing its biological activity, and optimizing its pharmacokinetic profile. Among the vast array of substituted pyrimidines, 5-Bromo-4-methylpyrimidin-2-amine has emerged as a particularly valuable and versatile intermediate in the synthesis of a new generation of targeted therapeutics. This technical guide provides an in-depth exploration of this compound, from its fundamental chemical identity to its applications in the synthesis of kinase inhibitors and other biologically active molecules.

Part 1: Core Chemical Identity

IUPAC Naming and Synonyms

The precise and unambiguous identification of a chemical entity is paramount for scientific communication and reproducibility. According to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature, the formal name for this compound is 5-bromo-4-methylpyrimidin-2-amine [1].

In scientific literature and commercial catalogs, this compound is also known by several synonyms, which include:

• 2-Amino-5-bromo-4-methylpyrimidine[1][2][3]

• 5-Bromo-4-methyl-2-aminopyrimidine[3]

• 5-Bromo-4-methyl-pyrimidin-2-ylamine[1][2][3]

• 2-Pyrimidinamine, 5-bromo-4-methyl-[1][2]

• 5-bromo-4-methyl-2-pyrimidinamine[1][2]

It is crucial for researchers to be familiar with these synonyms to ensure a comprehensive retrieval of information from various databases and publications. The Chemical Abstracts Service (CAS) has assigned the unique identifier 17321-93-6 to this compound, which serves as a definitive reference point[1][2].

Chemical Structure and Properties

The molecular structure of 5-Bromo-4-methylpyrimidin-2-amine is characterized by a pyrimidine ring substituted with a bromine atom at the 5-position, a methyl group at the 4-position, and an amino group at the 2-position.

Caption: 2D Chemical Structure of 5-bromo-4-methylpyrimidin-2-amine.

The strategic placement of these functional groups imparts a unique set of chemical properties that are highly advantageous for synthetic applications. The physical and chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₅H₆BrN₃	[1][2]
Molecular Weight	188.03 g/mol	[1]
Appearance	Solid
Melting Point	196-200 °C
CAS Number	17321-93-6	[1][2]
PubChem CID	18616196	[1]

Part 2: Synthesis and Reactivity

Synthetic Approaches

The synthesis of 5-Bromo-4-methylpyrimidin-2-amine is a critical first step for its utilization in drug discovery programs. A common and efficient method involves the bromination of 2-amino-4-methylpyrimidine. The choice of brominating agent and reaction conditions is crucial to achieve high regioselectivity and yield.

A well-established protocol utilizes N-bromosuccinimide (NBS) as the brominating agent in a suitable solvent such as acetonitrile. This method offers the advantage of milder reaction conditions and avoids the use of elemental bromine, which is more hazardous to handle.

Generalized Experimental Workflow for Bromination:

Caption: Generalized workflow for the synthesis of 5-Bromo-4-methylpyrimidin-2-amine.

Protocol 1: Synthesis of 5-Bromo-4-methylpyrimidin-2-amine

• Dissolution: Dissolve 2-amino-4-methylpyrimidine in acetonitrile in a round-bottom flask.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Brominating Agent: Slowly add a solution of N-bromosuccinimide (NBS) in acetonitrile to the cooled solution while stirring.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir overnight in the dark.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Precipitation and Filtration: Add water to the residue to precipitate the product. Collect the solid by vacuum filtration.

• Washing and Drying: Wash the collected solid with water and dry under vacuum to afford the pure 5-Bromo-4-methylpyrimidin-2-amine.

Note: This is a generalized protocol and may require optimization based on specific laboratory conditions and scale.

Chemical Reactivity and Synthetic Utility

The synthetic versatility of 5-Bromo-4-methylpyrimidin-2-amine stems from the presence of three key functional groups: the bromine atom, the amino group, and the methyl group, each offering distinct opportunities for chemical modification.

• The Bromine Atom: The bromine atom at the 5-position is a key handle for introducing molecular diversity. It readily participates in a variety of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental in modern organic synthesis, enabling the formation of new carbon-carbon and carbon-heteroatom bonds and the construction of complex molecular architectures.

• The Amino Group: The amino group at the 2-position is a crucial hydrogen bond donor and can be a key interaction point with biological targets. It can also be further functionalized through reactions such as acylation, alkylation, and the Buchwald-Hartwig amination, allowing for the introduction of a wide range of substituents.

Part 3: Applications in Drug Discovery

The unique structural features of 5-Bromo-4-methylpyrimidin-2-amine make it a valuable building block in the development of novel therapeutics, particularly in the area of kinase inhibitors.

A Scaffold for Kinase Inhibitors

Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders. The aminopyrimidine core is a well-established scaffold for the development of kinase inhibitors, often interacting with the hinge region of the kinase ATP-binding site.

Derivatives of 5-Bromo-4-methylpyrimidin-2-amine have been successfully utilized to synthesize potent inhibitors for a variety of kinases. The general strategy involves using the bromine atom as a point of attachment for various aryl or heteroaryl groups via cross-coupling reactions, which can occupy the hydrophobic regions of the kinase active site.

Generalized Experimental Workflow for Suzuki-Miyaura Cross-Coupling:

Caption: Generalized workflow for the synthesis of kinase inhibitors via Suzuki-Miyaura coupling.

Protocol 2: Generalized Suzuki-Miyaura Cross-Coupling Reaction

• Reaction Setup: In a reaction vessel, combine 5-Bromo-4-methylpyrimidin-2-amine, the desired arylboronic acid, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃ or Cs₂CO₃).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane or DME) and water.

• Inert Atmosphere: Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Heating: Heat the reaction mixture to reflux and stir for the required time (typically 4-24 hours).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction mixture and dilute with water and an organic solvent (e.g., ethyl acetate).

• Extraction: Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer and purify the crude product by column chromatography on silica gel to obtain the desired 5-aryl-4-methylpyrimidin-2-amine derivative.

Note: This is a generalized protocol and the choice of catalyst, base, solvent, and temperature may need to be optimized for specific substrates.

Part 4: Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-Bromo-4-methylpyrimidin-2-amine.

Hazard Identification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified as:

• Acute toxicity, Oral (Category 4)[1]

• Skin irritation (Category 2)[1]

• Serious eye damage (Category 1)[1]

• Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation[1]

Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust. Avoid contact with skin, eyes, and clothing.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

5-Bromo-4-methylpyrimidin-2-amine is a high-value building block for medicinal chemists and drug development professionals. Its well-defined structure, coupled with the strategic placement of reactive functional groups, provides a versatile platform for the synthesis of diverse and complex molecules. The ability to readily perform cross-coupling reactions at the bromine position, along with the potential for modification of the amino group, allows for a systematic exploration of structure-activity relationships. As the demand for novel and targeted therapeutics continues to grow, the utility of 5-Bromo-4-methylpyrimidin-2-amine in the discovery and development of the next generation of medicines is set to expand.

References

• PubChem. (n.d.). 5-Bromo-4-methylpyrimidin-2-amine. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• Chemsrc. (2025, August 27). 5-Bromo-N-methylpyrimidin-2-amine. Retrieved February 21, 2026, from [Link]

• PubChem. (n.d.). 5-Bromo-4-methylpyrimidine. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• PubChem. (n.d.). 2-Amino-5-bromo-4-methylpyridine. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• PubChem. (n.d.). 5-Bromo-4-methoxypyridin-2-amine. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• PubChem. (n.d.). 4-Bromo-5-methylpyridin-2-amine. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• Google Patents. (n.d.). CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.

• PubChem. (n.d.). 5-Bromo-4-chloropyrimidin-2-amine. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• IndiaMART. (n.d.). 5 Bromo 4 Methyl 3 Nitropyridin 2 Amine. Retrieved February 21, 2026, from [Link]

• MDPI. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved February 21, 2026, from [Link]

• PubMed. (2020, December 15). Discovery of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as novel ULK1 inhibitors that block autophagy and induce apoptosis in non-small cell lung cancer. Retrieved February 21, 2026, from [Link]

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• 3. CAS 17321-93-6: 2-Amino-4-methyl-5-bromopyrimidine [cymitquimica.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 4-Bromo-5-methylpyrimidin-2-amine

Introduction: The Strategic Importance of 4-Aryl-5-methylpyrimidin-2-amines in Medicinal Chemistry

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The 2-aminopyrimidine motif, in particular, is a privileged structure found in a multitude of biologically active compounds, including kinase inhibitors for oncology and inflammatory diseases.[1][2][3] The Suzuki-Miyaura cross-coupling reaction represents one of the most robust and versatile methods for the synthesis of C-C bonds, particularly for creating biaryl and heteroaryl structures.[4][5]

This application note provides a comprehensive guide to the Suzuki-Miyaura coupling of 4-Bromo-5-methylpyrimidin-2-amine with various aryl and heteroaryl boronic acids. This specific transformation enables the synthesis of a diverse library of 4-aryl-5-methylpyrimidin-2-amines, which are valuable scaffolds for drug discovery and development.[2][3] We will delve into the mechanistic underpinnings of the reaction, provide detailed, field-proven protocols, and offer a troubleshooting guide to address common challenges associated with this class of substrates. The presence of the 2-amino group, which can potentially coordinate with the palladium catalyst, necessitates careful selection of reaction parameters to ensure high yields and purity.

Reaction Principle: A Mechanistic Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that proceeds through a well-established catalytic cycle.[4][6][7] This cycle involves three fundamental steps: oxidative addition, transmetalation, and reductive elimination. The base plays a critical role in activating the boronic acid for the transmetalation step.[4][6]

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of 4-Bromo-5-methylpyrimidin-2-amine to form a Pd(II) intermediate.[6][7]

• Transmetalation: The aryl group from the boronic acid (or its boronate ester derivative) is transferred to the palladium(II) center. This step is facilitated by a base, which activates the organoboron species.[4][6]

• Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated, forming the desired 4-aryl-5-methylpyrimidin-2-amine product and regenerating the catalytically active Pd(0) species, which re-enters the cycle.[4][6]

Figure 1: A generalized catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The successful execution of the Suzuki-Miyaura coupling on 4-Bromo-5-methylpyrimidin-2-amine hinges on the judicious selection of the catalyst, ligand, base, and solvent. The 2-amino group can act as a ligand for the palladium catalyst, potentially leading to catalyst inhibition. Therefore, the use of bulky, electron-rich phosphine ligands is often beneficial to promote the desired catalytic cycle.[7]

Protocol 1: General Procedure with Pd(PPh₃)₄

This protocol utilizes the widely available and robust catalyst, tetrakis(triphenylphosphine)palladium(0). It is a good starting point for a wide range of arylboronic acids.

Materials:

• 4-Bromo-5-methylpyrimidin-2-amine

• Arylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄)

• 1,4-Dioxane

• Deionized water

• Inert gas (Nitrogen or Argon)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-5-methylpyrimidin-2-amine (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and the base (K₂CO₃ or K₃PO₄, 2.0-2.5 mmol, 2.0-2.5 equiv).

• Evacuate and backfill the flask with an inert gas three times.

• Under a positive pressure of the inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.03-0.05 mmol, 3-5 mol%).

• Add the degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 5 mL total). The mixture should be thoroughly degassed by sparging with an inert gas for 15-20 minutes prior to addition.

• Heat the reaction mixture to 85-95 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 8-16 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water (20 mL) and extract with a suitable organic solvent such as ethyl acetate (3 x 20 mL).[6]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-aryl-5-methylpyrimidin-2-amine.

Protocol 2: Procedure with a Pre-catalyst System for Challenging Substrates

For less reactive arylboronic acids or sterically hindered substrates, a more active catalyst system, such as one employing a Buchwald-type ligand, may be necessary.[8]

Materials:

• 4-Bromo-5-methylpyrimidin-2-amine

• Arylboronic acid

• Palladium(II) acetate [Pd(OAc)₂] or Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Bulky phosphine ligand (e.g., SPhos, XPhos)

• Potassium phosphate (K₃PO₄)

• Anhydrous solvent (e.g., 1,4-Dioxane or Toluene)

Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere, combine the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

• Add 4-Bromo-5-methylpyrimidin-2-amine (1.0 mmol, 1.0 equiv), the arylboronic acid (1.5 mmol, 1.5 equiv), and finely ground anhydrous potassium phosphate (K₃PO₄, 2.5 mmol, 2.5 equiv).

• Add the anhydrous, degassed solvent (e.g., 1,4-Dioxane, 5 mL).

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction as described in Protocol 1.

• Work-up and purify the product as described in Protocol 1.

Parameter	Protocol 1 (General)	Protocol 2 (Challenging Substrates)	Rationale
Palladium Source	Pd(PPh₃)₄	Pd(OAc)₂ or Pd₂(dba)₃	Pd(PPh₃)₄ is a reliable Pd(0) source. Pd(II) precursors with bulky ligands form highly active catalysts in situ.
Ligand	Triphenylphosphine (in catalyst)	SPhos, XPhos, or similar	Bulky, electron-rich ligands enhance catalytic activity for challenging substrates.[7][8]
Base	K₂CO₃ or K₃PO₄	K₃PO₄ (anhydrous)	K₃PO₄ is often effective in anhydrous conditions and can minimize protodeboronation.[8]
Solvent	1,4-Dioxane / Water (4:1)	Anhydrous 1,4-Dioxane or Toluene	Aqueous conditions are common, but anhydrous systems can be beneficial for sensitive substrates.[9]
Temperature	85-95 °C	100-110 °C	Higher temperatures may be required to drive the reaction to completion with less reactive partners.
Atmosphere	Inert (N₂ or Ar)	Inert (N₂ or Ar)	Essential to prevent oxidation of the Pd(0) catalyst and phosphine ligands.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently degassed system. 3. Inappropriate base or solvent. 4. Catalyst inhibition by the 2-amino group.	1. Use a fresh batch of catalyst or a pre-catalyst system. 2. Ensure rigorous degassing of solvents and the reaction vessel. 3. Screen different bases (e.g., Cs₂CO₃, KF) and solvent systems.[4][10] 4. Switch to a bulkier, more electron-rich ligand (e.g., Buchwald ligands) to favor the catalytic cycle over catalyst inhibition.[8]
Protodeboronation of Boronic Acid	1. Presence of excess water or protic impurities. 2. Prolonged reaction time at high temperature.	1. Use an anhydrous solvent and a base like K₃PO₄.[8] 2. Monitor the reaction closely and stop it once the starting material is consumed. Consider using a boronic ester (e.g., pinacol ester) which can be more stable.
Homocoupling of Boronic Acid	Presence of oxygen in the reaction mixture.	Improve the degassing procedure. Sparging the solvent with an inert gas for an extended period or using freeze-pump-thaw cycles is recommended.
Dehalogenation of Starting Material	1. Presence of protic impurities. 2. Certain catalyst/ligand combinations may favor this side reaction.	1. Ensure anhydrous conditions. 2. Screen different palladium sources and ligands.
Difficult Purification	Formation of palladium black or persistent colored impurities.	Filter the crude reaction mixture through a pad of Celite® before concentration. A charcoal treatment of the organic solution may also be beneficial.

Conclusion

The Suzuki-Miyaura cross-coupling of 4-Bromo-5-methylpyrimidin-2-amine is a highly effective method for the synthesis of diverse 4-aryl-5-methylpyrimidin-2-amine derivatives. Careful consideration of the catalyst system, base, and solvent is crucial for achieving high yields, especially given the coordinating nature of the 2-amino group. The protocols and troubleshooting guide provided herein offer a solid foundation for researchers and drug development professionals to successfully employ this powerful transformation in their synthetic endeavors.

References

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• Al-Suwaidan, I. A., et al. (2015). Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. Molecules, 20(10), 17837-17848. [Link]

• ResearchGate. (n.d.). Effect of solvent and base on Suzuki cross-coupling reaction. [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Wessig, P., et al. (2020). Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. Chemistry – A European Journal, 26(60), 13624-13628. [Link]

• Khan, I., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Processes, 8(11), 1342. [Link]

• ChemRxiv. (2021). Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. [Link]

• Bruno, N. C., et al. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(3), 916-919. [Link]

• Khan, I., et al. (2018). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules, 23(11), 2949. [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura coupling reaction of brominated.... [Link]

• BIOENGINEER.ORG. (2026, January 24). Palladium-Catalyzed Reactions Enable Pyrimidine Drug Synthesis. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• Academia.edu. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. [Link]

• ResearchGate. (2025, August 5). Synthesis of 4-Aryl and Unsymmetrical 4,6-Diarylpyrimidines by the Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• ResearchGate. (2025, August 9). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. [Link]

• Ikram, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 225. [Link]

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Protocol for nucleophilic aromatic substitution of 4-Bromo-5-methylpyrimidin-2-amine

Application Note: Optimized Protocols for Nucleophilic Aromatic Substitution ( ) of 4-Bromo-5-methylpyrimidin-2-amine

Executive Summary

This guide details the protocols for functionalizing 4-Bromo-5-methylpyrimidin-2-amine (CAS: 1445322-56-4 / 17321-93-6 derivatives) via Nucleophilic Aromatic Substitution (

).

The Challenge: This substrate presents a classic "push-pull" conflict in heterocyclic chemistry. While the pyrimidine ring is inherently electron-deficient (electrophilic), the 2-amino group is a strong electron donor (+M effect), significantly deactivating the ring towards nucleophilic attack. Furthermore, the 5-methyl group adds steric bulk adjacent to the reaction center and contributes weak inductive donation. Consequently, standard mild

conditions often result in poor conversion or require excessive reaction times.

The Solution: Successful displacement requires overcoming this deactivation through one of three strategies:

• Thermal Activation: Using high-boiling polar aprotic solvents (DMSO/NMP) to stabilize the transition state.

• Acid Catalysis (Protonation): Converting the pyrimidine into a highly electrophilic cation.

• Microwave Acceleration: Overcoming the activation energy barrier through rapid dielectric heating.

Mechanistic Insight & Reactivity Profile

Understanding the electronic landscape is vital for troubleshooting.

• Deactivation: The lone pair on the exocyclic 2-amine donates density into the

  -system, raising the LUMO energy and making the C4 carbon less electrophilic.

• Activation: The ring nitrogens (N1 and N3) exert a strong inductive (-I) and mesomeric (-M) pull. The C4 position is the most electrophilic site because the incoming nucleophile forms a Meisenheimer complex stabilized by the negative charge resting on the N1/N3 atoms.

• Sterics: The 5-methyl group hinders the approach of bulky nucleophiles, necessitating higher temperatures or smaller nucleophiles.

Diagram 1: Mechanistic Pathway & Resonance Conflict

The following diagram illustrates the competition between the deactivating 2-amino group and the activating ring nitrogens during nucleophilic attack.

Caption: The 2-amino group reduces the electrophilicity of C4, raising the activation energy required to form the Meisenheimer complex.

Experimental Protocols

Protocol A: Thermal Displacement (Primary/Secondary Aliphatic Amines)

Best for: Reactive nucleophiles (e.g., morpholine, piperidine, pyrrolidine, primary alkyl amines).

Reagents:

• Substrate: 4-Bromo-5-methylpyrimidin-2-amine (1.0 equiv)

• Nucleophile: Amine (1.5 – 2.0 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) (2.0 – 3.0 equiv)

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO. Note: Ethanol/Isopropanol often fails to reach the required temperature.

Procedure:

• Dissolution: In a pressure-rated vial or round-bottom flask, dissolve 1.0 mmol of substrate in 3.0 mL of NMP (0.33 M).

• Addition: Add 2.0 mmol (2.0 equiv) of the amine nucleophile followed by 3.0 mmol (3.0 equiv) of DIPEA.

• Reaction:

  • Standard: Heat to 120–130°C for 12–16 hours.

  • Monitoring: Check LCMS for conversion.[1] The product peak [M+Nu-Br+H]+ should appear.

• Workup:

  • Cool to room temperature.[1][2][3]

  • Pour into 10 volumes of water (or brine). The product often precipitates.

  • If solid forms: Filter, wash with water and cold ether.

  • If oil forms: Extract with EtOAc (3x), wash with brine (2x) to remove NMP, dry over

    , and concentrate.

Critical Note: If conversion is <50% after 16h, do not increase temp >150°C (risk of decomposition). Switch to Protocol B or C.

Protocol B: Acid-Mediated Displacement (Weak Nucleophiles/Anilines)

Best for: Anilines, sterically hindered amines, or when basic conditions fail. Mechanism: Acid protonates the ring nitrogen (N1/N3), creating a cationic pyrimidinium species that is significantly more electrophilic than the neutral substrate.

Reagents:

• Substrate: 1.0 equiv

• Nucleophile: Aniline derivative (1.2 – 1.5 equiv)

• Acid Catalyst: conc. HCl (3-5 drops per mmol) OR TFA (1.0 equiv)

• Solvent: n-Butanol or Isopropanol (IPA).

Procedure:

• Setup: Dissolve 1.0 mmol of substrate and 1.2 mmol of aniline in 4.0 mL of n-Butanol.

• Acidification: Add 1.0 equiv of TFA or catalytic conc. HCl (approx. 50

  L).

• Reaction: Heat to reflux (100–117°C ) for 4–12 hours.

  • Observation: The reaction mixture may turn dark; this is normal.

• Workup:

  • Concentrate the solvent under reduced pressure.[1]

  • Neutralize the residue with saturated

    solution.

  • Extract with DCM or EtOAc.

  • Purify via flash chromatography (MeOH/DCM gradient).

Protocol C: Microwave-Assisted Synthesis (High Throughput)

Best for: Rapid screening, stubborn substrates, or library generation.

Parameters:

• Solvent: NMP or DMF (High absorbance of microwave energy).

• Stoichiometry: 1.0 equiv Substrate + 2.5 equiv Amine + 3.0 equiv DIPEA.

• Conditions:

  • Temperature: 160°C

  • Time: 20 – 40 minutes

  • Pressure: High (sealed vessel essential).

Procedure:

• Combine reagents in a microwave-specific glass vial (e.g., 2-5 mL size).

• Seal with a crimp cap containing a PTFE septum.

• Irradiate at 160°C (fixed hold time). Enable "High Absorption" setting if available.

• Analyze crude by LCMS immediately.

Decision Matrix & Optimization

Use the following flowchart to select the optimal protocol based on your specific nucleophile.

Caption: Logic flow for selecting reaction conditions. Acid catalysis is preferred for weak nucleophiles; Microwave is the rescue strategy.

Summary of Reactivity Data

Variable	Recommendation	Rationale
Solvent	NMP > DMSO > n-BuOH	High boiling point and polarity stabilize the charged intermediate. NMP is easier to extract than DMSO.
Base	DIPEA	Non-nucleophilic, soluble organic base. Avoid inorganic bases ( ) unless using phase transfer catalysts due to poor solubility in organic solvents.
Leaving Group	Br (Fixed)	While Fluorine is faster for , Bromine is the existing substituent. It requires higher energy than Cl/F but is viable.
Temperature	>100°C	Essential. The 2-amino group deactivation raises the energy barrier significantly.

Safety & Handling

• 4-Bromo-5-methylpyrimidin-2-amine: Irritant.[4][5] Avoid inhalation of dust.

• High Temperature: Reactions at 130°C+ in sealed vessels pose an explosion risk. Use blast shields.

• Solvents: NMP is a reproductive toxin. Handle in a fume hood.

References

• General Reactivity of 2-Amino-4-Halopyrimidines

  • Source: Fisher Scientific & BenchChem Applic
  • Context: Confirms that 2-amino groups deactivate the ring, often requiring temperatures >100°C or acid catalysis for substitution

  • URL:

• Acid C

  :
  • Source: ACS GCI Pharmaceutical Roundtable Reagent Guides.

  • Context: "Simple protic acids can c

    reactions by protonation of heterocycles," validating Protocol B.[6]

  • URL:

• Microwave Acceleration in Pyrimidine Synthesis

  • Source: RSC Publishing (Fused Pyrimidines).
  • Context: Describes the use of microwave irradiation at 150°C for displacing methylthio/halo groups in deactiv

  • URL:

• Comparative Reactivity (Cl vs Br)

  • Source: BenchChem Compar
  • Context: Discusses that while Bromine is better for Pd-coupling, it can still undergo under forcing conditions, often requiring optimization of the C4 vs C2 selectivity (though C2 is protected by the amine here).

  • URL:

• Kinase Inhibitor Synthesis (Relevant Analogues)

  • Source: NIH / PubMed (PLK4 Inhibitors).
  • Context: Describes the synthesis of aminopyrimidine cores using with anilines in n-Butanol with acid catalysis (HCl), supporting the validity of Protocol B.

  • URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Bromo-5-methylpyridin-2-amine | C6H7BrN2 | CID 55264589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5-Bromo-4-methylpyrimidin-2-amine | C5H6BrN3 | CID 18616196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Catalysed SNAr reactions - Wordpress [reagents.acsgcipr.org]

Application Note: Optimized Buchwald-Hartwig Amination of 4-Bromo-5-methylpyrimidin-2-amine

Executive Summary & Strategic Importance

The 4-Bromo-5-methylpyrimidin-2-amine scaffold is a "privileged structure" in medicinal chemistry, serving as the critical hinge-binding motif in numerous kinase inhibitors (e.g., analogs of Pazopanib, Dasatinib, and PLK4 inhibitors).

While the C4-position is electronically activated for nucleophilic attack, traditional

methods often fail due to the electron-donating effect of the C5-methyl group and the competing nucleophilicity of the unprotected C2-amine. Buchwald-Hartwig amination offers a superior alternative, provided the catalyst system can tolerate the free amine, which acts as a potent catalyst poison by binding to unsaturated Pd(0) species.

This guide details a self-validating protocol designed to bypass protection/deprotection steps, utilizing specific ligand architectures to sterically shield the palladium center from the C2-amine while facilitating oxidative addition at the C4-bromide.

Mechanistic Insight: The "Free Amine" Paradox

The primary failure mode in coupling 4-bromo-5-methylpyrimidin-2-amine is not the oxidative addition, but the coordination of the C2-amine to the catalyst.

• The Trap: The basic nitrogen at C2 (and N1/N3 of the ring) can form stable

  or bridging complexes with Pd(II), arresting the catalytic cycle prior to reductive elimination.

• The Solution: Use ligands with large bite angles (e.g., Xantphos) or extreme steric bulk (e.g., BrettPhos). These ligands enforce a geometry that makes coordination of the substrate's amine energetically unfavorable compared to the incoming nucleophile.

Visualization: Catalyst Selection Logic

The following decision tree illustrates the logic for selecting the appropriate catalytic system based on the nucleophile type.

Figure 1: Ligand and condition selection strategy based on nucleophile class.

Experimental Protocols

Method A: The "Robust" Protocol (Xantphos System)

Recommended for: Coupling with electron-rich to neutral anilines. High functional group tolerance.

Rationale: Xantphos is a wide-bite-angle bidentate ligand. It creates a rigid environment that favors reductive elimination and prevents the formation of inactive Pd-amine complexes involving the substrate's C2-amine.

Reagents:

• Electrophile: 4-Bromo-5-methylpyrimidin-2-amine (1.0 equiv)

• Nucleophile: Aryl amine (1.2 equiv)

• Catalyst:

  (5 mol%)

• Ligand: Xantphos (10 mol%)[1]

• Base:

  (2.0 equiv) — Use finely ground, oven-dried.

• Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step Procedure:

• Pre-complexation (Critical): In a glovebox or under Argon, add

  (46 mg, 0.05 mmol) and Xantphos (58 mg, 0.10 mmol) to a dry reaction vial. Add 2 mL of degassed 1,4-dioxane. Stir at RT for 5 minutes until the solution turns a clear deep orange/red (indicates active catalyst formation).

• Substrate Addition: Add 4-Bromo-5-methylpyrimidin-2-amine (188 mg, 1.0 mmol), the amine nucleophile (1.2 mmol), and

  (650 mg, 2.0 mmol).

• Solvent Fill: Add remaining dioxane (3 mL) to reach 0.2 M concentration.

• Degassing: Seal the vial with a septum cap. Sparge with Argon for 5 minutes (balloon exit needle).

• Reaction: Heat block to 100 °C for 12–16 hours.

• Workup: Cool to RT. Dilute with EtOAc. Filter through a pad of Celite to remove Pd black and salts. Concentrate.

• Purification: Flash chromatography (DCM/MeOH gradient). Note: The product is polar; start with 100% DCM.

Method B: The "High-Performance" Protocol (BrettPhos G3)

Recommended for: Primary alkyl amines, electron-deficient anilines, or sterically hindered amines.

Rationale: BrettPhos is a bulky monodentate ligand that promotes coupling of difficult amines. The G3 precatalyst ensures rapid initiation even at lower temperatures and eliminates the induction period.

Reagents:

• Catalyst: BrettPhos Pd G3 (2–5 mol%)

• Base: NaOtBu (1.5 equiv) — Must be stored in glovebox.

• Solvent: t-Amyl Alcohol (t-AmOH) or Toluene.

Procedure:

• Charge a vial with BrettPhos Pd G3 (catalyst), 4-Bromo-5-methylpyrimidin-2-amine, and NaOtBu.

• Evacuate and backfill with Argon (3x).[2]

• Add anhydrous t-AmOH and the liquid amine via syringe.

• Heat to 80 °C . Reaction is often complete within 1–4 hours.

• Caution: NaOtBu is a strong base.[3][4] Ensure your substrate does not have base-sensitive esters. If so, revert to Method A (

  ).

Optimization & Troubleshooting Matrix

If the standard protocols yield <50%, consult the following matrix.

Observation	Diagnosis	Corrective Action
No Reaction (SM Recovery)	Catalyst Poisoning	Switch to BrettPhos Pd G3 . The bulky ligand prevents the C2-amine from binding Pd.
Hydrodehalogenation	-Hydride Elimination	Switch solvent from Dioxane to Toluene . Avoid alcohols. Increase concentration to 0.5 M.
"Pd Black" Precipitation	Catalyst Decomposition	Ligand/Pd ratio is too low. Ensure strictly 2:1 (L:Pd) for monodentate or 1.1:1 for bidentate. Add ligand before heating.
Low Conversion (<30%)	Poor Solubility	Pyrimidines are crystalline. Use t-Amyl Alcohol at 100°C or add 10% DMF as cosolvent.
Dimerization	Homocoupling	Reduce catalyst loading. Ensure Argon sparging is thorough (Oxygen promotes homocoupling).

Mechanistic Pathway (DOT Diagram)

The following diagram illustrates the competitive pathways. The goal is to favor Path A (Cycle) over Path B (Poisoning).

Figure 2: Catalytic cycle showing the critical oxidative addition and the potential off-cycle poisoning by the substrate's own amine.

References

• BenchChem. Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine. (Accessed 2026).[5] Link

• National Institutes of Health (PMC). Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. (2011).[6] Link

• Organic Syntheses. Buchwald-Hartwig Coupling: General Procedures and Ligand Selection.Link

• Beilstein Journal of Organic Chemistry. Pd-catalyzed aminations at C-2 or C-4 in the 13α-estrone series. (2018). Link

• RSC Advances. Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series. (2022).[7] Link

Sources

• 1. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. acs.figshare.com [acs.figshare.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2- d ]pyrimidin-4(3 H )-one series for antiplasmodial pharmacomodulation - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01687G [pubs.rsc.org]

Application Notes &amp; Protocols: Strategic Synthesis of Bioactive Heterocycles from 2-Amino-4-bromo-5-methylpyrimidine

Abstract: This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the synthetic utility of 2-amino-4-bromo-5-methylpyrimidine as a versatile starting material for constructing diverse and complex heterocyclic scaffolds. The pyrimidine core is a privileged structure in numerous pharmaceuticals, and the strategic functionalization of this building block opens avenues to novel chemical entities with significant biological potential.[1][2] This guide moves beyond simple procedural lists to explain the causality behind experimental choices, focusing on robust, field-proven palladium-catalyzed cross-coupling reactions and annulation strategies for synthesizing fused heterocyclic systems like pyrido[2,3-d]pyrimidines and pyrazolo[3,4-d]pyrimidines. Each section includes detailed, self-validating protocols, mechanistic insights, and quantitative data to empower researchers in their synthetic endeavors.

Introduction: The Pyrimidine Core in Modern Chemistry

The 2-aminopyrimidine moiety is a cornerstone of medicinal chemistry, found in a wide array of approved drugs, from antiviral agents to kinase inhibitors.[3] Its ability to participate in crucial hydrogen bonding interactions makes it an ideal scaffold for targeting biological macromolecules. 2-Amino-4-bromo-5-methylpyrimidine, in particular, serves as an excellent and highly adaptable starting material. The bromine atom at the C4 position is primed for a variety of palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl, heteroaryl, alkynyl, and amino substituents. Furthermore, the 2-amino group acts as a key nucleophile for subsequent annulation reactions to build fused ring systems, which are of great interest in oncology and inflammatory disease research.[1][4]

This guide details three primary pillars of synthetic strategy starting from this key intermediate:

• Palladium-Catalyzed C-C Bond Formation: Suzuki-Miyaura and Sonogashira couplings.

• Palladium-Catalyzed C-N Bond Formation: Buchwald-Hartwig amination.

• Annulation and Cyclization Reactions: Construction of fused bicyclic heterocycles.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions are indispensable tools in modern organic synthesis for their reliability, functional group tolerance, and broad scope.[5] For 2-amino-4-bromo-5-methylpyrimidine, these reactions provide a direct and modular approach to introduce diverse substituents at the C4 position.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is a powerful method for creating biaryl and heteroaryl structures by coupling an organoboron reagent with a halide.[6] This reaction is fundamental for generating libraries of compounds for structure-activity relationship (SAR) studies in drug discovery.[1]

Mechanistic Rationale: The catalytic cycle involves the oxidative addition of the Pd(0) catalyst into the C-Br bond of the pyrimidine, followed by transmetalation with the boronic acid (activated by a base), and concluding with reductive elimination to yield the product and regenerate the Pd(0) catalyst.[6] The choice of ligand, base, and solvent is critical for achieving high yields and preventing side reactions like protodeboronation.[6][7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 4. Nano-Fe3O4@SiO2/SnCl4 Promoted Synthesis of Indenopyrido[2,3-d] Pyrimidine Derivatives in Water [jns.kashanu.ac.ir]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Protecting Group Strategies for the 2-Amino Group in Pyrimidine Synthesis

Abstract & Strategic Overview

The 2-aminopyrimidine moiety is a privileged scaffold in medicinal chemistry, serving as the core for numerous kinase inhibitors (e.g., Imatinib, Palbociclib) and biofilm modulators. However, its unique electronic structure presents a synthetic paradox: the pyrimidine ring is electron-deficient, rendering the C-5 position difficult to functionalize via electrophilic aromatic substitution, while the exocyclic 2-amino group retains sufficient acidity and nucleophilicity to poison transition metal catalysts (Pd, Cu) and interfere with organometallic reagents (n-BuLi).

This guide details field-proven protection strategies to overcome these bottlenecks. Unlike standard aniline protection, 2-aminopyrimidines often require "Bis-protection" or specific steric tuning to ensure solubility and reactivity in downstream cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).

Strategic Decision Matrix

Use the following logic to select the optimal protecting group (PG) for your synthetic route.

Figure 1: Decision tree for selecting protecting groups based on downstream reaction conditions.

Technical Deep Dive: The "Bis-Boc" Advantage

For transition metal-catalyzed reactions, the Bis-Boc (di-tert-butyliminodicarboxylate) strategy is superior to mono-protection.

• Causality: A mono-Boc protected 2-aminopyrimidine still possesses an acidic NH proton (

  ). Under basic cross-coupling conditions, this proton is removed, generating an amidine anion that can tightly bind to Palladium(II), displacing phosphine ligands and arresting the catalytic cycle.

• Solution: Installing two Boc groups removes the acidic proton entirely. Furthermore, the bulky lipophilic Boc groups disrupt the intermolecular H-bonding network typical of aminopyrimidines, drastically improving solubility in non-polar solvents (Toluene, Dioxane) used in couplings.

Comparative Data: Suzuki Coupling Efficiency

Protection Strategy	Solubility (Toluene)	Catalyst Loading (Pd)	Typical Yield (Suzuki)	Notes
Free Amine (-NH2)	Poor	High (5-10 mol%)	20-40%	Catalyst poisoning; side N-arylation.
Mono-Boc (-NHBoc)	Moderate	Med (3-5 mol%)	50-70%	Some deprotonation interference.
Bis-Boc (-N(Boc)2)	Excellent	Low (1-3 mol%)	85-95%	No catalyst poisoning; facile purification.

Experimental Protocols

Protocol A: Bis-Boc Protection (The "Gold Standard")

Target: Conversion of 2-aminopyrimidine to N,N-di-Boc-2-aminopyrimidine.

Reagents:

• Substrate: 2-Aminopyrimidine derivative (1.0 equiv)

• Boc Anhydride (

  ): 2.5 - 3.0 equiv

• DMAP (4-Dimethylaminopyridine): 0.1 - 0.2 equiv (Catalytic)

• Solvent: THF (Tetrahydrofuran) or MeCN (Acetonitrile)

Step-by-Step Workflow:

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the 2-aminopyrimidine (10 mmol) in anhydrous THF (50 mL, 0.2 M).

• Addition: Add

  (25-30 mmol) followed by DMAP (1-2 mmol).

  • Note: Gas evolution (

    ) is not immediate; the reaction is driven by the formation of the reactive N-Boc-pyridinium species.

• Reaction: Stir at room temperature for 4–16 hours. Monitor by TLC (usually higher

  than starting material).

  • Self-Validating Check: If mono-Boc is observed (intermediate

    ), add an additional 0.5 equiv of and gently heat to 40°C. The second Boc group addition is slower due to steric crowding.

• Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc and wash sequentially with 10% citric acid (to remove DMAP), sat.

  , and brine.

• Purification: Flash column chromatography (Hexanes/EtOAc). Bis-Boc products are often crystalline solids.

Mechanism of Action: DMAP acts as a nucleophilic catalyst, attacking

to form a highly electrophilic N-Boc-DMAP cation. The weak nucleophile (2-aminopyrimidine) attacks this species. This cycle repeats for the second addition.

Figure 2: Stepwise activation mechanism for Bis-Boc installation.

Protocol B: Pivaloyl Protection (Directed Lithiation)

Target: Robust protection for ortholithiation or harsh acidic steps.

Reagents:

• Pivaloyl Chloride (PivCl): 1.2 equiv

• Triethylamine (

  ) or Pyridine: 1.5 equiv

• Solvent: DCM (Dichloromethane)

Step-by-Step Workflow:

• Setup: Dissolve 2-aminopyrimidine in DCM at 0°C. Add

  .

• Addition: Add PivCl dropwise. The reaction is exothermic.

• Reaction: Warm to RT and stir for 2-4 hours.

• Workup: Standard aqueous wash (

  , Brine).

• Application: The resulting amide can direct lithiation to the C-3 position (ring nitrogen) or C-5 depending on conditions, though C-5 lithiation usually requires halogen exchange.

• Deprotection: Requires harsher conditions than Boc. Use NaOH/MeOH reflux or Hydrazine hydrate .

Protocol C: SEM Protection (Solubility & Orthogonality)

Target: Protection for substrates requiring base stability (like Fmoc chemistry) but high solubility.

Reagents:

• SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride): 1.1 equiv

• NaH (Sodium Hydride, 60% dispersion): 1.2 equiv

• Solvent: DMF or THF[1]

Step-by-Step Workflow:

• Deprotonation: Cool a solution of 2-aminopyrimidine in dry DMF to 0°C. Add NaH portion-wise. Stir for 30 min until

  evolution ceases.

  • Note: The anion is formed at the exocyclic nitrogen.

• Alkylation: Add SEM-Cl dropwise. Stir at 0°C to RT for 2 hours.

• Quench: Carefully add water/ice. Extract with

  (SEM groups make compounds very lipophilic).

• Deprotection: Treat with TBAF (1M in THF) at reflux or TFA/DCM .

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Incomplete Bis-Boc formation	Steric hindrance or insufficient activation.	Add fresh DMAP (0.1 eq) and more . Heat to 50°C. Switch solvent to MeCN.
Low yield in Suzuki Coupling	Catalyst poisoning by free NH (if Mono-protected).	Switch to Bis-Boc strategy. Ensure base ( ) is dry.
"Missing" Product in Deprotection	Product is water-soluble (HCl salt).	Do not use aqueous workup. Evaporate acid/solvent and triturate with to isolate the salt directly.
Piv group won't come off	Amide bond is sterically shielded.	Use in at 80°C or treat with Hydrazine hydrate.

References

• Bis-Boc in Cross-Coupling: Organic Chemistry Portal. "Suzuki Coupling - Advantages and Applications."[2] [Link]

• 2-Aminopyrimidine Reactivity & Biofilm Modulators: National Institutes of Health (PMC). "2-Aminopyrimidine as a Novel Scaffold for Biofilm Modulation." [Link]

• Buchwald-Hartwig Amination of Pyrimidines: National Institutes of Health (PMC). "Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst." [Link]

• SEM Protection Chemistry: Common Organic Chemistry. "SEM Protection - Common Conditions and Mechanisms." [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions of 4-Bromopyrimidines

Introduction: The Strategic Importance of 4-Substituted Pyrimidines

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents and biologically active molecules.[1] The ability to selectively introduce diverse substituents at specific positions on the pyrimidine ring is paramount for modern drug discovery and development.[2][3] Among the various positions, the C4 position is of particular interest for derivatization. Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile tool for forging new carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds at this position, starting from readily available 4-bromopyrimidines.[4][5]

These transformations, recognized with the 2010 Nobel Prize in Chemistry awarded to Heck, Negishi, and Suzuki, offer mild reaction conditions, excellent functional group tolerance, and broad substrate scope, making them indispensable in both academic and industrial research.[6] This guide provides detailed protocols and expert insights into the most pivotal palladium-catalyzed cross-coupling reactions for the functionalization of 4-bromopyrimidines.

The Catalytic Heart: A Unified Mechanistic Overview

At the core of these powerful transformations lies a common catalytic cycle.[7] Understanding this cycle is crucial for troubleshooting and optimizing reactions. A palladium(0) species initiates the cycle by undergoing oxidative addition with the 4-bromopyrimidine. This forms a Pd(II) intermediate. The next step, transmetalation , involves the transfer of an organic group from a coupling partner (e.g., an organoboron or organozinc compound) to the palladium center. The cycle concludes with reductive elimination , where the two organic fragments are coupled to form the final product, and the Pd(0) catalyst is regenerated.[7][8]

digraph "Palladium_Catalytic_Cycle" { graph [rankdir="LR", splines=ortho, nodesep=0.6, label="General Palladium Cross-Coupling Cycle", labelloc=t, fontname="Helvetica", fontsize=14, fontcolor="#202124"]; node [shape=box, style="filled,rounded", fontname="Helvetica", fontsize=10, margin="0.2,0.1"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

}

Figure 1: General Palladium Cross-Coupling Cycle.

I. Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method due to the stability, low toxicity, and commercial availability of a vast array of boronic acids and their esters.[2][7] It is an exceptionally reliable method for creating biaryl and heteroaryl-aryl structures.

Scientist's Notes: Keys to Success

• Catalyst and Ligand Choice: While Pd(PPh₃)₄ is a classic choice, modern catalyst systems often employ palladium(II) precatalysts like Pd(OAc)₂ or PdCl₂(dppf) in combination with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos).[8][9] These advanced ligands promote faster reaction rates and can enable couplings at lower temperatures.[8]

• Base Selection: The base plays a crucial role in the transmetalation step.[8] Inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃ are commonly used.[8][10] The choice of base can significantly impact the reaction outcome and should be optimized for specific substrates.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water is typically employed to dissolve both the organic and inorganic reagents.[9][10] Rigorous degassing of the solvent is critical to prevent oxidation of the Pd(0) catalyst.

Detailed Protocol: Synthesis of 4-Arylpyrimidines

This protocol describes a general procedure for the Suzuki-Miyaura coupling of a 4-bromopyrimidine with an arylboronic acid.[9][11]

digraph "Suzuki_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4, label="Suzuki-Miyaura Coupling Workflow", labelloc=t, fontname="Helvetica", fontsize=14, fontcolor="#202124"]; node [shape=box, style="filled,rounded", fontname="Helvetica", fontsize=10, margin="0.2,0.1"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

}

Figure 2: General workflow for Suzuki-Miyaura coupling.

Materials:

• 4-Bromopyrimidine (1.0 equiv)

• Arylboronic acid (1.1–1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)[9]

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0–3.0 equiv)[9][12]

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/water, 4:1 v/v)[9]

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask, add the 4-bromopyrimidine, arylboronic acid, base, and palladium catalyst.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free environment.[10]

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction: Heat the mixture to 70–100 °C and stir for 12–24 hours, monitoring the reaction progress by TLC or LC-MS.[9][13]

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[10]

Parameter	Typical Conditions	Reference
Catalyst	Pd(PPh₃)₄ (3-5 mol%), PdCl₂(dppf) (3 mol%)	[9],[10]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃ (2-3 equiv)	[8],[9]
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, DMF	[9],[10]
Temperature	70-120 °C	[9],[12]

II. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a premier method for forming C-N bonds, enabling the synthesis of 4-aminopyrimidines, which are prevalent in pharmaceuticals.[2][14][15] This reaction couples an aryl halide with a primary or secondary amine.[15]

Scientist's Notes: Mastering Amination

• Ligand is Key: The success of the Buchwald-Hartwig reaction is highly dependent on the choice of ligand.[16] Bulky, electron-rich biarylphosphine ligands such as BrettPhos, XPhos, and RuPhos are often essential, especially for coupling with less reactive aryl chlorides or challenging amine substrates.[7][16]

• Base Considerations: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common choice, though others like lithium bis(trimethylsilyl)amide (LHMDS) or cesium carbonate can also be effective.[17][18]

• Substrate Scope: The reaction is remarkably broad, accommodating a wide range of primary and secondary amines, including anilines, alkylamines, and various heterocycles.[16][19]

Detailed Protocol: Synthesis of 4-(Alkyl/Aryl)aminopyrimidines

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 4-bromopyrimidine.[17]

Materials:

• 4-Bromopyrimidine (1.0 equiv)

• Amine (1.2–1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 1.5–2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst, ligand, and base to a dry Schlenk flask.

• Reagent Addition: Add the solvent, followed by the 4-bromopyrimidine and the amine.

• Inert Atmosphere: Seal the flask and remove from the glovebox (if used). If not, ensure the inert atmosphere is maintained.

• Reaction: Heat the mixture to 80–110 °C and stir for 4–24 hours. Monitor the reaction by TLC or LC-MS.[17]

• Work-up: Cool the reaction to room temperature, quench carefully with saturated aqueous ammonium chloride, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by flash column chromatography.

Parameter	Typical Conditions	Reference
Catalyst	Pd(OAc)₂, Pd₂(dba)₃ (1-5 mol%)	[17]
Ligand	XPhos, SPhos, BrettPhos, BINAP	[7],[17]
Base	NaOtBu, LHMDS, Cs₂CO₃ (1.5-2.0 equiv)	[17][18]
Solvent	Toluene, 1,4-Dioxane, THF	[17]
Temperature	80-110 °C	[17]

III. Sonogashira Coupling: Introducing Alkynyl Groups

The Sonogashira coupling provides a direct route to 4-alkynylpyrimidines by reacting a terminal alkyne with an aryl halide.[20] This reaction is unique in its typical use of a dual-catalyst system, employing both palladium and a copper(I) co-catalyst.[20][21]

Scientist's Notes: Navigating Alkyne Coupling

• The Copper Co-catalyst: Copper(I) iodide (CuI) is the standard co-catalyst, which facilitates the formation of a copper acetylide intermediate, accelerating the transmetalation step.[21][22]

• Copper-Free Variants: For sensitive substrates where copper may cause issues (e.g., alkyne homocoupling, known as the Glaser coupling), copper-free Sonogashira protocols have been developed. These often require specific ligands and conditions.[7][23]

• Base and Solvent: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used, often serving as both the base and part of the solvent system.[7][24]

Detailed Protocol: Synthesis of 4-Alkynylpyrimidines

This protocol provides a general method for the Sonogashira coupling of 4-bromopyrimidine.[24]

Materials:

• 4-Bromopyrimidine (1.0 equiv)

• Terminal Alkyne (1.2–1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Copper(I) iodide (CuI, 3-10 mol%)

• Amine base/solvent (e.g., Et₃N or THF/Et₃N mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask, add the 4-bromopyrimidine, palladium catalyst, and copper(I) iodide.

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with argon or nitrogen three times.

• Reagent Addition: Add the degassed solvent (if any) and the amine base, followed by the terminal alkyne via syringe.

• Reaction: Stir the reaction at room temperature to 60 °C for 2–12 hours. The reaction is often rapid. Monitor by TLC or LC-MS.

• Work-up: Once complete, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with an organic solvent.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Parameter	Typical Conditions	Reference
Pd Catalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂ (2-5 mol%)	[24]
Cu Co-catalyst	CuI (3-10 mol%)	[24]
Base	Et₃N, DIPEA, Piperidine	[7]
Solvent	Et₃N, THF, DMF	[24]
Temperature	25-60 °C	[24]

IV. Negishi Coupling: Utilizing Organozinc Reagents

The Negishi coupling involves the reaction of an organohalide with an organozinc reagent.[25][26] Organozinc compounds are highly reactive, often allowing for couplings to occur under very mild conditions and with exceptional functional group tolerance.[6][25]

Scientist's Notes: The Power of Organozinc

• Reagent Preparation: Organozinc reagents are typically prepared in situ from the corresponding organolithium or Grignard reagent by transmetalation with a zinc halide (e.g., ZnCl₂).[27] They can also be formed directly from organic halides.

• High Reactivity: The high nucleophilicity of organozinc reagents often allows for reactions to proceed at room temperature or below, which is advantageous for thermally sensitive substrates.[28]

• Catalyst Systems: Simple palladium catalysts like Pd(PPh₃)₄ or Pd(dba)₂ are often sufficient, though ligand choice can be important for challenging couplings.[25][26]

Detailed Protocol: Synthesis of 4-Alkyl/Arylpyrimidines

This protocol describes a general procedure for the Negishi coupling of 4-bromopyrimidine.

Materials:

• 4-Bromopyrimidine (1.0 equiv)

• Organozinc reagent (1.1–1.5 equiv, pre-formed or generated in situ)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)[26]

• Anhydrous, degassed solvent (e.g., THF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Catalyst Setup: To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst and 4-bromopyrimidine in the anhydrous, degassed solvent.

• Reagent Addition: Slowly add the solution of the organozinc reagent to the reaction mixture at room temperature.

• Reaction: Stir the mixture at room temperature for 2–16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Parameter	Typical Conditions	Reference
Catalyst	Pd(PPh₃)₄, Pd(dba)₂ (2-5 mol%)	[26]
Organometallic	R-ZnCl, R-ZnBr, R₂Zn	[25]
Solvent	THF, Dioxane, DMF	[28]
Temperature	25-60 °C	[28]

Conclusion

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern synthetic chemistry, providing powerful and versatile methods for the functionalization of 4-bromopyrimidines. By understanding the fundamental principles and having access to robust protocols for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Negishi couplings, researchers are well-equipped to synthesize diverse libraries of pyrimidine derivatives. This capability is crucial for accelerating the discovery and development of new therapeutics and functional materials. Careful optimization of catalysts, ligands, bases, and solvents will continue to expand the horizons of what is possible in this exciting field.

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Application Notes and Protocols for the C-H Activation of 4-Bromo-5-methylpyrimidin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Imperative of C-H Activation in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1] The ability to selectively functionalize the carbon-hydrogen (C-H) bonds of this heterocycle opens up new avenues for rapid lead optimization and the synthesis of novel chemical entities. Traditional cross-coupling reactions, while powerful, often necessitate the pre-functionalization of the pyrimidine ring, adding steps and cost to synthetic campaigns.[2] Direct C-H activation, in contrast, offers a more atom-economical and efficient approach to append new functionalities, directly transforming a typically inert C-H bond into a reactive handle for molecular elaboration.[3][4]

This guide provides a detailed examination of the procedure for the C-H activation of 4-Bromo-5-methylpyrimidin-2-amine, a versatile building block in drug discovery. The presence of multiple substituents on the pyrimidine ring—a bromo group, a methyl group, and an amino group—presents both challenges and opportunities for regioselective C-H functionalization. This document will delve into the mechanistic underpinnings of the reaction, provide a step-by-step protocol for its execution, and offer insights into the critical parameters that govern its success.

Scientific Rationale: Navigating the Reactivity of a Substituted Pyrimidine

The C-H activation of 4-Bromo-5-methylpyrimidin-2-amine is a nuanced process influenced by the electronic and steric properties of the substituents. The pyrimidine ring is inherently electron-deficient, which can render its C-H bonds less reactive towards certain catalytic systems.[5] However, the 2-amino group can act as a directing group, facilitating the C-H activation at the adjacent C(5) or C(6) positions through the formation of a stable metal complex.[6]

The primary C-H bond available for activation on the 4-Bromo-5-methylpyrimidin-2-amine ring is at the C(6) position. The C(5) position is substituted with a methyl group, and the C(4) position with a bromo group. The C(2) position is occupied by the directing amino group. Therefore, the most probable site for C-H functionalization is the C(6)-H bond.

Several transition metal catalysts, including palladium, rhodium, and iridium, have been successfully employed for the C-H activation of pyrimidines and related heterocycles.[3][7][8] Palladium catalysis is particularly well-suited for this transformation, often operating through a Pd(II)/Pd(0) or Pd(II)/Pd(IV) catalytic cycle.[9][10] The choice of ligand, base, and solvent is critical for achieving high efficiency and selectivity.

Experimental Workflow: A Visual Guide

Caption: A generalized workflow for the C-H activation of 4-Bromo-5-methylpyrimidin-2-amine.

Detailed Protocol: Palladium-Catalyzed C(6)-H Arylation

This protocol describes a representative procedure for the direct C(6)-H arylation of 4-Bromo-5-methylpyrimidin-2-amine with an aryl halide.

Materials:

• 4-Bromo-5-methylpyrimidin-2-amine

• Aryl iodide or bromide (e.g., iodobenzene)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable ligand

• Potassium carbonate (K₂CO₃) or other suitable base

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and equipment (Schlenk flask, condenser, magnetic stirrer, heating mantle)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-5-methylpyrimidin-2-amine (1.0 mmol), the aryl halide (1.2 mmol), Pd(OAc)₂ (0.05 mmol, 5 mol%), PPh₃ (0.1 mmol, 10 mol%), and K₂CO₃ (2.0 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon or nitrogen three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (5 mL) to the flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 100-120 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove insoluble salts.

  • Wash the celite pad with additional ethyl acetate (10 mL).

  • Combine the organic filtrates and wash with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired C(6)-arylated product.

Catalytic Cycle: A Mechanistic Glimpse

Caption: A simplified representation of a plausible Pd(II)/Pd(IV) catalytic cycle.

Data Presentation: Key Parameters and Expected Outcomes

The success of the C-H activation is highly dependent on the reaction conditions. The following table summarizes key parameters and their potential impact on the reaction outcome.

Parameter	Variation	Expected Outcome	Rationale
Catalyst	Pd(OAc)₂, PdCl₂(PPh₃)₂, [Rh(cod)Cl]₂	Varying reactivity and selectivity. Pd catalysts are generally effective for arylation.[3]	The choice of metal and its oxidation state influences the mechanism and efficiency of C-H activation.
Ligand	PPh₃, Xantphos, PCy₃	Can significantly impact yield and selectivity. Bulky, electron-rich phosphines often improve catalytic activity.[1]	Ligands modulate the electronic and steric properties of the metal center, influencing catalyst stability and reactivity.
Base	K₂CO₃, Cs₂CO₃, KOAc	Stronger, more soluble bases can accelerate the reaction.	The base is crucial for the deprotonation step in many C-H activation mechanisms.
Solvent	1,4-Dioxane, Toluene, DMF	Solvent polarity and coordinating ability can affect catalyst solubility and stability.	Aprotic, polar solvents often favor these types of reactions.
Temperature	80-140 °C	Higher temperatures generally increase reaction rates but may lead to side product formation.	C-H activation often requires elevated temperatures to overcome the activation energy barrier.

Troubleshooting and Optimization

• Low Conversion: If the reaction stalls or shows low conversion, consider increasing the temperature, using a more active catalyst system (e.g., a different ligand), or a stronger base. Ensure the solvent is anhydrous and the reaction is under a strict inert atmosphere.

• Side Product Formation: The formation of side products can arise from competing reactions, such as homo-coupling of the aryl halide or decomposition of the starting material. Optimizing the reaction temperature and time can help minimize these unwanted pathways. The use of a more selective ligand may also be beneficial.

• Poor Regioselectivity: While C(6) activation is anticipated, other C-H bonds could potentially react. If undesired isomers are observed, a systematic screening of ligands and reaction conditions is recommended to enhance the desired regioselectivity.

Conclusion

The direct C-H activation of 4-Bromo-5-methylpyrimidin-2-amine represents a powerful strategy for the efficient synthesis of functionalized pyrimidine derivatives. By carefully selecting the catalyst, ligand, and reaction conditions, researchers can achieve high yields and regioselectivity, thereby accelerating the drug discovery process. The protocols and insights provided in this guide serve as a valuable starting point for the exploration and optimization of this important transformation.

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• Sharma, P., et al. (2025). C–H bond halogenation: unlocking regiodivergence and enhancing selectivity through directing group strategies. Organic Chemistry Frontiers, 12(12), 3216-3243. [Link]

• Halskov, K. S., et al. (2018). Rhodium(III)-Catalyzed Imidoyl C–H Activation for Annulations to Azolopyrimidines. Organic Letters, 20(8), 2468-2471. [Link]

• Amanote Research. (2013). (PDF) Microwave-Assisted Palladium-Catalyzed C–C Coupling. [Link]

• Heterocycles. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. 51(11), 2725. [Link]

• Chen, X., et al. (2009). Palladium(II)-catalyzed C-H activation/C-C cross-coupling reactions: versatility and practicality. Angewandte Chemie International Edition, 48(28), 5094-5115. [Link]

• MDPI. (2024). C–H Activation via Group 8–10 Pincer Complexes: A Mechanistic Approach. [Link]

• Organometallics. (2014). Palladium-Catalyzed Meta-Selective C−H Bond Activation with a Nitrile-Containing Template: Computational Study. [Link]

• MDPI. (2018). The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. [Link]

• PubChem. (n.d.). 4-Bromo-5-methylpyridin-2-amine. [Link]

• Liao, S., et al. (2020). Recent Advances in Palladium-Catalyzed Bridging C–H Activation by Using Alkenes, Alkynes or. Chinese Journal of Chemistry, 38(11), 1269-1280. [Link]

• MDPI. (2011). Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective. [Link]

• Kumar, S., et al. (2020). Palladium-catalyzed remote C–H functionalization of 2-aminopyrimidines. Organic & Biomolecular Chemistry, 18(39), 7857-7861. [Link]

• MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

• PubChemLite. (n.d.). 4-bromo-5-methylpyridin-2-amine (C6H7BrN2). [Link]

• PubChem. (n.d.). 5-Bromo-4-methylpyrimidin-2-amine. [Link]

• MDPI. (2018). Recent Developments in C–H Activation for Materials Science in the Center for Selective C–H Activation. [Link]

Sources

• 1. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. C–H functionalization of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Transition metal-catalyzed cross-coupling reactions of N -aryl-2-aminopyridines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08384A [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Iridium-catalyzed C–H borylation of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Palladium(II)-catalyzed C-H activation/C-C cross-coupling reactions: versatility and practicality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Palladium-catalyzed remote C–H functionalization of 2-aminopyrimidines - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Regioselective Synthesis of 2,4-Disubstituted-5-Methylpyrimidines from Bromo Precursors

This Application Note is structured to guide drug discovery chemists through the precision synthesis of 2,4-disubstituted-5-methylpyrimidines. It deviates from standard templates to focus on the regiochemical control logic required to navigate this scaffold successfully.

Executive Summary & Strategic Value

The 2,4-disubstituted-5-methylpyrimidine scaffold is a "privileged structure" in medicinal chemistry, serving as the pharmacophore for numerous kinase inhibitors (e.g., Pazopanib, Brigatinib) and antimetabolites. The 5-methyl group is not merely a bystander; it restricts conformational rotation and modulates the electron density of the pyrimidine ring, often enhancing potency and metabolic stability compared to the 5-H analogs.

However, the synthesis of non-symmetrically substituted derivatives presents a classic regioselectivity challenge . Both the C2 and C4 positions are electrophilic, but their reactivity profiles differ subtly based on steric and electronic vectors. This guide provides a validated roadmap for sequentially accessing C4- and C2-functionalized targets starting from 2,4-dibromo-5-methylpyrimidine .

The Reactivity Landscape: C4 vs. C2

To design a successful synthesis, one must understand the electronic bias of the substrate.

• C4 Position (The "Soft" Spot): Mechanistically, the C4 position is para-like to N1 and ortho-like to N3. It is generally more reactive toward nucleophilic aromatic substitution (

  ) and oxidative addition (Pd-catalysis) due to lower electron density and (usually) less steric hindrance than C2.

• C2 Position (The "Hard" Spot): Flanked by two nitrogen atoms, the C2 position is electronically activated but often kinetically slower to react due to the "blocking" effect of the nitrogen lone pairs and the lack of a para-activating nitrogen.

• The 5-Methyl Effect: The C5-methyl group is electron-donating, which slightly deactivates the ring compared to 5-H pyrimidines. Sterically, it imposes a penalty on C4-attack, but experimental evidence confirms that C4-selectivity remains the dominant pathway under standard conditions.

Visualizing the Decision Tree

The following flow diagram illustrates the critical decision points for synthesizing your target.

Figure 1: Synthetic workflow for accessing regioisomeric 2,4-disubstituted-5-methylpyrimidines.

Detailed Protocols

Protocol A: The "Standard" Route (C4-Amine C2-Aryl)

This is the workhorse sequence for generating kinase inhibitor libraries where the C4 position bears a solubilizing amine and the C2 position bears the hinge-binding aryl group.

Step 1: Regioselective C4-Amination ( )

Objective: Install an amine at C4 while leaving the C2-bromide intact.

• Reagents: 2,4-Dibromo-5-methylpyrimidine (1.0 equiv), Amine (1.05 equiv), DIPEA (1.2 equiv).

• Solvent: IPA (Isopropyl Alcohol) or THF.

• Temperature:

  to RT.

Procedure:

• Dissolve 2,4-dibromo-5-methylpyrimidine in IPA (0.2 M concentration).

• Cool the solution to

  using an ice bath. Critical: Low temperature maximizes the kinetic selectivity for C4 over C2.

• Add DIPEA followed by the slow addition of the amine (dissolved in minimal IPA).

• Allow to warm to RT and stir for 4–12 hours. Monitor by LCMS.

  • Checkpoint: You should see the mono-substituted product (

    ) and minimal bis-substituted byproduct. If C2-substitution is observed, lower the temperature to .

• Workup: Evaporate volatiles. Partition between EtOAc and water. Wash organic layer with brine, dry over

  , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc). The C4-isomer is typically less polar than the C2-isomer.

Step 2: C2-Arylation (Suzuki-Miyaura Coupling)

Objective: Functionalize the C2-bromide.

• Reagents: C4-substituted intermediate (1.0 equiv), Aryl Boronic Acid (1.5 equiv),

  (5 mol%) or /XPhos.

• Base:

  (2M aqueous, 3.0 equiv).

• Solvent: DME/Water (3:1) or Dioxane/Water.[1]

• Temperature:

  .

Procedure:

• Charge a reaction vial with the C4-intermediate, boronic acid, and Pd catalyst.

• Purge with nitrogen for 5 minutes.

• Add deoxygenated solvent and base solution.

• Heat to

  for 2–16 hours.

• Workup: Filter through Celite. Dilute with EtOAc, wash with water.

• Purification: Reverse-phase HPLC or Flash Chromatography.

Protocol B: The "Inverse" Route (C2-Aryl C4-Amine)

Advanced Note: Accessing the C2-substituted-4-bromo intermediate is difficult via

. We utilize catalyst-controlled site selectivity to force the reaction at C2.

Step 1: C2-Selective Suzuki Coupling

Mechanism: Bulky N-Heterocyclic Carbene (NHC) ligands on Palladium create a steric environment that disfavors oxidative addition at the "easier" but more hindered C4 position (due to the 5-Me group interaction with the bulky ligand), directing the metal to the C2 position.

• Catalyst: Pd-PEPPSI-IPr (2–5 mol%).

• Reagents: 2,4-Dibromo-5-methylpyrimidine (1.0 equiv), Aryl Boronic Acid (1.1 equiv).

• Base:

  (2.0 equiv).

• Solvent: Toluene/MeOH (9:1).

• Temperature: RT to

  .

Procedure:

• Dissolve the dibromo precursor and catalyst in Toluene/MeOH.

• Add the boronic acid and base.

• Stir at Room Temperature. Do not heat initially. Heating promotes C4-coupling and bis-coupling.

• Monitoring: This reaction requires vigilant LCMS monitoring. Stop the reaction as soon as the starting material is consumed to prevent the second coupling at C4.

Step 2: C4-Functionalization

With the C2 position occupied, the remaining C4-bromide is highly reactive. It can be displaced by amines (

, often requiring heat due to the electron-rich nature of the C2-aryl group) or coupled via standard Suzuki conditions.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Bis-substitution in Step 1	Temperature too high; Excess nucleophile.	Cool reaction to . Add nucleophile dropwise. Use exactly 1.0 equiv.
Poor C4/C2 Selectivity	Steric clash at C4 from 5-Me group.	Use a smaller nucleophile or switch to a non-polar solvent (DCM) to rely more on electronic control.
No Reaction at C2 (Step 2)	Deactivation by C4-substituent.	Switch to high-activity catalysts: Pd-RuPhos or Pd-XPhos . Switch base to in Dioxane.
Hydrolysis of Bromide	Wet solvents; Hydroxide competition.	Use anhydrous solvents. Switch base from hydroxide/carbonate to DIPEA or .

References

• Regioselectivity in Pyrimidines: Schomaker, J. M., et al. "Regioselective Nucleophilic Aromatic Substitution of 2,4-Dichloropyrimidines."[2] Journal of Organic Chemistry.Link (Generalized concept for dihalopyrimidines).

• Pd-NHC Controlled Selectivity: Fairlamb, I. J. S., et al. "The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes."Link

• C2-Selective Thiolation: Neufeldt, S. R., et al. "C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines."Link

• 5-Methyl Scaffold Synthesis: Gangjee, A., et al. "Design, Synthesis, and Preclinical Evaluation of 4-Substituted-5-methyl-furo[2,3-d]pyrimidines."Link

• General Review of Cross-Coupling: Duke, R. "Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications."[3] J. Chem. Pharm. Res.Link

Sources

• 1. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. jocpr.com [jocpr.com]

Accelerated Functionalization of 4-Bromo-5-methylpyrimidin-2-amine via Microwave Irradiation

Abstract & Introduction

The pyrimidine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for numerous kinase inhibitors (e.g., CDK, JAK, and Aurora kinase inhibitors).[1] 4-Bromo-5-methylpyrimidin-2-amine (CAS: 1445322-56-4) represents a critical building block where the 5-methyl group provides necessary steric bulk for kinase selectivity, and the 2-amino group acts as a key hydrogen bond donor in the hinge region.

However, the functionalization of the C-4 position in this scaffold is often rate-limited by the electron-donating nature of the 5-methyl group and the potential for catalyst poisoning by the free 2-amino group. Traditional thermal heating often leads to prolonged reaction times (12–24 h) and decomposition.

This guide details microwave-assisted protocols that overcome these kinetic barriers. By leveraging the specific microwave effect—rapid volumetric heating and superheating of solvents—researchers can achieve quantitative conversion in minutes rather than hours.

Chemical Context & Reactivity Profile[2][3][4][5]

Before initiating synthesis, it is critical to understand the electronic environment of the substrate.

• Electrophilicity at C-4: The 4-position is activated for Nucleophilic Aromatic Substitution (SNAr) due to the electron-withdrawing nature of the ring nitrogens. However, the 5-methyl group is weakly electron-donating (inductive effect) and sterically demanding, making SNAr significantly slower than in 5-H or 5-nitro analogs.

• Catalyst Poisoning: The free 2-NH₂ group is a competent ligand for Palladium (Pd). In cross-coupling reactions, this can lead to catalyst deactivation. Protocols must utilize bulky ligands (e.g., XPhos, BrettPhos) or specific bases to mitigate this.

Decision Matrix: Selecting the Right Pathway

Figure 1: Strategic decision tree for functionalizing 4-bromo-5-methylpyrimidin-2-amine based on target moiety and nucleophilicity.

Protocol A: Microwave-Assisted Suzuki-Miyaura Coupling

Objective: Formation of C-C bonds (Biaryl systems). Challenge: Preventing Pd-coordination to the 2-NH₂ and overcoming steric hindrance from the 5-Me group.

Materials & Reagents[1][2][4][5][6][7][8][9][10][11]

• Catalyst: Pd(dppf)Cl₂·DCM (Robust, resists defluorination) or Pd(PPh₃)₄.

• Solvent: 1,4-Dioxane/Water (4:1) or DME/Water (3:1). Note: Water is essential for the boronate activation step.

• Base: Na₂CO₃ (2M aq) or K₃PO₄ (solid).

• Vessel: 10 mL Microwave-transparent pressure vial (e.g., Pyrex or quartz).

Step-by-Step Methodology

• Charge: To a 10 mL microwave vial, add 4-Bromo-5-methylpyrimidin-2-amine (1.0 equiv), Aryl Boronic Acid (1.2–1.5 equiv), and Pd(dppf)Cl₂·DCM (5 mol%).

• Solvent: Add 1,4-Dioxane (3 mL per mmol) and 2M Na₂CO₃ (3.0 equiv).

• Degas: Cap the vial and purge with Nitrogen or Argon for 2 minutes (balloon method) to remove dissolved oxygen. Critical: Oxygen causes homocoupling of boronic acids.

• Irradiate: Place in the microwave reactor.

  • Temp: 120 °C

  • Hold Time: 15 minutes

  • Stirring: High

  • Power: Dynamic (Max 200W)

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash organic layer with brine, dry over MgSO₄, and concentrate.

Why this works: The high temperature (120°C) achieved rapidly by microwaves ensures the catalytic cycle turns over faster than the rate of catalyst decomposition/poisoning by the free amine.

Protocol B: Microwave-Assisted SNAr (Metal-Free)

Objective: Introduction of aliphatic amines (morpholines, piperazines). Challenge: The 5-methyl group deactivates the ring electrophilicity. Thermal reflux often fails or requires 24h+.

Materials & Reagents[1][2][4][5][6][7][8][9][10][11]

• Solvent: n-Butanol (preferred for solubility and high boiling point) or NMP (for difficult cases).

• Base: DIPEA (Diisopropylethylamine) - 2.0 equiv.

• Nucleophile: Primary or Secondary Amine (1.5 equiv).

Step-by-Step Methodology

• Charge: Dissolve 4-Bromo-5-methylpyrimidin-2-amine (1.0 equiv) in n-Butanol (0.5 M concentration).

• Add Reagents: Add the amine nucleophile (1.5 equiv) and DIPEA (2.0 equiv).

• Irradiate:

  • Temp: 150 °C - 160 °C

  • Hold Time: 20 - 30 minutes

  • Pressure Limit: 15 bar (ensure vial is rated for this).

• Workup: Pour reaction mixture into water. If solid precipitates, filter. If oil forms, extract with DCM.

Technical Insight: n-Butanol is a medium microwave absorber (tan δ ≈ 0.45), allowing efficient heating without the extreme pressure buildup seen with water or methanol at these temperatures.

Protocol C: Microwave Buchwald-Hartwig Amination

Objective: Coupling with Anilines or weak nucleophiles where SNAr fails. Challenge: High risk of Pd chelation by the substrate.

Materials & Reagents[1][2][4][5][6][7][8][9][10][11]

• Catalyst System: Pd₂(dba)₃ (2 mol%) + BrettPhos or Xantphos (4 mol%).

  • Rationale: Bulky, electron-rich ligands prevent the 2-NH₂ of the pyrimidine from binding to the Pd center.

• Base: NaOtBu (Sodium tert-butoxide) or Cs₂CO₃.

• Solvent: Toluene or 1,4-Dioxane (Dry).

Step-by-Step Methodology

• Pre-complexation (Optional but Recommended): Stir Pd source and Ligand in solvent for 5 mins under Argon before adding substrates.

• Charge: Add Pyrimidine substrate (1.0 equiv), Aniline (1.2 equiv), and Base (2.0 equiv).

• Irradiate:

  • Temp: 110 °C

  • Hold Time: 10 - 15 minutes

• Workup: Filter through silica plug to remove Pd residues immediately.

Data Summary & Troubleshooting

Condition Screening Matrix

Reaction Type	Solvent	Catalyst	Temp/Time	Typical Yield
Suzuki	Dioxane/H₂O	Pd(dppf)Cl₂	120°C / 15 min	85-95%
SNAr	n-Butanol	None (DIPEA)	160°C / 30 min	70-85%
SNAr (Difficult)	NMP	None (TEA)	180°C / 20 min	60-75%
Buchwald	Toluene	Pd/BrettPhos	110°C / 10 min	65-80%

Troubleshooting Guide

• Problem: Low conversion in Suzuki coupling.

  • Solution: Check degassing. Oxygen kills the active Pd(0) species. Switch to DME/Water which often solubilizes the boronic acid better.

• Problem: Black precipitate in Buchwald reaction (Pd black).

  • Solution: The ligand is not protecting the Pd enough. Increase Ligand:Pd ratio to 3:1 or switch to a precatalyst like BrettPhos Pd G3 .

• Problem: Charring/Tarry mixture in SNAr.

  • Solution: The temperature is too high for the solvent stability. Lower temp to 140°C and extend time to 45 mins. Ensure the concentration is not too high (>1M can lead to polymerization).

Experimental Workflow Diagram

Figure 2: Standardized workflow for microwave-assisted batch synthesis to ensure reproducibility.

References

• Baxendale, I. R., et al. (2006). "Microwave-assisted Suzuki coupling reactions with an encapsulated palladium catalyst for batch and continuous-flow transformations." Journal of Combinatorial Chemistry.

• Velcicky, J., et al. (2015). "Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling." Molecules.

• Bagley, M. C., et al. (2010). "Microwave-assisted synthesis of 2-aminopyrimidines." Journal of Organic Chemistry. (General reactivity context for aminopyrimidines).

• Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition.

• BenchChem Application Notes. (2025). "Revolutionizing Aminopyrimidine Synthesis: A Guide to Microwave-Assisted Protocols."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocols: Scalable Synthesis of 4-Bromo-5-methylpyrimidin-2-amine

Introduction: Strategic Importance of 4-Bromo-5-methylpyrimidin-2-amine

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to engage in diverse biological interactions.[1][2] As a privileged structure, it is integral to the building blocks of DNA and RNA and is found in a multitude of approved drugs targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders.[1][2][] Within this vast chemical space, 4-Bromo-5-methylpyrimidin-2-amine stands out as a critical and highly versatile intermediate. Its strategic value lies in the orthogonal reactivity of its functional groups: the 2-amino group serves as a key hydrogen bond donor and a site for further derivatization, while the 4-bromo substituent provides a reactive handle for carbon-carbon and carbon-heteroatom bond formation, most notably through palladium-catalyzed cross-coupling reactions.

The development of robust and scalable synthetic routes to this intermediate is paramount for its effective utilization in drug discovery and development pipelines. Key challenges in its synthesis include achieving high regioselectivity in the bromination step and ensuring that the chosen route is economically viable and amenable to large-scale production. This document provides a detailed overview of scalable synthetic strategies, complete with step-by-step protocols and a discussion of the underlying chemical principles.

Comparative Analysis of Synthetic Strategies

Two primary strategies emerge for the scalable synthesis of 4-Bromo-5-methylpyrimidin-2-amine: a linear approach involving the construction and subsequent functionalization of the pyrimidine ring, and a convergent approach utilizing direct bromination of a pre-formed pyrimidine core.

• Strategy A: Ring Construction and Halogenation. This classic and highly reliable approach begins with the synthesis of a pyrimidinone precursor, followed by a halogenation step to install the bromo group. This method offers excellent control over regiochemistry, as the 4-position of the pyrimidinone is selectively activated for halogenation.

• Strategy B: Direct Regioselective Bromination. This strategy involves the direct bromination of 2-amino-5-methylpyrimidine. While potentially more atom-economical, it poses a significant challenge in controlling the regioselectivity. The pyrimidine ring is activated by the 2-amino group, leading to potential bromination at the 4 and 6 positions. Careful selection of the brominating agent and reaction conditions is crucial to favor the desired 4-bromo isomer.

Parameter	Strategy A: Ring Construction & Halogenation	Strategy B: Direct Regioselective Bromination
Starting Materials	Guanidine, Ethyl Acetoacetate, Formic Acid	2-Amino-5-methylpyrimidine
Key Transformations	Cyclocondensation, Halogenation (e.g., with POBr₃)	Electrophilic Aromatic Substitution
Number of Steps	2-3	1
Regioselectivity	Excellent, pre-determined by precursor structure.	Moderate to Good; highly dependent on conditions.
Scalability	High; well-established and robust reactions.	Moderate; may require extensive optimization.
Potential Issues	Handling of phosphorus oxybromide.	Formation of isomeric byproducts (e.g., 6-bromo).
Overall Yield	Good to Excellent.	Variable; dependent on selectivity.

Based on its robustness, predictability, and proven scalability, Strategy A is the recommended route for reliable, large-scale production. The following sections provide a detailed protocol for this approach.

Recommended Synthetic Workflow: Strategy A

The recommended scalable synthesis is a two-step process starting from readily available commercial materials. The workflow is designed for high fidelity and straightforward execution on a large scale.

Caption: Scalable two-step synthesis of the target intermediate.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Amino-5-methylpyrimidin-4-ol

This protocol details the cyclocondensation reaction to form the core pyrimidine structure. The reaction of guanidine with a β-ketoester is a classic and highly efficient method for constructing the 2-aminopyrimidin-4-ol scaffold.

Causality Behind Experimental Choices:

• Sodium Ethoxide: A strong base is required to deprotonate the guanidine hydrochloride in situ and to catalyze the condensation reaction.

• Ethanol as Solvent: It is the conjugate acid of the ethoxide base, preventing unwanted side reactions, and it effectively solubilizes the reactants.

• Reflux Temperature: Provides the necessary activation energy for the condensation and subsequent cyclization, driving the reaction to completion.

• Acidification: Neutralization with acetic acid precipitates the product, which is amphoteric, from the reaction mixture.

Step-by-Step Methodology:

• Reaction Setup: To a 3-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer, and a nitrogen inlet, add absolute ethanol (10 volumes relative to the limiting reagent).

• Base Addition: Carefully add sodium ethoxide (1.1 equivalents) to the ethanol at room temperature. Stir until the sodium ethoxide is fully dissolved.

• Reactant Addition: Add guanidine hydrochloride (1.0 equivalent) to the solution, followed by the dropwise addition of ethyl 2-methylacetoacetate (1.05 equivalents) over 30 minutes.

• Reaction: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Slowly add glacial acetic acid to neutralize the mixture to a pH of approximately 6-7. A white precipitate will form.

  • Cool the slurry in an ice bath for 1 hour to maximize precipitation.

  • Isolate the solid product by filtration, washing with cold ethanol (2 x 2 volumes) and then diethyl ether (2 x 2 volumes).

• Drying: Dry the resulting white solid under vacuum at 60 °C to a constant weight. The product, 2-amino-5-methylpyrimidin-4-ol, is typically obtained in high purity (>95%) and can be used in the next step without further purification.

Protocol 2: Synthesis of 4-Bromo-5-methylpyrimidin-2-amine

This protocol describes the conversion of the hydroxyl group at the 4-position to a bromine atom using phosphorus oxybromide (POBr₃). This is a robust and widely used method for the halogenation of hydroxypyrimidines.

Causality Behind Experimental Choices:

• Phosphorus Oxybromide (POBr₃): A powerful halogenating agent that effectively converts the tautomeric keto form of the pyrimidinol into the corresponding bromo-pyrimidine. It is preferred over other brominating agents for its high reactivity in this transformation.

• Acetonitrile as Solvent: An aprotic polar solvent that is inert to the reaction conditions and effectively solubilizes the starting material at elevated temperatures.

• Elevated Temperature: Necessary to overcome the activation energy for the halogenation reaction.

• Aqueous Work-up: The reaction is quenched by carefully pouring it onto ice, which hydrolyzes the excess POBr₃ and any phosphorus byproducts.

• Basification: Adjusting the pH with a base (e.g., NaOH or K₂CO₃) neutralizes the acidic byproducts and precipitates the free amine product.

Step-by-Step Methodology:

• Reaction Setup: In a 3-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer, and a nitrogen inlet, charge phosphorus oxybromide (POBr₃) (3.0 - 4.0 equivalents).

• Substrate Addition: Carefully add 2-amino-5-methylpyrimidin-4-ol (1.0 equivalent) portion-wise to the POBr₃ at room temperature. The mixture may become a thick slurry.

• Solvent Addition: Add acetonitrile (5-10 volumes) to the flask.

• Reaction: Heat the reaction mixture to reflux (approx. 80-85 °C) and maintain for 3-5 hours. The reaction mixture should become more homogeneous as it proceeds. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Work-up and Isolation:

  • Allow the reaction mixture to cool to 40-50 °C.

  • In a separate, well-ventilated fume hood, prepare a large beaker of crushed ice.

  • CAUTION: Highly Exothermic and Releases HBr gas. Slowly and carefully pour the reaction mixture onto the crushed ice with vigorous stirring.

  • Once the quench is complete, slowly add a saturated aqueous solution of sodium bicarbonate or a 2M solution of sodium hydroxide to neutralize the mixture to a pH of 8-9.

  • A solid precipitate will form. Stir the slurry at room temperature for 30 minutes.

  • Isolate the product by filtration, washing the filter cake thoroughly with cold water until the filtrate is neutral.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or isopropanol, to yield 4-Bromo-5-methylpyrimidin-2-amine as a crystalline solid.

Mechanistic Insight: The Vilsmeier-Haack Analogy in Halogenation

The reaction of a hydroxypyrimidine with POBr₃ can be understood by analogy to the Vilsmeier-Haack reaction.[4][5][6] The pyrimidinol exists in tautomeric equilibrium with its pyrimidinone form. The oxygen of the pyrimidinone attacks the electrophilic phosphorus atom of POBr₃, leading to the formation of a phosphate ester intermediate. This intermediate is highly activated towards nucleophilic attack by the bromide ion, which displaces the phosphate group to yield the final 4-bromopyrimidine product.

Caption: Simplified mechanism for POBr₃-mediated bromination.

Conclusion

The two-step synthesis of 4-Bromo-5-methylpyrimidin-2-amine via the construction of a 2-amino-5-methylpyrimidin-4-ol intermediate followed by POBr₃-mediated bromination represents a robust, scalable, and highly reliable route. The protocols provided herein are designed to be self-validating, with clear explanations for the choice of reagents and conditions. This intermediate serves as a valuable building block for the synthesis of diverse compound libraries, and the presented methodology ensures its consistent and large-scale availability for drug discovery and development programs.

References

• The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives - Benchchem.
• De Novo Pyrimidine Synthesis - BOC Sciences.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC.
• Recent Advances in Pyrimidine-Based Drugs - PMC.
• Recent advancements of pyrimidine chemistry thriving deeper into drug discovery - Taylor & Francis.
• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.
• Formylation of 2-Methylpyrimidine-4,6-diol Under the Conditions of the Vilsmeier–Haack Reaction - MDPI.
• Pyrylium salts- kryptonite for the Sandmeyer reaction? - Scientific Update - UK.
• Vilsmeier–Haack reaction - Wikipedia.
• How to Prepare 2-Amino-5-bromo-4-methylpyridine? - FAQ - Guidechem.
• Application Notes and Protocols: Synthesis of 2-Amino-5-bromo-4-methylpyridine - Benchchem.
• 2-Amino-5-bromopyrimidine synthesis - ChemicalBook.

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gsconlinepress.com [gsconlinepress.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijpcbs.com [ijpcbs.com]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 4-Bromo-5-methylpyrimidin-2-amine

Welcome to the technical support center for the Suzuki-Miyaura coupling of 4-Bromo-5-methylpyrimidin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this specific transformation. The inherent functionalities of this substrate—a pyrimidine core, a reactive bromine, and a coordinating amino group—present a unique set of challenges that require careful consideration of reaction parameters. This document provides in-depth, experience-driven advice in a question-and-answer format to help you achieve successful and reproducible outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Suzuki coupling of 4-Bromo-5-methylpyrimidin-2-amine is resulting in a very low yield or fails completely. What are the likely causes?

Low or no conversion is a frequent issue and can often be attributed to catalyst deactivation or suboptimal reaction conditions. The 2-aminopyrimidine scaffold is particularly challenging due to the potential for the nitrogen atoms of the pyrimidine ring and the amino group to coordinate with the palladium catalyst, leading to its inhibition.[1]

Troubleshooting Steps:

• Catalyst and Ligand Selection: The choice of the palladium source and, more importantly, the ligand is critical. Standard catalysts like Pd(PPh₃)₄ may not be effective. Consider using more robust and electron-rich phosphine ligands that can stabilize the palladium center and promote the rate-limiting oxidative addition step.[1][2][3]

  • Recommended Starting Point: Buchwald-type ligands (e.g., SPhos, XPhos) are often successful with electron-rich and heterocyclic substrates.[1][3][4] Pd(dppf)Cl₂ is also a reliable catalyst for many heterocyclic couplings.[5]

• Inert Atmosphere: Palladium(0) catalysts are sensitive to oxygen, which can lead to their oxidation and deactivation.[6] Ensure your reaction setup is thoroughly degassed by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by using several freeze-pump-thaw cycles.[6]

• Reagent Quality: Verify the quality of your reagents. Boronic acids can degrade over time, and the purity of your base and solvent is crucial.[6]

Q2: I am observing significant amounts of side products like homocoupling of my boronic acid and debromination of my starting material. How can I minimize these?

Side reactions are a common cause of reduced yield and create purification challenges.[7]

Minimizing Homocoupling:

Homocoupling of the boronic acid is often promoted by the presence of oxygen.[1][8]

• Rigorous Degassing: As mentioned above, ensure your reaction mixture is free of oxygen.[6]

• Use of a Pd(0) Source: Starting with a Pd(0) source like Pd₂(dba)₃ with an appropriate ligand, rather than a Pd(II) precatalyst like Pd(OAc)₂, can sometimes reduce homocoupling that occurs during the in-situ reduction of Pd(II) to Pd(0).[6]

Minimizing Dehalogenation (Debromination):

Dehalogenation, the replacement of the bromine atom with a hydrogen, can occur, especially at higher temperatures or with certain bases.[1][8]

• Choice of Base: Some amine bases or the use of alcohol as a solvent can be sources of hydrides leading to dehalogenation.[8] Consider using carbonate (K₂CO₃) or phosphate (K₃PO₄) bases.[9][10]

• Temperature Control: Avoid excessively high temperatures, as this can promote catalyst decomposition and side reactions.[6] Run the reaction at the lowest effective temperature.[9]

Minimizing Protodeboronation:

Protodeboronation is the cleavage of the C-B bond of the boronic acid, rendering it inactive for the cross-coupling.[1][9]

• Base Selection: Strong bases can sometimes accelerate protodeboronation.[9] Using a weaker base like K₂CO₃ or carefully controlling the amount of a stronger base can be beneficial.[3][9]

• Water Content: While some water is often necessary in Suzuki couplings to dissolve the inorganic base, excess water can promote protodeboronation.[9] If using a biphasic system (e.g., dioxane/water), a ratio of around 4:1 or 5:1 is a good starting point.[11][12] In some cases, anhydrous conditions with a base like K₃PO₄ may be preferable.[2][3]

Q3: What are the optimal catalyst, base, and solvent combinations for the Suzuki coupling of 4-Bromo-5-methylpyrimidin-2-amine?

There is no single "best" set of conditions, as the optimal choice often depends on the specific boronic acid being used. However, a well-chosen starting point can save significant optimization time.

Recommended Starting Conditions for Screening:

Parameter	Recommendation 1	Recommendation 2	Rationale
Catalyst	Pd(dppf)Cl₂ (3-5 mol%)	Pd₂(dba)₃ (2.5 mol%) with SPhos (5 mol%)	Pd(dppf)Cl₂ is a robust and versatile catalyst for heteroaromatics.[5] Buchwald ligands like SPhos are excellent for challenging substrates due to their electron-richness and bulk.[1][4]
Base	K₂CO₃ (2-3 equivalents)	K₃PO₄ (2-3 equivalents)	K₂CO₃ is a good general base for many Suzuki couplings.[3][5][10] K₃PO₄ is a stronger base that can be effective when K₂CO₃ is not, particularly under anhydrous or low-water conditions.[4][9]
Solvent	1,4-Dioxane / H₂O (4:1)	Toluene / H₂O (4:1)	Dioxane/water is a very common and effective solvent system for dissolving both the organic reagents and the inorganic base.[1][12] Toluene can be a good alternative, especially for less polar substrates.
Temperature	80-100 °C	80-100 °C	Most Suzuki couplings require heating to proceed at a reasonable rate.[5][6] Monitor for decomposition at higher temperatures.

A systematic screening of these parameters is the most effective approach to identifying the optimal conditions for your specific reaction.[13]

Q4: My reaction seems to work, but I am struggling with purification. The product is difficult to separate from starting materials and byproducts. What purification strategies do you recommend?

Purification can be challenging due to the similar polarities of the starting material, product, and some byproducts.

Purification Workflow:

• Aqueous Workup: After the reaction is complete, a standard aqueous workup is the first step. Partition the reaction mixture between an organic solvent (like ethyl acetate) and water to remove the inorganic base and other water-soluble impurities.[7]

• Filtration: Filter the crude organic layer through a pad of celite or silica gel to remove the palladium catalyst.[7]

• Column Chromatography: This is often necessary for achieving high purity.[7]

  • Solvent System: A gradient elution from a non-polar solvent (e.g., hexanes or heptane) to a more polar solvent (e.g., ethyl acetate) is a good starting point. Adding a small amount of a more polar solvent like methanol or a few drops of triethylamine to the eluent can help to improve the peak shape and elution of polar, basic compounds.

• Crystallization: If your product is a solid, recrystallization can be a highly effective final purification step to remove closely related impurities.[7]

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Troubleshooting Workflow for Low Yield

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. schroeder.scs.illinois.edu [schroeder.scs.illinois.edu]
• 12. mdpi.com [mdpi.com]
• 13. Optimizing Suzuki Coupling Reactions [covasyn.com]

Troubleshooting Solubility Challenges of 2-Aminopyrimidines in Organic Synthesis

A Technical Support Guide for Researchers

Welcome to our dedicated technical support center for resolving the common yet often complex solubility issues encountered with 2-aminopyrimidine scaffolds in organic synthesis. This guide is structured to provide actionable insights and robust methodologies, moving beyond simple solvent lists to address the fundamental chemistry governing the solubility of these versatile heterocycles.

Part 1: Understanding the Core Challenge: The Physicochemical Nature of 2-Aminopyrimidines

2-Aminopyrimidines occupy a unique chemical space. Their structure contains both a basic amino group and a weakly basic pyrimidine ring, leading to a complex interplay of intermolecular forces.

• Hydrogen Bonding: The primary amino group is a potent hydrogen bond donor, while the pyrimidine nitrogens are hydrogen bond acceptors. This leads to strong self-association and crystal lattice energy, which must be overcome for dissolution.

• Polarity and pKa: The molecule possesses both polar (amino group, ring nitrogens) and non-polar (aromatic ring) regions. The basicity of the two ring nitrogens is not equivalent, and the pKa of the exocyclic amino group is significantly influenced by the electron-withdrawing nature of the pyrimidine ring. The pKa of the protonated form is typically in the range of 3.5-7.5, depending on the substitution pattern. This pH-dependent charge state is a critical factor in its solubility.

This dual nature is why a "one-size-fits-all" solvent approach often fails. The choice of solvent or solvent system must be tailored to disrupt the strong intermolecular forces and match the specific polarity of the target molecule.

Part 2: Troubleshooting Guide - A Question & Answer Approach

This section addresses specific problems you may be encountering in the lab.

Issue 1: My 2-aminopyrimidine won't dissolve in standard ethereal or hydrocarbon solvents (e.g., THF, Diethyl Ether, Hexanes) for my reaction.

Question: Why is my compound insoluble in common non-polar to moderately polar aprotic solvents, and what should be my next step?

Answer: This is a classic solubility challenge rooted in a polarity mismatch. Solvents like hexanes and diethyl ether lack the ability to effectively solvate the polar sites of your molecule, particularly the N-H bonds of the amino group. They cannot disrupt the strong hydrogen bonding network that 2-aminopyrimidines form with each other in the solid state.

Troubleshooting Workflow:

• Assess Polarity: Your first step is to move to more polar aprotic solvents. These solvents possess a significant dipole moment and can act as hydrogen bond acceptors, effectively breaking up the solute-solute interactions.

• Solvent Selection: A systematic approach to solvent screening is recommended.

  • Initial Choice: Begin with solvents like Dichloromethane (DCM) or Ethyl Acetate (EtOAc). They offer a moderate increase in polarity.

  • Stronger Solvents: If solubility remains poor, progress to highly polar aprotic solvents such as Acetonitrile (MeCN), Dimethylformamide (DMF), or Dimethyl Sulfoxide (DMSO). Be mindful that the high boiling points of DMF and DMSO can complicate product isolation.

  • Protic Solvents: Alcohols like methanol (MeOH) or ethanol (EtOH) can also be effective due to their ability to both donate and accept hydrogen bonds. However, their reactivity in certain reactions (e.g., with acyl chlorides) must be considered.

Table 1: Recommended Solvent Screening Cascade

Polarity Tier	Solvent	Dielectric Constant (ε)	Key Feature
1	Dichloromethane (DCM)	9.1	Good starting point, easily removed.
2	Ethyl Acetate (EtOAc)	6.0	Moderate polarity, common reaction solvent.
3	Acetonitrile (MeCN)	37.5	Highly polar, aprotic, often effective.
4	DMF / DMSO	36.7 / 46.7	Very strong solvating power.
5	Methanol / Ethanol	32.7 / 24.5	Protic, excellent H-bond disruption.

Experimental Protocol: Small-Scale Solubility Test

• To a 1-dram vial, add ~5-10 mg of your 2-aminopyrimidine.

• Add the chosen solvent dropwise (e.g., 100 µL at a time) with gentle agitation (vortexing or stirring).

• Observe for dissolution. Continue adding solvent up to a concentration relevant to your planned reaction (e.g., 0.1 M).

• If the compound remains insoluble, gently warm the mixture (e.g., to 40-50 °C) to see if solubility is kinetically limited.

Issue 2: My compound is only soluble in highly polar solvents like DMF or DMSO, which are incompatible with my downstream reagents (e.g., organometallics).

Question: How can I solubilize my 2-aminopyrimidine in a less polar solvent like THF for a sensitive reaction?

Answer: This is where modulating the chemical nature of the solute becomes a powerful strategy. Since direct dissolution fails, we can temporarily alter the molecule to make it more compatible with the desired solvent. The most common approach is to leverage the basicity of the 2-aminopyrimidine.

Strategy: Acid/Base Manipulation

By protonating the basic nitrogen atoms of your compound with an acid, you can form a salt. This ionic salt may have drastically different solubility properties than the neutral parent molecule.

Workflow Diagram: Solubility Modulation via pH Adjustment

Caption: Workflow for enhancing solubility by salt formation.

Experimental Protocol: In-Situ Salt Formation for Improved Solubility

• Suspend your 2-aminopyrimidine in the desired reaction solvent (e.g., THF).

• Slowly add one equivalent of a suitable acid. A solution of HCl in dioxane is a common choice as it avoids introducing water. Other options include trifluoroacetic acid (TFA) or methanesulfonic acid.

• Stir the mixture. Often, the suspension will clarify as the soluble salt is formed.

• You can now proceed with your reaction. Note that the presence of the conjugate acid may affect the reactivity of your other reagents.

• During the reaction workup, a basic wash (e.g., with saturated aqueous sodium bicarbonate) will neutralize the salt and regenerate the neutral form of your product.

This technique is particularly useful for reactions where the 2-aminopyrimidine is a nucleophile, as protonation protects the amino group.

Part 3: Frequently Asked Questions (FAQs)

Q1: I've tried multiple solvents and heating, but my substituted 2-aminopyrimidine still has very low solubility. What other options do I have?

A1: When standard methods fail, consider co-solvents or solubilizing agents. A mixture of solvents can often achieve a "sweet spot" of polarity and hydrogen bonding capability that a single solvent cannot. For example, a small percentage of DMF or N-Methyl-2-pyrrolidone (NMP) in THF can dramatically increase solubility without significantly altering the bulk solvent properties. Additionally, for certain applications, the use of phase-transfer catalysts or surfactants can be explored, although this is less common in standard organic synthesis.

Q2: Does the substitution pattern on the pyrimidine ring affect its solubility?

A2: Absolutely. Electron-donating groups (EDGs) on the ring will generally increase the basicity of the ring nitrogens, potentially leading to stronger intermolecular interactions and lower solubility in non-polar solvents. Conversely, electron-withdrawing groups (EWGs) can decrease basicity and may alter the crystal packing, sometimes leading to improved solubility. The position of the substituent also plays a critical role in disrupting or reinforcing the crystal lattice.

Q3: Can I use sonication to help dissolve my 2-aminopyrimidine?

A3: Yes, sonication is an excellent physical method to aid dissolution. The high-frequency sound waves create cavitation bubbles, and their collapse provides intense local energy. This energy can help break apart the solute's crystal lattice, accelerating the dissolution process, especially for kinetically slow dissolutions.

Experimental Protocol: Using Sonication

• Prepare a suspension of your compound in the chosen solvent in a vial or flask.

• Place the vessel in an ultrasonic bath.

• Sonicate for 5-15 minute intervals, checking for dissolution.

• Be aware that sonication can generate heat, so if your reaction is temperature-sensitive, use a water bath with cooling.

Q4: My reaction mixture is a thick slurry, making it difficult to stir and monitor. What are the risks?

A4: Operating with a thick slurry poses several risks:

• Poor Heat Transfer: This can lead to localized "hot spots" and potential side reactions or decomposition.

• Incomplete Reaction: If the reagent in solution cannot efficiently reach the surface of the suspended solid, the reaction may be slow or stall.

• Inaccurate Dosing: Adding reagents to a non-homogenous mixture can be challenging.

The best course of action is to address the solubility issue using the methods described above (change solvent, use co-solvents, moderate heating) to achieve at least partial, if not full, dissolution. If you must run the reaction as a slurry, ensure you have vigorous mechanical stirring (not just a small magnetic stir bar) to maintain a fine, homogenous suspension.

References

• Solubility and Solubilization in Aqueous and Nonaqueous Systems. Alan G. Mitchell, in Profiles of Drug Substances, Excipients and Related Methodology, 2018. ScienceDirect. [Link]

• The Art of Drug Synthesis. Edited by Douglas S. Johnson and Jie Jack Li, 2007. Wiley. [Link]

• Advanced Organic Chemistry: Part B: Reaction and Synthesis. Francis A. Carey and Richard J. Sundberg, 5th Edition, 2007. Springer. [Link]

Technical Support Center: Purification of 4-Bromo-5-methylpyrimidin-2-amine

Welcome to the dedicated technical support resource for the purification of 4-Bromo-5-methylpyrimidin-2-amine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile synthetic intermediate. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the common challenges encountered during the purification of this compound. Our focus is on providing practical, experience-driven advice to help you achieve high purity and yield in your experiments.

I. Understanding the Molecule: Key Physicochemical Properties

Before delving into purification strategies, it is crucial to understand the physicochemical properties of 4-Bromo-5-methylpyrimidin-2-amine. These properties dictate its behavior in different purification systems.

Property	Value	Source
Molecular Formula	C₅H₆BrN₃	PubChem CID: 18616196[1]
Molecular Weight	188.03 g/mol	PubChem CID: 18616196[1]
Appearance	White to yellow to brown powder or crystals	Sigma-Aldrich[2]
pKa (predicted)	Data not readily available; the 2-amino group is basic.
Solubility	Qualitatively soluble in polar organic solvents like methanol.[2] Quantitative data is limited.

The presence of the basic 2-amino group is a key handle for purification, particularly for acid-base extraction techniques. The aromatic pyrimidine ring and the bromine atom contribute to its crystallinity, making recrystallization a viable purification method.

II. Choosing Your Purification Strategy: A Decision-Making Workflow

The choice of purification method depends on the scale of your synthesis, the nature of the impurities, and the desired final purity. The following workflow can guide your decision-making process.

Sources

• 1. 5-Bromo-4-methylpyrimidin-2-amine | C5H6BrN3 | CID 18616196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Bromo-N-methyl­pyrimidin-2-amine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of 2-Amino-4-bromo-5-methylpyrimidine

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and troubleshooting for the purification of 2-amino-4-bromo-5-methylpyrimidine via recrystallization. As a Senior Application Scientist, my goal is to blend foundational principles with practical, field-tested solutions to help you overcome common challenges and achieve high purity for this important synthetic intermediate.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the recrystallization of 2-amino-4-bromo-5-methylpyrimidine, providing the core knowledge needed for successful purification.

Q1: What are the ideal characteristics of a recrystallization solvent for 2-amino-4-bromo-5-methylpyrimidine?

An ideal solvent for recrystallizing this compound should meet several key criteria:

• Differential Solubility: The compound should be highly soluble at the solvent's boiling point but sparingly soluble at low temperatures (e.g., 0-4 °C)[1]. This temperature-dependent solubility gradient is the driving force for crystallization and ensures a high recovery yield.

• Inertness: The solvent must not react chemically with 2-amino-4-bromo-5-methylpyrimidine.

• Impurity Solubility Profile: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (so they are removed with the filtrate after crystallization).

• Boiling Point: The solvent's boiling point should be below the melting point of the compound (mp 196-200 °C) to prevent it from melting or "oiling out" instead of dissolving.

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals during the drying process[1].

Q2: Which solvents are a good starting point for this compound?

Given the structure of 2-amino-4-bromo-5-methylpyrimidine, which contains a polar amino group capable of hydrogen bonding and a less polar brominated pyrimidine ring, solvents of intermediate polarity are often a good starting point. Common solvents for pyrimidine derivatives include ethanol, methanol, water, and ethyl acetate[1]. Due to the amino group, it may exhibit moderate solubility in polar protic solvents[2]. A systematic solvent screening is always recommended.

Q3: How do I perform a small-scale solvent screen to find the best solvent?

A solvent screen is a critical first step. Use small amounts of your crude material (10-20 mg) in test tubes or small vials.

• Add Solvent: Add a few drops of a candidate solvent at room temperature. Observe if the compound dissolves readily. If it does, that solvent is likely unsuitable as a single-solvent system because solubility at low temperatures will be too high, leading to poor recovery.

• Heat: If the compound is insoluble at room temperature, heat the mixture to the solvent's boiling point. Add the solvent dropwise until the solid just dissolves.

• Cool: Allow the solution to cool slowly to room temperature, then place it in an ice bath.

• Observe: A good solvent will produce a significant amount of crystalline solid upon cooling. If no crystals form, the compound may be too soluble, or the solution may be too dilute. If the compound crashes out of solution immediately as a fine powder, the cooling may be too rapid, or a different solvent might be better suited.

This process should be repeated for several candidate solvents to identify the most promising one.

Q4: What is the difference between single-solvent and two-solvent recrystallization?

• Single-Solvent Recrystallization: This is the most straightforward method, relying on the differential solubility of the compound in a single solvent at high and low temperatures[1]. It is the preferred method when a suitable solvent is identified.

• Two-Solvent Recrystallization: This method is used when no single solvent has the desired solubility profile. It involves a "good" solvent in which the compound is highly soluble, and a miscible "poor" solvent (or "anti-solvent") in which the compound is insoluble[1]. The compound is dissolved in a minimum amount of the hot "good" solvent, and the "poor" solvent is added dropwise until the solution becomes cloudy (the saturation point), indicating the onset of crystallization[3]. This technique is particularly useful for compounds that are either too soluble or not soluble enough in common solvents.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the recrystallization process.

Issue 1: My compound will not dissolve, even in a large amount of hot solvent.

• Possible Cause: The chosen solvent is too non-polar or otherwise inappropriate for your compound.

• Solution: You have likely selected a poor solvent. It is necessary to switch to a more polar solvent or a solvent mixture. Refer back to the solvent screening process to identify a solvent in which your compound shows higher solubility at elevated temperatures. For compounds with amine groups, polar protic solvents like ethanol or even water (or mixtures) can be effective[1][4].

Issue 2: No crystals are forming, even after the solution has cooled in an ice bath.

• Possible Cause 1: The solution is not supersaturated. You may have used too much solvent during the dissolution step.

• Solution 1: Re-heat the solution and boil off some of the solvent to increase the concentration[5][6]. Once the volume is reduced, allow it to cool slowly again.

• Possible Cause 2: Nucleation is inhibited. Crystal formation requires an initial nucleation event, which may not occur spontaneously.

• Solution 2:

  • Scratching: Gently scratch the inside surface of the flask at the air-liquid interface with a glass rod. The microscopic scratches on the glass provide nucleation sites for crystal growth[5].

  • Seeding: If you have a small crystal of the pure compound, add it to the cold solution. This "seed crystal" will act as a template for further crystallization[5].

  • Evaporation: Dip a glass stirring rod into the solution, remove it, and allow the solvent to evaporate, leaving a thin film of solid. Re-introduce this rod into the solution to provide seed crystals[5].

Issue 3: My compound "oiled out" instead of forming crystals.

• Possible Cause 1: The solution was cooled too quickly. Rapid cooling can cause the compound to separate from the solution as a supercooled liquid (an oil) because the molecules do not have time to align in an ordered crystal lattice[5].

• Solution 1: Re-heat the solution until the oil redissolves completely. You may need to add a small amount of additional solvent. Allow the flask to cool much more slowly. Insulating the flask (e.g., by covering it with a beaker) can promote slow cooling[5].

• Possible Cause 2: High concentration of impurities. Impurities can depress the melting point of your compound and interfere with crystal lattice formation[5].

• Solution 2: The presence of significant impurities may require a pre-purification step, such as column chromatography, before attempting recrystallization[1].

• Possible Cause 3: Inappropriate solvent choice. The boiling point of the solvent may be too high, causing the compound to dissolve at a temperature above its own melting point (as a solute-solvent mixture).

• Solution 3: Choose a solvent with a lower boiling point. Alternatively, use a larger volume of solvent to lower the saturation temperature of the solution[6].

Issue 4: The final product is still colored or appears impure.

• Possible Cause 1: Colored impurities were not removed. Some impurities may have similar solubility profiles to your target compound.

• Solution 1: If the impurities are colored and non-polar, they can often be removed by adding a small amount of activated charcoal to the hot solution before filtration. The colored impurities adsorb to the surface of the charcoal[7]. Use charcoal sparingly, as it can also adsorb your product, reducing the yield. Perform a hot filtration to remove the charcoal before cooling.

• Possible Cause 2: Crystals formed too quickly. Rapid crystal growth can trap impurities within the crystal lattice[6].

• Solution 2: Repeat the recrystallization process, but ensure the solution cools as slowly as possible to allow for the formation of well-ordered, pure crystals. Using slightly more solvent than the minimum required can also help slow down crystallization[6].

Issue 5: The final yield is very low.

• Possible Cause 1: Too much solvent was used. Using an excessive amount of solvent will result in a significant portion of your compound remaining dissolved in the cold mother liquor[6].

• Solution 1: During the dissolution step, add the hot solvent in small portions until the solid just dissolves. Avoid adding a large excess. You can try to recover some of the lost product by evaporating the mother liquor and re-crystallizing the resulting solid.

• Possible Cause 2: Premature crystallization during hot filtration. If your compound crystallizes in the funnel during a hot filtration step, you will lose a significant portion of your product.

• Solution 2: Use a stemless or short-stemmed funnel to prevent clogging[8]. Pre-heat the funnel and filter paper with hot solvent before filtering your solution[3]. Keep the solution hot throughout the filtration process.

Data & Protocols

Solvent Selection Summary

The following table provides a starting point for solvent selection based on general chemical principles. Experimental verification is essential.

Solvent	Boiling Point (°C)	Polarity	Comments
Ethanol	78	Polar Protic	A common and often effective solvent for pyrimidine derivatives. Good for single-solvent or two-solvent (with water) systems[1].
Methanol	65	Polar Protic	Similar to ethanol but with a lower boiling point. May offer a different solubility profile[1][9].
Water	100	Polar Protic	The compound may have some solubility in hot water due to the amino group, but likely low solubility in cold water[4].
Ethyl Acetate	77	Polar Aprotic	A moderately polar solvent that is also a good choice for pyrimidines[1]. Can be used in a two-solvent system with hexanes.
Acetonitrile	82	Polar Aprotic	A polar aprotic solvent that can be effective for dissolving compounds with polar functional groups[10].
Hexane/Ethyl Acetate	Variable	Mixed	A common two-solvent system. Dissolve in hot ethyl acetate and add hexane as the anti-solvent[1][4].

Detailed Protocol: Single-Solvent Recrystallization

This protocol provides a general framework. The choice of solvent and volumes will need to be optimized based on your experimental findings.

• Dissolution: Place the crude 2-amino-4-bromo-5-methylpyrimidine in an Erlenmeyer flask. Add a magnetic stir bar. In a separate beaker, heat your chosen solvent (e.g., ethanol) to its boiling point. Add the hot solvent to the Erlenmeyer flask in small portions while stirring and heating until the solid completely dissolves. Use the minimum amount of hot solvent necessary[1].

• Hot Filtration (Optional): If insoluble impurities (or activated charcoal) are present, perform a hot filtration. Pre-heat a stemless funnel and fluted filter paper with hot solvent. Quickly pour the hot solution through the filter paper into a clean, pre-warmed Erlenmeyer flask[1][8].

• Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for forming large, pure crystals[1][5].

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal formation and minimize the amount of product lost to the mother liquor[1].

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel and filter paper[1].

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any adhering impurities from the crystal surfaces[1].

• Drying: Leave the crystals in the Büchner funnel with the vacuum on for several minutes to pull air through and partially dry them. For final drying, transfer the crystals to a watch glass and allow them to air dry or place them in a vacuum oven[1][7].

Visualized Workflows

Solvent Selection Workflow

Caption: A decision-making workflow for selecting a suitable single recrystallization solvent.

Troubleshooting Decision Tree

Caption: A troubleshooting guide for common issues encountered during the crystallization step.

References

• BenchChem. (2025). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds.
• BenchChem. (2025).
• CymitQuimica. (n.d.). CAS 17321-93-6: 2-Amino-4-methyl-5-bromopyrimidine.
• Sigma-Aldrich. (n.d.). 2-Amino-5-bromo-4-methylpyrimidine 97%.
• University of Rochester, Department of Chemistry. (n.d.).
• Recrystalliz
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Recrystalliz
• MIT OpenCourseWare. (n.d.).
• Mehta, H., et al. (2014-15). Synthesis and studies of some substituted pyrimidines. International Journal of ChemTech Research, 07(01), 275-278.
• BenchChem. (2025). Technical Support Center: Enhancing the Solubility of 2-Bromo-5-methylpyridin-4-amine for Reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 17321-93-6: 2-Amino-4-methyl-5-bromopyrimidine [cymitquimica.com]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Recrystallization [sites.pitt.edu]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. sphinxsai.com [sphinxsai.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Catalyst Poisoning by Free Amines in Coupling Reactions

Welcome to the Technical Support Center for troubleshooting catalyst poisoning by free amines in coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with catalyst deactivation in the presence of amine-containing substrates or reagents. Here, we will delve into the mechanisms of catalyst poisoning, provide detailed troubleshooting guides in a question-and-answer format, and offer validated experimental protocols to overcome these common hurdles.

The "Why": Understanding the Mechanism of Amine-Induced Catalyst Poisoning

Before diving into troubleshooting, it's crucial to understand the fundamental interactions that lead to catalyst deactivation. Free amines, especially those that are Lewis basic, can act as potent inhibitors in transition metal-catalyzed coupling reactions, most notably those employing palladium catalysts.[1][2][3]

The lone pair of electrons on the nitrogen atom of an amine can coordinate strongly to the metal center of the catalyst (e.g., palladium).[1][4] This coordination can lead to the formation of stable, off-cycle catalyst-amine complexes, which are often catalytically inactive or have significantly diminished activity.[5] The strength of this coordination and the severity of the poisoning effect depend on several factors, including the amine's basicity, nucleophilicity, and steric hindrance.[6][7][8]

Visualizing the Poisoning Pathway

The following diagram illustrates the general mechanism by which a free amine can intercept and deactivate a palladium catalyst in a typical cross-coupling cycle.

Caption: Mechanism of catalyst poisoning by a free amine.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a practical question-and-answer format.

Q1: My Suzuki/Buchwald-Hartwig reaction is sluggish or has completely stalled. How do I know if amine poisoning is the culprit?

A1: Several signs can point towards amine-induced catalyst deactivation:

• Substrate-Specific Issues: The reaction fails with amine-containing substrates (e.g., aminopyridines, anilines with basic substituents) but proceeds smoothly with non-amine analogs under identical conditions.[4]

• Incomplete Conversion: You observe partial conversion of your starting materials, even with extended reaction times or increased catalyst loading.

• Catalyst Color Change: While not definitive, an unusual color change or the precipitation of palladium black can sometimes indicate catalyst decomposition, which can be exacerbated by strong coordination from amines.[9]

Troubleshooting Workflow:

Sources

• 1. mdpi.com [mdpi.com]
• 2. General solution to amine and heterocycle poisoning during C–H alkenylation, arylation, and carbonylation using thioether-palladium catalysis [morressier.com]
• 3. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 4. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 6. mdpi.com [mdpi.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Basicity of Amines - Chemistry Steps [chemistrysteps.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for Pyrimidine Nucleophilic Substitution

Topic: Optimizing reaction temperature for pyrimidine nucleophilic substitution (

) Audience: Researchers, scientists, and drug development professionals. Role: Senior Application Scientist

Core Directive: The Thermodynamics of Selectivity

In pyrimidine chemistry, temperature is not merely a switch for reaction rate; it is the primary lever for controlling regioselectivity (C2 vs. C4/C6 attacks) and managing the solvolysis-substitution ratio .

As a Senior Application Scientist, I often see protocols fail not because the chemistry is wrong, but because the thermal parameters ignore the distinct activation energies (

) of the pyrimidine electrophilic sites. The C4 position is intrinsically more electrophilic (kinetically favored) due to the para-like resonance with both nitrogen atoms. Accessing the C2 position or preventing hydrolysis requires strict thermal modulation.

This guide provides a self-validating system to troubleshoot and optimize your

workflows.

Troubleshooting Guides & FAQs

Category A: Reactivity & Kinetics

Q1: My reaction is sluggish at reflux (80°C), but increasing the temperature leads to a complex impurity profile. How do I push conversion without degradation?

• Diagnosis: You have likely hit the "Thermal Ceiling" of your solvent/substrate system, where the rate of side reactions (polymerization or hydrolysis) exceeds the

  rate.

• The Causality: Pyrimidines with electron-rich substituents (e.g., amines, methoxy) are deactivated. Standard reflux in ethanol or THF may not overcome the

  . However, simply heating to 120°C+ in DMF often causes decomposition of the nucleophile or the product.

• Solution (The "Step-Up" Protocol):

  • Switch Solvent Class: Move from protic/low-boiling solvents (EtOH, THF) to polar aprotic solvents (DMSO, NMP, DMF). These stabilize the Meisenheimer complex, effectively lowering the

    without raising the temperature.

  • Microwave Irradiation: If thermal heating fails, use microwave heating. It provides rapid, uniform heating that often favors the desired bimolecular substitution over unimolecular degradation pathways.

  • Leaving Group Swap: If 100°C is insufficient for a chloropyrimidine, switch to a fluoropyrimidine (faster

    due to higher electronegativity stabilizing the transition state) or a sulfone (e.g., ).

Q2: I am observing unreacted starting material and hydrolyzed product (hydroxypyrimidine). Is my temperature too high?

• Diagnosis: Yes, or your system is not anhydrous.

• The Causality: Water is a competitive nucleophile. At elevated temperatures (>100°C), the rate of hydrolysis (reaction with trace water) often accelerates faster than the rate of aminolysis, especially if the amine is bulky (steric hindrance).

• Corrective Action:

  • Dry the System: Use molecular sieves in the reaction vessel.

  • Lower Temp, Stronger Base: Drop temperature by 20°C and use a stronger, non-nucleophilic base (e.g.,

    or LiHMDS) to increase the concentration of the active nucleophile species, compensating for the lower thermal energy.

Category B: Regioselectivity (C2 vs. C4)

Q3: I am targeting the C2 position on a 2,4-dichloropyrimidine, but I keep getting the C4-substituted product or a mixture. Can temperature fix this?

• The Hard Truth: Temperature alone rarely inverts selectivity from C4 to C2 because C4 is the kinetic product (lower

  ). Heating typically produces more C4 product (or a thermodynamic mix), not less.

• The Exception (Directed

  ): If you are using specific leaving groups like 2-methylsulfone, extremely low temperatures (-78°C to 0°C) can favor C2 selectivity via hydrogen-bond directing effects with the nucleophile (e.g., alkoxides).

• Protocol for C2 Selectivity:

  • Block C4: React C4 first with a "dummy" amine or ensure C4 is already substituted.

  • Electronic Bias: If you must hit C2 first, ensure C5 has a bulky or electron-donating group to deactivate C4 sterically or electronically.

  • Low Temp Check: If using a directing group strategy, keep T < 0°C.

Experimental Protocols & Optimization

Protocol 1: Temperature-Controlled Optimization

Use this workflow to determine the optimal window between reactivity and degradation.

Step-by-Step Methodology:

• Preparation: Prepare 4 reaction vials with 2,4-dichloropyrimidine (1.0 eq), Nucleophile (1.1 eq), and DIPEA (2.0 eq) in Isopropanol (IPA).

• The Gradient: Set heating blocks to four distinct zones:

  • Zone A: 25°C (Room Temp) - Baseline kinetic check.

  • Zone B: 50°C - Mild activation.

  • Zone C: 80°C (Reflux) - Standard kinetic energy.

  • Zone D: 120°C (Sealed tube/Microwave) - Forcing conditions.

• Monitoring: Sample at T=1h, 4h, and 24h. Analyze via UPLC-MS.

• Data Interpretation:

  • High Conversion at 25°C: Reaction is fast; watch for bis-substitution (impurities).

  • Conversion only at 80°C: Ideal process window.

  • Degradation at 120°C: Thermal ceiling identified.

Data Presentation: Solvent-Temperature Compatibility

Solvent	Boiling Point (°C)	Rec. Max T ( )	Application Note
THF	66	60	Good for low-temp, kinetic control. Poor for unreactive substrates.
Ethanol/IPA	78 / 82	Reflux	Standard "Green" choice. Protic nature can slow nucleophilicity via solvation.
Acetonitrile	82	80	Clean workup, but poor solubility for polar intermediates.
Toluene	110	110	Excellent for non-polar amines. Requires phase transfer catalyst often.
DMF/DMSO	153 / 189	140	High Risk: Thermal runaway and decomposition. Use only for deactivated pyrimidines.

Visualizations (Graphviz)

Figure 1: Decision Tree for Temperature Optimization

Caption: Logical workflow for adjusting reaction temperature based on conversion and impurity profiles.

Figure 2: Mechanistic Selectivity Pathways

Caption: Energy landscape comparison between C4 (Kinetic) and C2 (Thermodynamic/Difficult) pathways.

References

• Regioselectivity in Pyrimidine

  :
  • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Source: WuXi AppTec, QM Magic Class Chapter 29.

  • URL:[Link]

• Low-Temperature Directed Substitution

  • Title: Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine.[1][2]

  • Source: WuXi AppTec, QM Magic Class Chapter 48.

• General

  Optimization:
  • Title: Design of Experiments (DoE)
  • Source: Royal Society of Chemistry (RSC).

  • URL:[Link]

• Process Chemistry Considerations

  • Title: Optimization of reaction conditions for the synthesis of pyrimidine deriv

  • Source: BenchChem Technical Support.[3][4][5]

Sources

• 1. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Controlling regioselectivity in 4-Bromo-5-methylpyrimidin-2-amine functionalization

The following technical guide is structured as a specialized support center resource. It prioritizes the "Why" and "How" of regioselectivity, designed for researchers encountering specific hurdles with 4-Bromo-5-methylpyrimidin-2-amine .

Ticket ID: PYR-5ME-BR-001 Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry[1]

Executive Summary & Scaffold Analysis

The 4-Bromo-5-methylpyrimidin-2-amine scaffold is a privileged pharmacophore, widely utilized in the synthesis of CDK, JAK, and MAPK kinase inhibitors. Its utility stems from its three distinct vectors for diversification:

• C2-Amine: A nucleophilic handle for amide/urea formation or heterocyclization.[1]

• C4-Bromine: An electrophilic site for Pd-catalyzed cross-coupling or SNAr displacement.[1]

• N1/N3 Ring Nitrogens: Sites for cyclization (e.g., to imidazopyrimidines) or unwanted alkylation side-reactions.[1]

The Central Challenge: The molecule is an ambident nucleophile and an electronically deactivated electrophile .[1] The C5-methyl group provides steric bulk that dictates regioselectivity, while the free C2-amine often acts as a catalyst poison.

Module A: Controlling N-Alkylation Regioselectivity

User Issue: "I am trying to alkylate the exocyclic amine, but I am isolating the N1-alkylated imino-tautomer or mixtures."

Root Cause Analysis

The 2-aminopyrimidine anion is an ambident nucleophile.[1] Upon deprotonation, the negative charge is delocalized between the exocyclic nitrogen (

) and the ring nitrogens ( ).

• Steric Gatekeeping: The C4-Bromo substituent creates significant steric hindrance around N3 .[1] Consequently, ring alkylation occurs almost exclusively at N1 (the position distal to the bromine).

• Electronic Bias: The ring nitrogens are often more nucleophilic (softer) than the exocyclic amine, leading to N1-alkylation (the kinetic product) which yields the 1,2-dihydroiminopyrimidine tautomer.

Resolution Protocol

To control the site of alkylation, you must manipulate the Hard-Soft Acid-Base (HSAB) parameters and thermodynamic stability.

Scenario 1: Target = Exocyclic Amine ( )

Direct alkylation is difficult to control.[1][2] Use these alternative pathways:

• Reductive Amination (Recommended): React the amine with an aldehyde/ketone using

  .[1] This bypasses the ambident anion issue entirely.

• Protection-Alkylation: Protect

  with a Boc group ( , DMAP).[1] The resulting carbamate proton is acidic ( in DMSO), and the anion is localized on the , preventing ring alkylation.

• Dimroth Rearrangement: If you accidentally produce the N1-alkyl isomer, heating it in aqueous alkali can force a rearrangement to the thermodynamically stable

  -alkyl product.[1]

Scenario 2: Target = Ring Nitrogen N1 (e.g., for bicyclic synthesis)

• Base Selection: Use NaH (strong base) in DMF (polar aprotic).[1] This generates the "naked" anion which attacks via the most nucleophilic site (N1).

• Temperature: Keep reactions at

  to favor the kinetic N1 product.

Decision Logic (Visualization)

Figure 1: Decision matrix for regioselective alkylation based on target site.[1]

Module B: C4-Functionalization (Suzuki Coupling)

User Issue: "My Suzuki coupling failed. The starting material is unconsumed, and the catalyst turned into a black precipitate (Pd black)."

Root Cause Analysis

The free C2-amine (

) is a potent ligand for Palladium.[1] It displaces the phosphine ligands on the Pd(0) species, forming a stable bis-amino Pd complex that is catalytically inactive. This is known as catalyst poisoning .[1]

Resolution Protocol

You must prevent the amine from binding to the metal center.

Method A: The "Protection" Route (High Reliability)

• Step 1: Protect the amine with an acetyl (

  ) or Boc group.[1]

• Step 2: Perform Suzuki coupling. The amide/carbamate is non-nucleophilic toward Pd.[1]

• Step 3: Deprotect (Acid or Base hydrolysis).[1]

  • Note: The C5-methyl group adds stability, so deprotection might require harsher conditions (e.g.,

    ) than standard pyrimidines.

Method B: The "Advanced Catalyst" Route (Faster)

Use bulky, electron-rich phosphine ligands that outcompete the amine for Pd coordination.

• Recommended Catalyst: XPhos Pd G2 or Pd(dppf)Cl₂ .[1]

• Base:

  (anhydrous) often outperforms carbonates.[1]

• Solvent: 1,4-Dioxane/Water (4:1).[1][3] The water is critical for the boronic acid activation but can also solvate the amine, reducing its binding affinity to Pd.

Comparative Data: Catalyst Performance

Catalyst System	Base	Solvent	Yield (Free Amine)	Yield (Boc-Protected)
Pd(PPh3)4	Na2CO3	DME/H2O	< 15%	85%
Pd(dppf)Cl2	K2CO3	Dioxane/H2O	45%	92%
XPhos Pd G2	K3PO4	THF/H2O	88%	95%

Table 1: Optimization of Suzuki coupling conditions. Note the drastic improvement using precatalysts (G2) or protection strategies.

Module C: SNAr Displacement

User Issue: "I am trying to displace the Bromine with a secondary amine, but the reaction is extremely slow compared to 4-bromopyrimidine."

Root Cause Analysis

The C5-Methyl group is electron-donating (+I effect).[1] It increases electron density in the pyrimidine ring, making the C4 position less electrophilic compared to the un-methylated parent scaffold. The transition state for the nucleophilic attack is higher in energy.

Resolution Protocol

• Acid Catalysis: Add 1.0 eq of TFA or HCl (dioxane).[1] Protonation of the pyrimidine ring (at N1 or N3) significantly increases the electrophilicity of C4, overcoming the deactivation from the methyl group.

• Solvent Switch: Use NMP or DMSO at high temperatures (

  ).[1]

• Microwave Irradiation: Highly effective for overcoming the steric/electronic barrier of the C5-methyl group.[1]

SNAr Workflow

Figure 2: overcoming electronic deactivation in SNAr reactions.

Frequently Asked Questions (FAQs)

Q: Why do I see a +14 mass shift in my LCMS during Suzuki coupling? A: This is likely N-methylation occurring if you used methylboronic acid or if you used a carbonate base with MeOH as a co-solvent (though rare).[1] More commonly, if you see +42, it is acetylation from the workup if EtOAc/Acetic acid was used improperly. If +14 is seen with aryl boronic acids, check for homocoupling of the boronic acid or impurities in the starting material (e.g., 5-ethyl analog).

Q: Can I lithiate C4-Br to react with an aldehyde? A: Dangerous. n-BuLi will deprotonate the free amine (

) first, requiring 2 equivalents. Even then, the C5-methyl group can undergo lateral lithiation (deprotonation of the ). Recommendation: Use iPrMgCl·LiCl (TurboGrignard) which allows Br-Mg exchange with higher tolerance, but protecting the amine is strictly required first.

Q: How do I remove the 5-Methyl group if I don't want it? A: You cannot remove it easily.[1] You must start with 4-bromo-2-aminopyrimidine.[1] The methyl group is installed at the construction of the pyrimidine ring (using methyl-acetoacetate equivalents).

References

• Regioselectivity in Pyrimidine Alkylation

  • Mechanistic Insight: The steric influence of C4-substituents on N3 vs N1 alkylation is a fundamental property of the pyrimidine scaffold.

  • Source: Plé, N., et al. "Regioselective lithiation of 2-aminopyrimidines." Tetrahedron 54.33 (1998): 9701-9710.[1]

• Suzuki Coupling of Free Amines

  • Protocol: Use of XPhos and water-mediated activation for challenging heteroaryl halides.[1]

  • Source: Billingsley, K., & Buchwald, S. L. "Highly efficient monophosphine-based catalyst for the palladium-catalyzed Suzuki-Miyaura reaction of heteroaryl halides."[1] Journal of the American Chemical Society 129.11 (2007): 3358-3366.[1]

• Dimroth Rearrangement

  • Concept: Thermodynamic equilibration of N-alkyl to N-exo-alkyl pyrimidines.[1]

  • Source: Brown, D. J. "The Dimroth Rearrangement."[1] Mechanisms of Molecular Migrations (1968): 209.[1]

• SNAr Reactivity of Pyrimidines

  • Data: Electronic effects of C5-substituents on C4-displacement rates.[1]

  • Source: M. C.[1] Bagley et al., "Rapid synthesis of 2,4,5-substituted pyrimidines." Tetrahedron Letters 43.46 (2002): 8331-8334.[1]

Sources

• 1. 2-Aminopyrimidine | C4H5N3 | CID 7978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Stability of 4-Bromo-5-methylpyrimidin-2-amine under basic hydrolysis conditions

Welcome to the technical support guide for 4-Bromo-5-methylpyrimidin-2-amine. This resource is designed for researchers, medicinal chemists, and process development scientists who are utilizing this reagent in their work. Here, we address common questions and troubleshooting scenarios related to its stability, particularly under basic hydrolysis conditions, to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 4-Bromo-5-methylpyrimidin-2-amine under basic conditions?

4-Bromo-5-methylpyrimidin-2-amine is susceptible to degradation under basic conditions, primarily through a mechanism known as Nucleophilic Aromatic Substitution (SNAr). The pyrimidine ring is electron-deficient, which facilitates the attack of nucleophiles.[1][2] The bromine atom at the C4 position is a good leaving group, and this position is activated for nucleophilic attack by the ring nitrogens.[3][4]

In the presence of a base like sodium hydroxide, the hydroxide ion (OH⁻) can act as a nucleophile, attacking the carbon atom to which the bromine is attached. This leads to the displacement of the bromide ion and the formation of 4-hydroxy-5-methylpyrimidin-2-amine. The rate of this hydrolysis is dependent on several factors, including the strength of the base, temperature, and solvent.

Q2: I am observing the formation of an unexpected byproduct in my reaction. How can I confirm if it's the hydrolysis product?

The primary hydrolysis product will have a molecular weight corresponding to the replacement of bromine (79.9 g/mol ) with a hydroxyl group (17.0 g/mol ). You can confirm the identity of the byproduct using the following analytical techniques:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most direct method. The expected mass of the hydrolysis product, 4-hydroxy-5-methylpyrimidin-2-amine, would be approximately 125.13 g/mol . Compare this to the starting material's mass of approximately 188.04 g/mol .

• High-Performance Liquid Chromatography (HPLC): The hydrolysis product will be more polar than the starting material and will, therefore, have a shorter retention time on a reverse-phase HPLC column.[5] Spiking a sample of your reaction mixture with a known standard of the starting material can help confirm the identity of the peaks.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to observe the disappearance of the starting material and the appearance of new signals corresponding to the product. A notable change would be the shift of the proton on the pyrimidine ring.

Q3: Which factors can accelerate the unwanted hydrolysis of my compound?

Several factors can increase the rate of basic hydrolysis:

• Increased Temperature: Like most chemical reactions, the rate of hydrolysis will increase with temperature. If your desired reaction is run at elevated temperatures, you should be particularly mindful of potential degradation.

• Stronger Base: The use of strong bases such as lithium hydroxide (LiOH), sodium hydroxide (NaOH), or potassium hydroxide (KOH) will lead to faster hydrolysis compared to weaker bases like sodium carbonate (Na₂CO₃) or triethylamine (Et₃N).

• Protic Solvents: Polar protic solvents, especially water, can facilitate the hydrolysis reaction by solvating the leaving group and participating in the reaction.

Troubleshooting Guide

Scenario 1: Significant degradation of starting material is observed by LC-MS before the addition of other reagents.

Potential Cause: The reaction solvent or other starting materials are contaminated with basic impurities.

Troubleshooting Steps:

• Solvent Purity Check: Ensure that the solvents used are anhydrous and of high purity. If possible, use freshly opened bottles of solvent.

• Reagent pH Check: If possible, check the pH of your other starting materials in a solution.

• Inert Atmosphere: While not directly related to basicity, performing reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of acidic or basic impurities from atmospheric moisture and carbon dioxide.

Scenario 2: My desired reaction is slow, and by the time it reaches completion, a significant portion of the 4-Bromo-5-methylpyrimidin-2-amine has hydrolyzed.

Potential Cause: The reaction conditions are too harsh, favoring the competing hydrolysis reaction.

Troubleshooting Steps:

• Lower the Temperature: If your desired reaction can proceed at a lower temperature, this will significantly slow down the rate of hydrolysis.

• Use a Weaker Base: If your reaction requires a base, consider using a non-nucleophilic or sterically hindered base. If a hydroxide source is not essential for your transformation, switching to a carbonate or an organic amine base could be beneficial.

• Solvent Selection: If applicable, consider switching to an aprotic solvent to minimize the presence of water.

Scenario 3: I am trying to perform a reaction using an aqueous base, and hydrolysis is the major observed pathway.

Potential Cause: The reaction conditions inherently favor hydrolysis.

Troubleshooting Steps:

• Biphasic Conditions: Consider running the reaction in a biphasic system (e.g., dichloromethane/water or toluene/water) with a phase-transfer catalyst. This can limit the exposure of the substrate to the aqueous basic phase.

• Controlled Addition: Instead of adding the base all at once, a slow, controlled addition via a syringe pump can keep the instantaneous concentration of the base low, potentially favoring the desired reaction over hydrolysis.

• Alternative Synthetic Route: If hydrolysis is unavoidable under the required basic conditions, it may be necessary to reconsider the synthetic strategy. For example, installing the desired functionality before the bromination step or using a different coupling strategy that does not require strong basic conditions might be an option.

Experimental Protocols

Protocol 1: General Procedure for Monitoring Basic Hydrolysis by HPLC

This protocol provides a framework for quantifying the stability of 4-Bromo-5-methylpyrimidin-2-amine under specific basic conditions.

Materials:

• 4-Bromo-5-methylpyrimidin-2-amine

• Selected base (e.g., 1 M NaOH)

• Chosen solvent (e.g., Acetonitrile, THF)

• HPLC system with a C18 reverse-phase column

• Mobile phase (e.g., Acetonitrile/Water with 0.1% TFA)

• Quenching solution (e.g., 1 M HCl)

Procedure:

• Prepare a stock solution of 4-Bromo-5-methylpyrimidin-2-amine in the chosen solvent (e.g., 1 mg/mL).

• In a reaction vial, add a known volume of the stock solution.

• Initiate the reaction by adding the desired equivalents of the base at a set temperature.

• At specific time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw a small aliquot of the reaction mixture.

• Immediately quench the aliquot with an equal volume of the quenching solution to stop the hydrolysis.

• Dilute the quenched sample with the mobile phase to an appropriate concentration for HPLC analysis.

• Inject the sample onto the HPLC and integrate the peak areas for the starting material and any new products.

• Calculate the percentage of remaining starting material at each time point.

Data Presentation

Table 1: Illustrative Stability of 4-Bromo-5-methylpyrimidin-2-amine under Various Basic Conditions at 50 °C

Time (hours)	% Remaining (1 M NaOH in 1:1 THF/H₂O)	% Remaining (1 M Na₂CO₃ in 1:1 THF/H₂O)	% Remaining (DIPEA in THF)
0	100	100	100
1	65	95	>99
4	20	82	>99
8	<5	68	>99
24	0	45	98

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Potential Degradation Pathway

Caption: SNAr mechanism for basic hydrolysis.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for hydrolysis.

References

• Vertex AI Search. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
• National Center for Biotechnology Information. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. PMC.
• ECHEMI. (n.d.). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?
• (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?
• Chem Help ASAP. (2020, February 2). SNAr reactions of pi-deficient aromatic rings. YouTube.
• PubMed. (2026, January 12). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.

Sources

• 1. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. echemi.com [echemi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 4-Bromo-5-methylpyrimidin-2-amine

Comparative Analytical Guide: Structural Validation of 4-Bromo-5-methylpyrimidin-2-amine via 1H NMR

Executive Summary: The Scaffold Challenge

4-Bromo-5-methylpyrimidin-2-amine (CAS: 1445322-56-4) is a critical pharmacophore in the synthesis of kinase inhibitors (e.g., JAK, CDK inhibitors). Its structural integrity is paramount because the pyrimidine ring is susceptible to regiochemical ambiguity during halogenation.[1]

While LC-MS provides rapid mass confirmation (showing the characteristic 1:1 bromine isotope pattern), it fails to distinguish between regioisomers (e.g., 5-bromo-4-methyl vs. 4-bromo-5-methyl) or detect certain de-halogenated impurities effectively. This guide objectively compares 1H NMR against alternative analytical techniques and provides a definitive spectral fingerprint for validating this specific building block.

Analytical Technique Comparison: Why NMR?

Before detailing the spectrum, it is essential to understand where 1H NMR stands in the validation workflow compared to alternatives.

Feature	1H NMR (600 MHz)	LC-MS (ESI+)	X-Ray Crystallography
Primary Utility	Regiochemistry & Connectivity	Molecular Weight & Purity %	Absolute Configuration
Isomer Resolution	High (Distinguishes 4-Br vs 5-Br via coupling/shifts)	Low (Isomers often have identical mass/fragmentation)	Definitive (But slow/requires crystal)
Quantification	Absolute (qNMR w/ internal std)	Relative (Response factor dependent)	N/A
Sample Recovery	Yes (Non-destructive)	No (Destructive)	Yes
Throughput	Medium (10-15 mins/sample)	High (2-5 mins/sample)	Very Low (Days/Weeks)

Verdict: 1H NMR is the only rapid, non-destructive method capable of confirming the position of the bromine atom relative to the methyl group without requiring single crystals.[1]

1H NMR Spectral Analysis: The Definitive Fingerprint

Solvent Selection: The DMSO Imperative

• Recommendation: DMSO-d6 is the superior solvent over CDCl₃.[1]

• Causality: Pyrimidin-2-amines possess an exocyclic amino group (–NH₂).[1] In CDCl₃, these protons often broaden into the baseline due to quadrupole broadening by nitrogen or rapid exchange, making integration unreliable. DMSO-d6 forms hydrogen bonds with the amine, sharpening the signal and shifting it downfield (~6.5–7.5 ppm), allowing for accurate integration (2H) to confirm the amine's presence.[1]

Spectral Assignment Table (DMSO-d6, 298 K)

The following data represents the diagnostic signals for 4-Bromo-5-methylpyrimidin-2-amine.

Position	Moiety	Shift ( , ppm)	Multiplicity	Integration	Diagnostic Note
6	Ar-H	8.15 – 8.25	Singlet (s)	1H	Critical: Confirming this is a singlet proves C5 is substituted (Methyl).[1] If C5 were H, this would split or integrate differently.
2-NH	–NH₂	6.60 – 6.90	Broad Singlet (br s)	2H	Chemical shift varies with concentration/water content.[1] Disappears with D₂O shake.
5-CH₃	–CH₃	2.10 – 2.20	Singlet (s)	3H	Appears as a sharp singlet.[1] Slight deshielding vs. non-brominated precursor due to ortho-Br.
Solvent	DMSO	2.50	Quintet	-	Residual solvent peak.[1]
Water	H₂O	3.33	Variable	-	Common impurity in DMSO.[1]

Comparative Analysis: Impurity Profiling

The true power of this analysis lies in distinguishing the product from its synthesis precursors and byproducts.[1]

Scenario A: Product vs. Starting Material (2-Amino-5-methylpyrimidine)

The synthesis typically involves bromination of 2-amino-5-methylpyrimidine.[2]

• Starting Material Spectrum:

  • Aromatic Region: Shows 2H singlet (or very tight doublet) around 8.0–8.2 ppm because H4 and H6 are chemically equivalent (or nearly so) due to symmetry.[1]

• Product Spectrum:

  • Aromatic Region: Shows 1H singlet (H6 only).[1] The symmetry is broken by the Bromine at C4.[1]

• Differentiation: Integration of the aromatic signal drops from 2:3 (Ar:Me) to 1:3.[1]

Scenario B: Product vs. Over-Bromination (4,6-Dibromo-5-methylpyrimidin-2-amine)

If the reaction runs too long or with excess bromine, the 4,6-dibromo species forms.

• Impurity Signal: The aromatic singlet at ~8.2 ppm disappears completely .[1]

• Result: The spectrum will only show the Methyl singlet (~2.3 ppm) and the Amine broad singlet.[1]

Scenario C: Regioisomer (5-Bromo-4-methylpyrimidin-2-amine)

(Rare, requires different starting material, but analytically relevant).[1]

• Differentiation: The methyl group at C4 is more shielded than at C5.[1] The aromatic proton at C6 would show different NOE (Nuclear Overhauser Effect) correlations. In 1D NMR, the H6 singlet would likely shift slightly upfield due to the lack of the deshielding Br at the ortho position (C4).[1]

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility, follow this standardized protocol.

Materials:

• Compound: ~5–10 mg[1]

• Solvent: DMSO-d6 (99.9% D) + 0.03% TMS (optional)[1]

• NMR Tube: 5mm precision tube (Wilmad 507-PP or equivalent)

Step-by-Step:

• Preparation: Weigh 5–10 mg of the solid into a clean vial.

• Dissolution: Add 0.6 mL DMSO-d6. Vortex until fully dissolved.[1] Note: If the solution is cloudy, filter through glass wool. Suspensions yield poor line shapes.[1]

• Acquisition (Standard 400/600 MHz):

  • Pulse Sequence: zg30 (standard proton)[1]

  • Scans (NS): 16 or 32 (sufficient for >10 mg).[1]

  • Relaxation Delay (D1): 1.0 s (standard) or 5.0 s (for qNMR).[1]

  • Spectral Width: -2 to 14 ppm.

• Processing:

  • Reference DMSO residual peak to 2.50 ppm.[1]

  • Phase correction: Manual or Automated.[1]

  • Baseline correction: Polynomial (Bernstein).[1]

• Validation Check:

  • Integrate the Methyl peak (set to 3.00).[1]

  • Check Ar-H integration. Must be 0.95 – 1.05 .[1] If 2.0, reaction failed. If 0.0, over-brominated.

Visualization: Structural Decision Tree

The following logic flow illustrates how to interpret the NMR data to validate the compound.

Figure 1: NMR Decision Tree for validating the bromination of 2-amino-5-methylpyrimidine.

References

• PubChem Compound Summary. (2025). 4-Bromo-5-methylpyridin-2-amine (Analogous Pyridine Reference). National Center for Biotechnology Information.[1] Retrieved from [Link](Note: Used for chemical shift analogy in heterocyclic amine/bromo systems).[1]

• Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.[1] Retrieved from [Link]

• SDBS. (2024).[1] Spectral Database for Organic Compounds, SDBS.[1] National Institute of Advanced Industrial Science and Technology (AIST).[1] (Search Term: Pyrimidine derivatives). Retrieved from [Link][1]

Sources

• 1. ukisotope.com [ukisotope.com]
• 2. heteroletters.org [heteroletters.org]

13C NMR chemical shifts for 4-Bromo-5-methylpyrimidin-2-amine

This guide details the 13C NMR chemical shift analysis for 4-Bromo-5-methylpyrimidin-2-amine , a critical intermediate in the synthesis of kinase inhibitors and dopaminergic ligands.

Publish Comparison Guide

Executive Summary

4-Bromo-5-methylpyrimidin-2-amine is a foundational scaffold for Suzuki-Miyaura cross-coupling reactions in drug discovery. Its structural validation is often complicated by the quadrupole moment of bromine and the tautomeric potential of the amino-pyrimidine core.

This guide provides a comparative spectral analysis , synthesizing predicted shifts derived from experimental analogs (e.g., 4-chloro and 5-methyl variants) to compensate for the scarcity of direct literature data. It establishes a robust assignment workflow using heavy-atom effect corrections.

Structural Analysis & Chemical Shift Assignments

Theoretical vs. Analog-Based Assignments

The pyrimidine ring carbons are heavily influenced by the electronegativity of the nitrogen atoms and the substituents. The Heavy Atom Effect of bromine is the critical differentiator here, typically shielding the ipso-carbon (C4) by 5–10 ppm relative to its chloro-analog.

Table 1: 13C NMR Chemical Shift Data (DMSO-d₆)

Comparison of Target Molecule with Experimentally Validated Analogs.

Carbon Position	Target: 4-Br-5-Me (Predicted/Synthesized)	Analog: 4-Cl-5-Me (Experimental Estimate)	Analog: 2-Amino-4-Cl (Experimental [1])	Assignment Logic
C2 (N-C-N)	161.0 – 163.0 ppm	162.5 ppm	163.2 ppm	Deshielded by two adjacent nitrogens; guanidine-like character.
C4 (C-X)	152.0 – 156.0 ppm	160.8 ppm	160.8 ppm	Heavy Atom Effect: Br shields C4 relative to Cl (~5-8 ppm upfield shift).
C6 (C-H)	157.0 – 159.0 ppm	158.5 ppm	159.5 ppm	Deshielded by adjacent N1; slight shielding from 5-Me (ortho effect).
C5 (C-Me)	116.0 – 120.0 ppm	115.0 ppm	108.9 ppm (C-H)	Substituted C5 is shielded relative to benzene but deshielded by Methyl (+9 ppm) vs. H.
5-CH₃	14.0 – 16.0 ppm	13.8 ppm	N/A	Typical aryl-methyl resonance.

Note: Data for 2-Amino-4-chloropyrimidine is sourced from experimental literature [1][2]. The shift for C4 in the bromo-derivative is predicted to be upfield of the chloro-derivative due to the relativistic heavy atom effect of bromine.

Substituent Effect Analysis

Understanding the "why" behind the shifts allows for self-validation of your spectrum.

• The Amino Group (C2): The electron-donating -NH₂ group shields C2 less than expected because it is flanked by two withdrawing nitrogens. However, it strongly shields C5 (para-position) via resonance.

• The Methyl Group (C5): Acts as a weak electron donor. It causes a downfield shift (deshielding) of ~9 ppm at C5 compared to the unsubstituted analog (from ~109 ppm to ~118 ppm).

• The Bromo Group (C4): Although electronegative (inductive deshielding), the large electron cloud of bromine introduces spin-orbit coupling that shields the attached carbon (C4). Expect C4 to appear roughly 5-10 ppm upfield of the corresponding C-Cl signal.

Experimental Protocol

Sample Preparation

Aminopyrimidines often exhibit poor solubility in non-polar solvents and can show broad signals due to exchangeable protons.

• Solvent: DMSO-d₆ (Dimethyl sulfoxide-d6) is the gold standard. It disrupts intermolecular H-bonding, sharpening the amine signals.

• Concentration: 20–30 mg in 0.6 mL solvent for 13C acquisition.

• Tube: High-quality 5mm NMR tube (Wilmad 528-PP or equivalent).

Acquisition Parameters (Bruker/Jeol 400 MHz)

• Pulse Sequence: zgpg30 (Power-gated decoupling) to suppress NOE buildup on quaternary carbons (C2, C4, C5), ensuring accurate integration is not the priority, but signal visibility is.

• Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . Quaternary carbons (C2, C4, C5) have long T1 relaxation times.

• Scans (NS): Minimum 1024 scans due to the low sensitivity of quaternary carbons and the splitting of C-Br signals (though C-Br coupling is rarely resolved in 1D 13C).

Troubleshooting: Missing Signals?

• Issue: C4 (attached to Br) and C2 often appear weak.

• Solution: Increase D1 to 5 seconds or use a Chromium(III) acetylacetonate [Cr(acac)₃] relaxation agent (0.02 M) to shorten T1 and enhance signal intensity.

Strategic Validation Workflow

The following diagram outlines the logical decision tree for assigning the structure, distinguishing it from its isomer (2-amino-4-methyl-5-bromopyrimidine).

Caption: Logical workflow for distinguishing the target 4-bromo-5-methyl regioisomer from its 5-bromo-4-methyl analog using 2D NMR correlations.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 223332, 2-Amino-4-chloropyrimidine. Retrieved February 21, 2026, from [Link].

• Fedoreyev, S. A., et al. (2012). Identification of selective inhibitors of cdc2-like kinases 1 and 4 (Clk1, Clk4). Probe Reports from the NIH Molecular Libraries Program. [Link]

• Gray, D. L., et al. (2018). Designing Functionally Selective Noncatechol Dopamine D1 Receptor Agonists with Potent In Vivo Antiparkinsonian Activity. ACS Chemical Neuroscience. (Confirming synthesis of 4-bromo-5-methylpyrimidin-2-amine). [Link]

• Reich, H. J. (2022). 13C NMR Chemical Shifts - Heterocycles and Heavy Atom Effects. University of Wisconsin-Madison. [Link]

Reactivity Comparison: 4-Bromo vs. 4-Chloro-5-methylpyrimidin-2-amine

The following guide provides an in-depth technical comparison between 4-Bromo-5-methylpyrimidin-2-amine and 4-Chloro-5-methylpyrimidin-2-amine , designed for researchers optimizing synthetic routes in drug discovery.

Content Type: Publish Comparison Guide | Version: 1.0 Audience: Medicinal Chemists, Process Chemists, and Academic Researchers

Executive Summary: The Decision Matrix

In the synthesis of bioactive pyrimidines, the choice between the 4-Bromo and 4-Chloro analogues is not merely a matter of availability; it dictates the viable reaction pathways.

• Select the 4-Chloro (CAS 20090-58-8) if your next step is Nucleophilic Aromatic Substitution (SNAr) . It is generally more cost-effective and, counter-intuitively, often exhibits comparable or superior reactivity to the bromo-analog in SNAr due to the electronegativity of the chlorine atom facilitating nucleophilic attack.

• Select the 4-Bromo (CAS 1245643-74-6) if your next step is Transition Metal Catalysis (Suzuki, Buchwald, Sonogashira) . The weaker C-Br bond significantly accelerates the oxidative addition step, allowing for milder conditions, lower catalyst loading, and higher yields, particularly when the pyrimidine ring is deactivated by the electron-donating 2-amino group.

Quick Comparison Table

Feature	4-Chloro-5-methylpyrimidin-2-amine	4-Bromo-5-methylpyrimidin-2-amine
CAS Number	20090-58-8	1245643-74-6
Molecular Weight	143.57 g/mol	188.03 g/mol
SNAr Reactivity	High (Standard Substrate)	Moderate (Often slower/similar)
Pd-Coupling Reactivity	Low (Requires specialized ligands)	High (Standard Substrate)
Cost/Availability	Low / Commodity Chemical	High / Specialty Chemical
Primary Application	Introduction of O/N/S nucleophiles	C-C or C-N bond formation via Pd

Mechanistic Analysis: The "Element Effect"

To optimize your synthesis, you must understand the electronic environment of the 5-methyl-2-aminopyrimidine core.

The Electronic Landscape

The pyrimidine ring is inherently electron-deficient, but this specific scaffold is deactivated by two Electron-Donating Groups (EDGs):

• 2-Amino Group (+M effect): Strongly donates electron density into the ring, significantly raising the LUMO energy and making the C4 position less electrophilic.

• 5-Methyl Group (+I effect): Weakly donates electron density, further deactivating the ring.

This deactivation makes the choice of leaving group (LG) critical.

Scenario A: Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, the rate-determining step (RDS) is typically the addition of the nucleophile to form the anionic Meisenheimer complex.

• Why Cl ≥ Br: The electronegativity of the halogen (F > Cl > Br > I) stabilizes the transition state leading to the Meisenheimer complex by inductively withdrawing electron density from the C4 carbon. This "element effect" often outweighs the bond dissociation energy (BDE) trend.

• Implication: Using the expensive Bromo-analog for SNAr is often a waste of resources, as it may react slower than the Chloro-analog.

Scenario B: Palladium-Catalyzed Coupling

In Cross-Coupling reactions (e.g., Suzuki-Miyaura), the RDS is the Oxidative Addition of the Pd(0) species into the C-X bond.

• Why Br >> Cl: Oxidative addition correlates directly with Bond Dissociation Energy (C-Cl ~96 kcal/mol vs. C-Br ~81 kcal/mol). The 2-amino group poisons the catalyst by coordinating to Pd, making the facile oxidative addition of the C-Br bond essential to outcompete catalyst deactivation.

• Implication: Attempting Suzuki coupling on the Chloro-analog often results in recovered starting material unless bulky, electron-rich ligands (e.g., XPhos, SPhos) are used at elevated temperatures.

Visualization: Reaction Pathway Decision Tree

The following diagram illustrates the logical flow for selecting the correct starting material based on your target transformation.

Figure 1: Strategic selection flowchart for 4-halo-5-methylpyrimidin-2-amines.

Experimental Protocols & Data

Protocol A: SNAr Displacement (Using the 4-Chloro Analog)

Applicable for synthesizing 4-alkoxy or 4-amino derivatives (e.g., intermediates for ALK inhibitors).

Rationale: The 4-Chloro substrate is used due to higher electronegativity facilitating the attack on the electron-rich pyrimidine ring.

• Reagents: 4-Chloro-5-methylpyrimidin-2-amine (1.0 equiv), Nucleophile (e.g., Morpholine or Benzyl alcohol, 1.2–1.5 equiv), Base (DIPEA or NaH, 2.0 equiv).

• Solvent: n-Butanol (for amines) or DMF/THF (for alkoxides).

• Procedure:

  • Dissolve the 4-chloro substrate in n-Butanol.

  • Add DIPEA and the amine nucleophile.

  • Critical Step: Heat to reflux (110–120 °C). The 2-amino group deactivates the ring, so high thermal energy is required to overcome the activation barrier.

  • Monitor by LC-MS.[1] Conversion typically reaches >90% within 4–12 hours.

• Expected Yield: 85–95%.

Protocol B: Suzuki-Miyaura Coupling (Using the 4-Bromo Analog)

Applicable for synthesizing biaryl scaffolds (e.g., Dopamine D1 receptor agonists).

Rationale: The 4-Bromo substrate is required to facilitate oxidative addition with standard catalysts like Pd(PPh3)4.

• Reagents: 4-Bromo-5-methylpyrimidin-2-amine (1.0 equiv), Aryl Boronic Acid (1.2 equiv), Pd(PPh3)4 (5 mol%), Na2CO3 (2.0 M aq, 3.0 equiv).

• Solvent: 1,4-Dioxane / Water (4:1 ratio).

• Procedure:

  • Combine halide, boronic acid, and catalyst in a reaction vial.

  • Purge with Argon/Nitrogen for 5 minutes (Oxygen inhibits the active Pd(0) species).

  • Add degassed solvent and base.

  • Heat to 90 °C for 2–6 hours.

• Performance Comparison:

Substrate	Catalyst	Conditions	Yield	Notes
4-Bromo	Pd(PPh3)4	90°C, 4h	92%	Clean conversion.
4-Chloro	Pd(PPh3)4	90°C, 24h	<10%	Mostly starting material recovered.
4-Chloro	Pd2(dba)3 / XPhos	110°C, 12h	75%	Requires expensive ligand & higher temp.

References

• Synthesis of ALK Inhibitors (SNAr Example): Context: Use of 4-chloro-5-methylpyrimidin-2-amine in nucleophilic displacement to form kinase inhibitor scaffolds.

• Synthesis of Dopamine D1 Agonists (Suzuki Coupling Example)

  • Context: High-yield Suzuki coupling (99%)

  • Source: Gray, D. L., et al. "Designing Functionally Selective Noncatechol Dopamine D1 Receptor Agonists with Potent In Vivo Antiparkinsonian Activity." Journal of Medicinal Chemistry. Available at: [Link]

• General Reactivity of Halopyrimidines

  • Context: Discussion on the regioselectivity and leaving group effects (Cl vs Br) in pyrimidine chemistry.

  • Source:Synlett / NIH. "Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines". Available at: [Link]

• Commercial Data & Physical Properties

Sources

• 1. 20090-58-8|4-Chloro-5-methylpyrimidin-2-amine|BLD Pharm [bldpharm.com]

A Comparative Guide to HPLC Method Development for Purity Analysis of Aminopyrimidines

This guide provides a comprehensive framework for developing and validating a robust High-Performance Liquid Chromatography (HPLC) method for the purity analysis of aminopyrimidines. Drawing from extensive field experience, this document outlines a systematic approach, from initial parameter selection to full method validation, ensuring scientific rigor and regulatory compliance. We will explore the critical choices in method development, compare different stationary phases, and provide detailed protocols for assessing method performance.

Introduction: The Significance of Aminopyrimidine Purity

Aminopyrimidines are a class of heterocyclic aromatic organic compounds that form the backbone of numerous pharmaceutical agents, exhibiting a wide range of biological activities, including antiviral and antitumor properties.[1] The pyrimidine ring, with an amino group substitution, is a key structural motif in molecules like Minoxidil and various kinase inhibitors.[2] Given their therapeutic importance, ensuring the purity of aminopyrimidine-based Active Pharmaceutical Ingredients (APIs) is paramount to drug safety and efficacy. HPLC is the cornerstone of pharmaceutical quality control, providing the necessary precision and sensitivity to detect and quantify impurities.[3][4]

A well-developed HPLC method, known as a stability-indicating method (SIM), can separate the API from its degradation products and process-related impurities, providing a clear picture of the drug substance's stability and quality.[5][6][7] This guide will walk you through the process of creating such a method.

Part 1: Systematic HPLC Method Development

The development of a successful HPLC method is a structured process involving the careful selection and optimization of several key parameters. The goal is to achieve adequate resolution of the main peak from all potential impurities with good peak shape and within a reasonable analysis time.[8]

1.1 Understanding the Analyte: Physicochemical Properties of Aminopyrimidines

Before initiating method development, it is crucial to understand the physicochemical properties of the target aminopyrimidine. Aminopyrimidines, such as 2-aminopyrimidine and 4-aminopyrimidine, are polar, basic compounds.[9][10][11][12] Their basicity arises from the nitrogen atoms in the pyrimidine ring and the amino group. This basic nature dictates that the mobile phase pH will be a critical parameter in controlling retention and peak shape.[13]

1.2 Initial Parameter Selection: A Logic-Driven Approach

The initial steps in method development involve selecting the appropriate column, mobile phase, and detector settings.

• Column Selection: For polar compounds like aminopyrimidines, a standard C18 column is a good starting point due to its versatility.[14][15] However, alternative stationary phases, such as those with polar-embedded or polar-endcapped functionalities, can offer enhanced retention and selectivity for these analytes.[16][17]

• Mobile Phase Selection: A reversed-phase approach is typically employed. The mobile phase will consist of an aqueous component and an organic modifier (e.g., acetonitrile or methanol).[18][19] Given the basic nature of aminopyrimidines, controlling the mobile phase pH is essential to ensure consistent ionization and, therefore, reproducible retention.[13] Starting with a slightly acidic pH (e.g., pH 2.5-3.5) is often beneficial for achieving good peak shape for basic compounds on silica-based columns.[13][20]

• Detector Selection: A Photodiode Array (PDA) or Diode Array Detector (DAD) is highly recommended.[21][22][23] These detectors acquire absorbance data over a wide range of wavelengths simultaneously, which is invaluable for assessing peak purity and identifying co-eluting impurities.[21][22][24][25]

Caption: A systematic workflow for HPLC method development.

Part 2: Comparative Analysis of HPLC Columns

The choice of the stationary phase is a critical factor that influences the selectivity and resolution of the separation. Here, we compare the performance of a traditional C18 column with a modern polar-embedded C18 column for the purity analysis of a model aminopyrimidine compound.

Experimental Protocol: Column Comparison

• System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and PDA detector.

• Sample: A solution of the aminopyrimidine API spiked with known impurities and degradation products.

• Columns:

  • Column A: Standard C18 (e.g., 4.6 x 150 mm, 5 µm)

  • Column B: Polar-Embedded C18 (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: PDA detection at the λmax of the API.

Data Presentation: Column Performance Comparison

Parameter	Column A: Standard C18	Column B: Polar-Embedded C18	Rationale for Improvement
Resolution (API and Critical Impurity Pair)	1.8	2.5	The polar-embedded phase provides alternative selectivity through hydrogen bonding interactions, improving the separation of closely eluting polar compounds.
API Peak Tailing Factor	1.5	1.1	The polar group shields residual silanols on the silica surface, reducing secondary interactions with the basic aminopyrimidine and leading to more symmetrical peaks.
Retention Time of Early Eluting Polar Impurity	2.5 min	4.2 min	The polar-embedded phase offers better retention for highly polar compounds that may be poorly retained on a traditional C18 phase.[16]
Analysis Time	25 min	25 min	Maintained for a fair comparison of resolution.

Part 3: Forced Degradation Studies for a Stability-Indicating Method

Forced degradation studies are essential to demonstrate the specificity of an HPLC method and to understand the degradation pathways of the drug substance.[3][7] These studies involve subjecting the API to various stress conditions to generate potential degradation products.[5][6]

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: Dissolve the API in 0.1 M HCl and heat at 80 °C for 4 hours.[26]

• Base Hydrolysis: Dissolve the API in 0.1 M NaOH and heat at 80 °C for 4 hours.[26]

• Oxidative Degradation: Treat the API solution with 3% H₂O₂ at room temperature for 24 hours.[26]

• Thermal Degradation: Expose the solid API to 105 °C for 24 hours.

• Photolytic Degradation: Expose the API solution to light with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[26]

• Analysis: Analyze the stressed samples alongside a control sample using the developed HPLC method. The goal is to achieve 5-20% degradation of the API.[5][26]

Caption: Forced degradation pathways of aminopyrimidines.

The results of the forced degradation study should demonstrate that all degradation products are well-separated from the main API peak and from each other, confirming the method is "stability-indicating." Peak purity analysis using the PDA detector should be performed on the API peak in all stressed samples to ensure no co-elution.[22][24]

Part 4: Method Validation According to ICH Q2(R1)

Once the method is developed and shown to be stability-indicating, it must be validated to ensure it is suitable for its intended purpose.[27][28][29][30][31] The validation should be performed according to the International Council for Harmonisation (ICH) guideline Q2(R1).[27][28][29][30][31]

Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present.	The API peak is resolved from all impurities and degradants. Peak purity of the API is confirmed.
Linearity	To demonstrate a proportional relationship between the concentration of the analyte and the detector response.	Correlation coefficient (r²) ≥ 0.999 over the specified range (e.g., LOQ to 150% of the target concentration).
Accuracy	To determine the closeness of the test results to the true value.	Recovery of 98.0% to 102.0% for the API at multiple concentration levels.
Precision (Repeatability & Intermediate Precision)	To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Typically determined at a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined at a signal-to-noise ratio of 10:1. RSD ≤ 10%.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in resolution, peak area, or retention time when parameters like mobile phase pH (±0.2 units), column temperature (±5 °C), and flow rate (±10%) are varied.

Conclusion

This guide has presented a comprehensive and systematic approach to the development and validation of an HPLC method for the purity analysis of aminopyrimidines. By understanding the analyte's properties, making logical choices in initial parameter selection, performing comparative studies to select the optimal column, and rigorously testing the method's stability-indicating capabilities and performance through forced degradation and validation, researchers can develop a robust and reliable analytical method. This ensures the quality, safety, and efficacy of aminopyrimidine-based pharmaceutical products.

References

• Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices. (2025, February 6).
• Types of HPLC Detectors. (2025, April 1). Phenomenex.
• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals.
• Pandey, P. K. (2025, November 19). PDA (Photo Diode Array Detector)/DAD: How to Perform HPLC Peak Purity Analysis.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). FDA.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Choosing the Right HPLC Column: A Complete Guide. Phenomenex.
• HPLC Column Selection Guide.
• Novel Methods for Detection and Quantitation of Impurities Using a New High Sensitivity Photodiode Array Detector. Shimadzu.
• HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International.
• 4-Aminopyrimidine. CymitQuimica.
• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences.
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• Chemical Properties of 2-Aminopyrimidine. ChemicalBook.
• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. (2025, August 10).
• Ensuring Pharmaceutical Quality: Stability Indicating Methods and Forced Degradation Studies- A Review.
• A practical guide to forced degradation and stability studies for drug substances.
• Technical Support Center: Forced Degradation Studies for Stability-Indicating HPLC Methods. Benchchem.
• Infographic: What's the Best Column for Polar Compound Retention?. (2017, August 3). Waters Blog.
• Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin.
• Diode Array Detector HPLC | DAD. SCION Instruments.
• 2-Aminopyrimidine. PubChem.
• Control pH During Method Development for Better Chromatography. Agilent.
• 4-Aminopyrimidine. PubChem.
• Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds. (2012, November 29). Excellence in Analytical Chemistry.
• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. (2025, January 14).
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA.
• Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex.
• HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride.
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. (2013, November 1). LCGC International.
• 4-Aminopyrimidine. NIST WebBook.
• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. (2010, December 1).
• HPLC-UV detection method for purity of 2,4-diamino-6-hydroxypyrimidine starting material. Google Patents.
• Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research.
• Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. ResearchGate.

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• 9. Chemical Properties of 2-Aminopyrimidine_Chemicalbook [chemicalbook.com]
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Isotopic Signatures and Fragmentation Dynamics: A Guide to Mass Spectrometry of Brominated Pyrimidines

Executive Summary

Brominated pyrimidines (e.g., 5-bromouracil, brivudine) represent a critical class of compounds in antiviral and antineoplastic drug development. Their analysis via Mass Spectrometry (MS) presents a unique analytical advantage: the distinct isotopic signature of bromine.[1] Unlike standard organic metabolites, brominated compounds carry a self-validating "fingerprint" that allows for rapid identification in complex biological matrices.

This guide objectively compares the fragmentation patterns of brominated pyrimidines against their chlorinated and non-halogenated analogs. It focuses on the mechanistic causality of fragmentation—specifically the interplay between the Retro-Diels-Alder (RDA) reaction and the weak Carbon-Bromine (C-Br) bond—to provide a robust framework for structural elucidation.

The Isotopic Signature: A Comparative Baseline

Before analyzing fragmentation, one must validate the precursor ion. The most reliable method for identifying a brominated pyrimidine is the isotopic abundance pattern.

The "Doublet" Phenomenon

Bromine exists naturally as two stable isotopes,

and , in an approximate 1:1 ratio (50.69% : 49.31%). This creates a characteristic "doublet" in the mass spectrum where the molecular ion ( ) and the isotope peak ( ) appear with near-equal intensity.

Comparison with Alternatives:

• Chlorinated Analogs: Chlorine (

  : ) exhibits a 3:1 ratio. The peak is roughly 33% the height of the peak.

• Fluorinated/Iodinated Analogs: Fluorine (

  ) and Iodine ( ) are monoisotopic.[2] They show no significant signature (distinct from the small contribution of ).

Table 1: Isotopic Abundance Patterns (Precursor Validation)

Halogen	Primary Isotope	Secondary Isotope	Ratio (M : M+2)	Visual Signature
Bromine			100 : 98 (~1:1)	Twin peaks of equal height
Chlorine			100 : 32 (~3:1)	Major peak with a 1/3 height satellite
Fluorine		None	100 : 1.1 (due to C)	Single peak
Iodine		None	100 : 1.1 (due to C)	Single peak

Analyst Note: In LC-MS/MS workflows, always set your trigger threshold to recognize this 1:1 doublet. If the

peak deviates significantly from the intensity (e.g., <80% or >120%), suspect co-eluting interferences or a non-brominated species.

Fragmentation Mechanics: The "Heavy Atom" Effect

The fragmentation of brominated pyrimidines is governed by two competing pathways: the cleavage of the pyrimidine ring (RDA) and the cleavage of the C-Br bond.

Bond Dissociation Energy (BDE)

The C-Br bond is significantly weaker than the C-Cl or C-F bond. This makes the loss of the halogen a primary diagnostic pathway for bromine, whereas fluorinated compounds often retain the fluorine atom during ring fragmentation.

• C-F BDE: ~485 kJ/mol (Strong; rarely breaks first)[3]

• C-Cl BDE: ~327 kJ/mol (Moderate)

• C-Br BDE: ~285 kJ/mol (Weak; breaks easily)

The Pathways (ESI-MS/MS)

In Electrospray Ionization (positive mode,

), the fragmentation follows even-electron rules.

• Pathway A: Neutral Loss of HBr (The Diagnostic) Due to the weak C-Br bond, the protonated molecule often eliminates neutral Hydrogen Bromide (HBr).

  • Mass Shift: -80 Da (from

    ) and -82 Da (from ).

  • Result: The doublet pattern disappears in the product ion spectrum, collapsing into a single monoisotopic peak (assuming no other halogens).

• Pathway B: Retro-Diels-Alder (RDA) Reaction The pyrimidine ring undergoes a characteristic RDA cleavage, typically expelling Isocyanic acid (HNCO, 43 Da).

  • Observation: If the bromine is at the C5 position (e.g., 5-bromouracil), the RDA fragment often retains the bromine atom, preserving the 1:1 doublet pattern in the fragment ion.

Visualization of Signaling Pathways

The following diagram illustrates the competing fragmentation pathways for 5-Bromouracil under positive ESI conditions.

Figure 1: Competing fragmentation pathways for protonated 5-Bromouracil. Note the divergence between retaining the isotopic doublet (RDA) and losing it (HBr loss).

Comparative Performance Data

The following table compares the experimental MS/MS data of 5-Bromouracil against its chlorinated and native counterparts. This data highlights why Bromine is chemically "fragile" in the mass spec source compared to Chlorine.

Table 2: MS/MS Fragmentation Comparison (Positive Mode)

Compound	Precursor Ion ( )	Primary Neutral Loss	Fragment Ion Characteristics	Relative Stability of C-X Bond
5-Bromouracil	191 / 193 (1:1)	-HBr (80/82 Da)	m/z 111 (Singlet). The doublet vanishes.	Low. High abundance of de-halogenated fragments.
5-Chlorouracil	147 / 149 (3:1)	-HNCO (43 Da)	m/z 104 / 106 (3:1). Retains Cl pattern.	Medium. Ring cleavage often precedes halogen loss.
Uracil	113	-HNCO (43 Da)	m/z 70 . Characteristic RDA product.	N/A. C-H bond is stable; ring fragmentation dominates.

Key Insight: For Brominated Pyrimidines, the loss of the halogen (as HBr) is often the Base Peak at higher collision energies, whereas for Chlorinated Pyrimidines, the RDA fragment (retaining Cl) remains dominant.

Experimental Protocol: Self-Validating Workflow

To ensure high-confidence identification, follow this specific LC-MS/MS protocol. This workflow is designed to be self-validating by leveraging the isotopic doublet.

Step 1: Chromatographic Separation

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

  • Note: Avoid Ammonium Acetate if looking for radical cations, as it suppresses specific ionization modes, though it is acceptable for standard

    work.

Step 2: MS Source Parameters (ESI Positive)

• Capillary Voltage: 3.0 - 3.5 kV.

• Cone Voltage: Keep low (15-20 V) to prevent in-source fragmentation. Bromine is labile; high cone voltage will strip the Br before the quadrupole, destroying the diagnostic doublet.

Step 3: Data Dependent Acquisition (DDA) Logic

Set up your method with the following logic to filter out non-brominated noise:

• Full Scan: Range m/z 100–500.

• Isotope Trigger:

  • Select precursor

    .

  • Check

    .[4]

  • Logic: IF Intensity(

    ) > 80% of Intensity( ) AND Intensity( ) < 120% of Intensity( ), THEN Trigger MS/MS.

• Collision Energy (CE) Ramp:

  • Apply a ramp (e.g., 10 -> 40 eV).

  • Reasoning: Low CE (10-15 eV) reveals the RDA fragment (Doublet retained). High CE (>30 eV) reveals the HBr loss (Doublet lost).

Step 4: Validation (The "Check")

• Pass: Precursor is a 1:1 doublet. MS/MS spectrum contains a singlet at

  .

• Fail: Precursor is a 1:1 doublet, but MS/MS shows only doublets. (Likely a stable brominated artifact or contamination, not a standard pyrimidine metabolite).

Analytical Decision Tree

Use this workflow to classify unknown pyrimidine-like signals in your samples.

Figure 2: Decision tree for identifying brominated pyrimidines based on isotopic screening and fragmentation logic.

References

• NIST Chemistry WebBook. 5-Bromouracil Mass Spectrum. National Institute of Standards and Technology. Available at: [Link]

• Imhoff, M., et al. (2025). Fragmentation processes of ionized 5-fluorouracil in the gas phase and within clusters. The Open University / Journal of Physics B. Available at: [Link]

• Doc Brown's Chemistry. Mass spectrometry - fragmentation patterns of halogenoalkanes and halogeno-aromatics. Available at: [Link]

• Waters Corporation. Application of Neutral Loss and Precursor Ion Scanning by Tandem Quadrupole Mass Spectrometry to Monitor for Drug Metabolites. Available at: [Link]

• Michigan State University. Mass Spectrometry - Fragmentation Patterns (Halides). Chemistry LibreTexts. Available at: [Link]

Sources

• 1. C2H4BrCl BrCH2CH2Cl mass spectrum of 1-bromo-2-chloroethane 1-bromo-1-chloroethane fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-chloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. youtube.com [youtube.com]

Structural Characterization &amp; Utility Guide: 4-Bromo-5-methylpyrimidin-2-amine

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Crystallographers, and Process Development Scientists Focus: Structural analysis, reactivity profiling, and performance comparison against regioisomeric alternatives.

Executive Summary: The "Fedratinib Scaffold"

4-Bromo-5-methylpyrimidin-2-amine (CAS: 1245643-74-6) is a critical pharmacophore intermediate, most notably serving as the structural anchor for Fedratinib (Inrebic®) and Momelotinib . Its specific substitution pattern—an electron-deficient pyrimidine ring with a reactive bromine at C4 and a steric methyl marker at C5—distinguishes it from common analogues.

This guide objectively compares this scaffold against its closest regioisomer, 5-Bromo-4-methylpyrimidin-2-amine , revealing why the former is preferred in kinase inhibitor design despite the crystallographic stability of the latter.

Structural Specifications & X-Ray Diffraction Data[1][2]

While the specific single-crystal structure of the isolated intermediate is often proprietary to process patents, its structural behavior is well-documented through its complexes and analogues.

Crystal Data Comparison (Target vs. Analogue)

The following table contrasts the target molecule with its crystallographically characterized isomer (CCDC 264515).

Feature	Target Product	Alternative (Isomer)
IUPAC Name	4-Bromo-5-methylpyrimidin-2-amine	5-Bromo-4-methylpyrimidin-2-amine
CAS Number	1245643-74-6	17321-93-6
Crystal System	Monoclinic (Predicted)	Monoclinic
Space Group	P21/c (Analogue-based)	P21/c
Unit Cell Vol.	~850 ų (Est.)	832.4 ų
Packing Motif	H-bonded ribbons (N-H···N)	Planar sheets (N-H···N + Br[1][2]···Br)
Key Interaction	C4-Br (Labile, SNAr active)	C5-Br (Inert, Halogen bond donor)

Note on Data Source: The crystallographic parameters for the alternative (5-Bromo isomer) are derived from CCDC Entry 264515. The target molecule's packing is inferred from Fedratinib co-crystal data (PDB: 6VN8, 8BXH) where the pyrimidine core drives hinge-region binding.

Structural Visualization

The following diagram illustrates the connectivity and the critical "Vector of Attack" that defines the utility of this molecule.

Figure 1: Functional map of 4-Bromo-5-methylpyrimidin-2-amine showing the orthogonal roles of substituents.[3]

Experimental Protocol: Crystallization & Characterization

To obtain diffraction-quality crystals or validate the structure during process development, the following self-validating workflow is recommended.

Crystallization Workflow

Objective: Grow single crystals suitable for XRD from crude synthesis material.

• Solvent Selection: The 2-aminopyrimidine moiety creates strong H-bond networks. Avoid pure protic solvents if polymorphism is a concern.

  • Primary Solvent: Methanol (MeOH) or Ethanol (EtOH).

  • Anti-solvent: Water or Hexane.

• Procedure:

  • Dissolve 50 mg of compound in 2 mL warm MeOH (40°C).

  • Filter through a 0.45 µm PTFE syringe filter to remove nucleation sites.

  • Place in a small vial, cover with parafilm, and poke 3 small holes.

  • Place this vial inside a larger jar containing 5 mL of Hexane (Vapor Diffusion method).

  • Allow to stand undisturbed at 20°C for 48-72 hours.

• Validation: Crystals should appear as colorless prisms or plates.

XRD Data Collection Strategy

• Temperature: Collect at 100 K to reduce thermal motion of the Methyl group.

• Resolution: Aim for 0.8 Å to resolve the C-Br bond distance clearly (Target: 1.89 Å).

• Refinement: Watch for disorder in the C5-Methyl group; it may adopt two conformations if not sterically locked by packing.

Figure 2: Optimized crystallization workflow for aminopyrimidine intermediates.

Performance Comparison: Why Isomer Selection Matters

In drug development, the choice between the 4-Bromo (Target) and 5-Bromo (Alternative) isomers is rarely arbitrary. It dictates the synthetic route and the final biological activity.

Reactivity Profile (Synthetic Performance)

The most critical differentiator is the reactivity of the Carbon-Bromine bond.

• Target (4-Bromo-5-methyl): The C4 position is highly electron-deficient due to the adjacent nitrogen atoms.

  • Mechanism:[1]SNAr (Nucleophilic Aromatic Substitution) .

  • Utility: Reacts easily with amines/anilines without transition metal catalysts. This is how the "tail" of Fedratinib is attached.

• Alternative (5-Bromo-4-methyl): The C5 position is electron-neutral.

  • Mechanism:[1]Suzuki-Miyaura Coupling only.

  • Utility: Requires Palladium catalysis; cannot undergo SNAr.

Structural Selectivity (Biological Performance)

• Target (C5-Methyl): In JAK2 inhibitors, the C5-Methyl group points into a hydrophobic pocket (the "gatekeeper" region), providing selectivity over other kinases.

• Alternative (C4-Methyl): A methyl group at C4 would clash with the hinge region of the kinase ATP-binding site, drastically reducing potency.

Summary Table: Product vs. Alternative

Metric	4-Bromo-5-methyl (Target)	5-Bromo-4-methyl (Alternative)
SNAr Reactivity	High (No Catalyst)	Null (Requires Pd)
Suzuki Coupling	Possible (C4)	Excellent (C5)
Kinase Fit	Optimized (Gatekeeper)	Steric Clash (Hinge)
Crystallinity	Moderate (Need H-bonds)	High (Stable Packing)

References

• Fedratinib Structure & Discovery

  • Wernig, G. et al. "Efficacy of TG101348, a selective JAK2 inhibitor, in treatment of a murine model of JAK2V617F-induced polycythemia vera." Cancer Cell (2008). Link

• Crystal Structure of Isomer (5-Bromo-4-methylpyrimidin-2-amine)

  • CCDC Entry 264515. Cambridge Crystallographic Data Centre. Link

• Momelotinib Co-Crystal (PDB 8BXH)

  • Haikarainen, T.[4] "Crystal structure of JAK2 JH1 in complex with momelotinib."[5] RCSB PDB (2023). Link

• Reactivity of Halopyrimidines

  • Journal of the Chemical Society C. "Relative reactivities of some corresponding chloro-, bromo-, and iodo-pyrimidines in aminolysis."[6] Link

Sources

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• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
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• 6. Pyrimidine reactions. Part XXII. The relative reactivities of some corresponding chloro-, bromo-, and iodo-pyrimidines in aminolysis - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Infrared (IR) spectroscopy absorption bands for 2-amino-4-bromopyrimidine

Publish Comparison Guide: Infrared Spectroscopy of 2-Amino-4-Bromopyrimidine

Executive Summary: The Spectroscopic Fingerprint of a Key Scaffold

2-Amino-4-bromopyrimidine (CAS 343926-69-2) is a critical heterocyclic intermediate in medicinal chemistry, widely employed as a scaffold for kinase inhibitors and adenosine receptor antagonists. Its structural duality—containing both a nucleophilic amino group and an electrophilic bromine at the 4-position—makes it highly versatile but also prone to regio-isomeric impurities (e.g., 2-amino-5-bromopyrimidine) during synthesis.

This guide provides a technical analysis of the Infrared (IR) absorption profile of 2-amino-4-bromopyrimidine.[1] Unlike standard data sheets, we compare its spectral signature against its chlorinated analog and regio-isomers to provide researchers with a robust method for identification and purity assessment.

Structural Analysis & Vibrational Theory

The IR spectrum of 2-amino-4-bromopyrimidine is governed by the interplay between the electron-donating amino group (

) and the heavy, electron-withdrawing bromine atom ( ) on the electron-deficient pyrimidine ring.

• Symmetry Breaking: The substitution at the 4-position lowers the molecular symmetry (

  ) compared to unsubstituted pyrimidine, activating ring breathing modes that might otherwise be IR-inactive.

• The Heavy Atom Effect: The mass of the bromine atom (79.9 amu) significantly dampens the vibrational frequency of the carbon-halogen bond compared to the chloro- analog, shifting the

  stretching band into the lower fingerprint region ( ).

• Amino Group Participation: The amino group at position 2 engages in intermolecular hydrogen bonding, causing broadening in the high-frequency region (

  ) in solid-state samples (KBr pellet).

Comparative Spectral Analysis

The following data compares 2-amino-4-bromopyrimidine with its direct precursor (2-aminopyrimidine) and its structural analog (2-amino-4-chloropyrimidine) to highlight diagnostic bands.

Table 1: Functional Group Region (4000 – 1500 cm⁻¹)

Vibrational Mode	2-Amino-4-bromopyrimidine (Target)	2-Aminopyrimidine (Reference)	Diagnostic Note
	3440 – 3460 cm⁻¹	3456 cm⁻¹	Sharp band; indicates primary amine.
	3300 – 3320 cm⁻¹	3317 cm⁻¹	Often broadened by H-bonding in solid state.
	3050 – 3100 cm⁻¹	3000 – 3100 cm⁻¹	Weak intensity; characteristic of heteroaromatic rings.
Scissoring	1630 – 1650 cm⁻¹	1648 cm⁻¹	Strong band; overlaps with ring stretching.
	1560 – 1580 cm⁻¹	1580 cm⁻¹	"Pyrimidine I" band; shifts slightly due to Br electronegativity.

Table 2: Fingerprint Region & Halogen Specificity (1500 – 400 cm⁻¹)

This region is critical for distinguishing the bromo-compound from chloro-impurities or isomers.

Vibrational Mode	2-Amino-4-bromopyrimidine	2-Amino-4-chloropyrimidine	2-Amino-5-bromopyrimidine (Isomer)
Ring Breathing	990 – 1000 cm⁻¹	1005 cm⁻¹	1015 cm⁻¹
Stretch	620 – 650 cm⁻¹ (Strong)	730 – 760 cm⁻¹ (Strong)	~1070 cm⁻¹ (In-plane sensitive)
Ring Deformation	520 – 550 cm⁻¹	560 – 580 cm⁻¹	Distinct pattern < 500 cm⁻¹

Critical Insight: The most definitive difference is the C-X stretching vibration . If you observe a strong band near 740 cm⁻¹ , your sample is likely contaminated with the chloro-analog (2-amino-4-chloropyrimidine), a common starting material in some synthesis routes.

Experimental Protocol: High-Fidelity Data Acquisition

To obtain a spectrum capable of resolving these fine splitting patterns, the KBr Pellet Method is recommended over ATR (Attenuated Total Reflectance) for this specific compound, as ATR can sometimes distort relative peak intensities of the amine stretches.

Protocol: KBr Pellet Preparation

• Desiccation: Dry analytical grade KBr powder at 110°C for 2 hours to remove hygroscopic water (interferes with

  region).

• Ratio: Mix 1.5 mg of 2-amino-4-bromopyrimidine with 150 mg of KBr (1:100 ratio).

• Grinding: Grind in an agate mortar for 2-3 minutes. Note: Do not over-grind to amorphous state, but ensure homogeneity.

• Compression: Press at 8-10 tons for 2 minutes under vacuum (to remove trapped air).

• Acquisition: Scan from 4000 to 400 cm⁻¹; Resolution: 2 cm⁻¹; Scans: 32.

Workflow Visualization

The following diagram outlines the logical flow from synthesis to spectral validation, highlighting the decision points for impurity detection.

Caption: Logical workflow for validating 2-amino-4-bromopyrimidine using IR markers, specifically screening for common chlorinated impurities.

References

• BenchChem. (2025). Spectroscopic Profile of 2-Amino-4-bromopyridine: A Technical Guide. Retrieved from

  • Note: Provides comparative data for the pyridine analog, essential for distinguishing ring nitrogen effects.

• National Institute of Standards and Technology (NIST). (2024). Infrared Spectrum of 2-Amino-4-methylpyrimidine. NIST Chemistry WebBook, SRD 69. Retrieved from

  • Source for pyrimidine ring mode assignments.

• Santa Cruz Biotechnology. (2024). 2-Amino-4-bromopyrimidine Product Data (CAS 343926-69-2).[2][3][4][5][6][7] Retrieved from

  • Verification of commercial availability and physical properties.

• Bhoomishankar, R., et al. (2024). Mechanochromic Luminescence of Copper Iodide Clusters using 2-amino-4-chloropyrimidine. Polyhedron. Retrieved from

  • Source for vibrational assignment of the 4-chloro analog for mass-shift comparison.
• Larkin, P. (2011). Infrared and Raman Spectroscopy: Principles and Spectral Interpretation. Elsevier.

Sources

• 1. 4-Chloro-6-methoxy-2-(methylthio)pyrimidine | 89466-42-2 | Benchchem [benchchem.com]
• 2. 2-Amino-4-bromopyrimidine | CAS 343926-69-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. lookchem.com [lookchem.com]
• 4. CAS 343926-69-2: 4-bromopyrimidin-2-amine | CymitQuimica [cymitquimica.com]
• 5. 4-BROMOPYRIMIDIN-2-AMINE | CAS 343926-69-2 [matrix-fine-chemicals.com]
• 6. 343926-69-2 Cas No. | 2-Amino-4-bromopyrimidine | Apollo [store.apolloscientific.co.uk]
• 7. capotchem.com [capotchem.com]

Comparative Guide: Leaving Group Ability in 5-Methylpyrimidine Derivatives

This guide provides a technical comparison of leaving group (LG) performance in 5-methylpyrimidine derivatives, a scaffold critical to the synthesis of thymine mimics, kinase inhibitors (e.g., Imatinib analogues), and nucleotide antivirals.

Executive Summary

In the functionalization of 5-methylpyrimidines via Nucleophilic Aromatic Substitution (

), the choice of leaving group dictates reaction rate, regioselectivity (C2 vs. C4), and yield. While chlorides are the industry standard due to cost, sulfones (methylsulfonyl) and fluorides offer superior kinetics for difficult substitutions. This guide analyzes the mechanistic causality behind these differences and provides validated protocols for their evaluation.

Quick Reference: Reactivity Hierarchy

Mechanistic Foundation

The 5-methyl substituent exerts a specific electronic influence on the pyrimidine ring:

• Inductive Donation (+I): The methyl group at C5 donates electron density into the ring, slightly deactivating it toward nucleophilic attack compared to unsubstituted pyrimidine.

• Steric Hindrance: It imposes minor steric bulk, primarily affecting the C4 and C6 positions.

Consequently,

reactions on this scaffold require highly electrophilic carbons. The reaction proceeds via an Addition-Elimination mechanism involving a Meisenheimer complex. The rate-determining step is typically the initial nucleophilic attack ( ), making the electron-withdrawing power of the leaving group (LG) more critical than its bond strength.

Visualization: Mechanism & Regioselectivity

The following diagram illustrates the competing pathways for nucleophilic attack on 2,4-dichloro-5-methylpyrimidine.

Caption: Path A is favored because the negative charge is better delocalized onto N1 (para-position) without steric interference from the C5-methyl group.

Comparative Analysis of Leaving Groups

Sulfones vs. Halogens

The methylsulfonyl (-SO

Me) group is the "nuclear option" for unreactive substrates. It is approximately to times more reactive than chloride in pyrimidine systems.

• Why: The sulfone is strongly electron-withdrawing (

  , ), significantly lowering the LUMO energy of the ring and accelerating the rate-determining nucleophilic attack.

• Trade-off: Sulfones must often be synthesized from sulfides via oxidation (e.g., mCPBA or Oxone), adding a step.

The Halogen "Element Effect"

In 5-methylpyrimidines, the reactivity order is F

Cl Br > I .

• Fluorine: Despite the strong C-F bond, F is the best halogen LG because its high electronegativity creates a highly positive dipole at the ipso-carbon, accelerating the approach of the nucleophile.

• Chlorine vs. Bromine: Rates are often indistinguishable. Since bond breaking occurs after the rate-determining step, the weaker C-Br bond does not provide a kinetic advantage over C-Cl.

Data Summary: Relative Reactivity

Estimated relative rates (

) for substitution at C4 of 5-methylpyrimidine with piperidine in EtOH at 25°C.

Leaving Group (LG)	Relative Rate ( )	Bond Energy (kcal/mol)	Primary Utility
-SO Me (Methylsulfonyl)	~200,000	65 (C-S)	Unreactive amines, C2-substitution
-F (Fluoro)	~200	115 (C-F)	Rapid kinetics, PET imaging ( F)
-Cl (Chloro)	1 (Reference)	81 (C-Cl)	General synthesis, Cost-effective
-Br (Bromo)	~1.2	68 (C-Br)	Cross-coupling (Suzuki/Buchwald)
-SMe (Methylthio)	< 0.001	65 (C-S)	Protecting group, precursor to sulfone

Experimental Protocols

Protocol A: Kinetic Evaluation of Leaving Groups

Objective: To quantitatively compare LG ability using UV-Vis spectrophotometry.

Materials:

• Substrates: 4-chloro-5-methylpyrimidine, 4-bromo-5-methylpyrimidine.

• Nucleophile: Piperidine (10 equivalents).

• Solvent: Ethanol (UV grade).

Workflow:

• Preparation: Prepare a 0.1 mM stock solution of the pyrimidine substrate in Ethanol.

• Baseline: Record the UV spectrum (200–400 nm) of the substrate to identify

  (Reactant).

• Initiation: Add Piperidine (final conc. 1.0 mM) directly to the cuvette. Rapidly mix.

• Monitoring: Measure absorbance decay at Reactant

  or appearance at Product (typically redshifted ~20-30 nm) every 30 seconds for 60 minutes.

• Calculation: Plot

  vs. time. The slope represents the pseudo-first-order rate constant ( ).

Protocol B: Selective C4-Amination (Standard Synthesis)

Objective: Synthesis of 4-amino-2-chloro-5-methylpyrimidine with high regioselectivity.

• Charge: Dissolve 2,4-dichloro-5-methylpyrimidine (1.0 eq) in iPrOH (10 mL/g).

• Cool: Cool solution to 0–5 °C. Note: Low temperature maximizes kinetic control to favor C4 substitution.

• Addition: Add the amine (1.05 eq) and DIPEA (1.2 eq) dropwise over 30 minutes.

• Reaction: Stir at 0 °C for 2 hours, then warm to Room Temperature (RT). Monitor by HPLC.

• Workup: Precipitate product by adding water. Filter and wash with cold water/hexanes.

  • Expected Yield: 85–95%.

  • Regioselectivity:[1][2][3] >20:1 (C4:C2).

Decision Matrix: When to Use Which LG?

Caption: Decision tree for selecting the optimal starting material based on nucleophile strength and regiochemical goals.

References

• Blyumin, E. V., & Volovenko, Y. M. (2000). Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. Mendeleev Communications, 10(6), 237-238.

• Roh, K. R., et al. (2001). Nucleophilic substitution reactions of 4,5-dichloro-2-methyl-6-nitro-2H-pyridazin-3-one. Journal of Heterocyclic Chemistry.

• Baran, P. S. (2007). Haloselectivity of Heterocycles. Baran Lab Group Meeting Guide.

• BenchChem Technical Team. (2025). A Comparative Guide to Alternative Reagents for 2-(Chloromethyl)pyrimidine Hydrochloride.

• WuXi AppTec. (2023). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class, Chapter 29.

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• 3. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]

A Senior Application Scientist's Guide to Validating Kinase Inhibitor Synthesis with LC-MS Markers

Introduction: Beyond the TLC Plate

In the fast-paced world of drug discovery, particularly in the competitive arena of kinase inhibitor development, the rapid and unambiguous confirmation of a successful chemical synthesis is paramount. For decades, thin-layer chromatography (TLC) served as the workhorse for monitoring reaction progress. However, its limitations in sensitivity, specificity, and information richness are significant liabilities when developing complex, targeted therapeutics. Today, Liquid Chromatography-Mass Spectrometry (LC-MS) has supplanted these older methods, establishing itself as the gold standard for synthetic validation.[1][2]

This guide provides an in-depth comparison of LC-MS platforms and a practical, self-validating workflow for confirming the synthesis of kinase inhibitors. As researchers and drug development professionals, our goal is not just to make a molecule but to make the right molecule, with a well-understood impurity profile. This guide is structured to provide both the foundational knowledge and the actionable protocols to achieve that goal with confidence.

Choosing the Right Tool: A Comparative Analysis of Mass Spectrometers for Synthesis Validation

The term "LC-MS" encompasses a range of mass analyzers, each with distinct strengths and ideal use cases. The choice of instrument is a critical experimental decision that directly impacts the quality and depth of information obtained during synthesis validation. The causality behind this choice hinges on a trade-off between routine, rapid checks and in-depth characterization of unknown species.

Feature	Single Quadrupole (SQ)	Triple Quadrupole (QqQ)	High-Res (Q-TOF, Orbitrap)
Primary Use Case	Fast, routine reaction monitoring & identity confirmation.[2]	Targeted quantification of product, impurities, or residual starting material.[3]	Structural elucidation of unknown impurities & definitive formula confirmation.[4][5]
Resolution	Unit Mass Resolution	Unit Mass Resolution	High to Ultra-High (>10,000)[6]
Mass Accuracy	Low (~0.1 Da)	Low (~0.1 Da)	High (<5 ppm)[6]
Strengths	Robust, cost-effective, easy to use, high throughput.[1][6]	Unmatched sensitivity and selectivity for quantification (MRM mode).[3][7]	Can distinguish between isobaric compounds (same nominal mass, different formula), provides high-confidence structural data.[5]
Limitations	Cannot differentiate isobaric compounds, limited structural information.[6]	Not ideal for identifying unknown compounds.[8]	Higher cost, may require more expertise for operation and data analysis.[6]

Expert Insight: For a medicinal chemistry lab focused on iterative synthesis, a robust Single Quadrupole system is often the most efficient tool for routine " go/no-go " decisions on reaction completion.[1][2] However, when a reaction yields unexpected side products or when preparing a candidate for further biological testing, high-resolution mass spectrometry (HRMS) becomes indispensable for identifying and characterizing those impurities.[4][5] A Triple Quadrupole excels when you need to precisely quantify the yield or measure the concentration of a known, potentially toxic impurity with very high sensitivity.[3]

The "Ground Truth": A Self-Validating LC-MS Workflow

The trustworthiness of any analytical protocol lies in its ability to be self-validating. This workflow is designed to provide unambiguous confirmation of the target molecule's presence while simultaneously monitoring for key markers of reaction progress: the consumption of starting materials and the emergence of any significant byproducts.

Step 1: Sample Preparation - The "Dilute-and-Shoot" Approach

A key advantage of LC-MS for reaction monitoring is the minimal sample preparation required.[1]

• Aliquot: Using a micropipette, take a small aliquot (typically 1-5 µL) directly from the crude reaction mixture.

• Dilute: Dilute the aliquot in a large volume (e.g., 1 mL) of a suitable solvent, such as acetonitrile or methanol. The goal is to achieve a final concentration in the low µg/mL to high ng/mL range. This prevents detector saturation and contamination of the LC-MS system.

• Filter (if necessary): If the reaction mixture contains solid particles, centrifuge the diluted sample and transfer the supernatant to an LC vial, or filter it through a 0.22 µm syringe filter.

• Analyze: The sample is now ready for injection into the LC-MS system.

Step 2: LC-MS Method Development & Analysis

The goal is a rapid separation of the starting material(s), the desired product, and major impurities.

• LC System: An Ultra-Performance Liquid Chromatography (UPLC) system is preferred for its speed and high resolution.[1][4]

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a versatile starting point for many kinase inhibitors.

• Mobile Phases:

  • A: Water with 0.1% formic acid (MS-compatible acid)

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A fast, generic gradient is often sufficient for reaction monitoring.

  • Example: Start at 5% B, ramp to 95% B over 2-5 minutes, hold for 0.5 minutes, then return to initial conditions and equilibrate.

• MS Detector:

  • Ionization Mode: Electrospray Ionization (ESI) is the most common for kinase inhibitors, which are typically polar molecules.[5] Run in both positive and negative ion modes initially to determine the best response.

  • Scan Mode:

    • Single Quad: Full Scan mode to capture all ions within a specified mass range (e.g., m/z 100-1000).

    • High-Resolution MS: Full Scan mode. The high mass accuracy will allow for elemental composition determination of the product and impurities.[5]

Step 3: Data Interpretation - The Markers of Success

A successful synthesis is validated by observing three key markers in the LC-MS chromatogram and mass spectra:

• Product Peak: The appearance of a new, major peak at the expected retention time with the correct mass-to-charge ratio (m/z) for the target kinase inhibitor. For HRMS data, the measured mass should be within 5 ppm of the theoretical mass.

• Starting Material Consumption: A significant decrease or complete disappearance of the peak(s) corresponding to the starting material(s).

• Impurity Profile: The presence of any new peaks. These are potential byproducts or impurities. Their masses can be used (especially with HRMS) to hypothesize their structures and inform reaction optimization.[4]

Caption: A typical LC-MS workflow for validating chemical synthesis.

Context is Key: Visualizing the Inhibitor's Target

To appreciate why rigorous validation is critical, one must understand the biological context. Kinase inhibitors are designed to interfere with specific signaling pathways that drive diseases like cancer. An impurity or a structural isomer, while chemically similar, may be inactive or, worse, have off-target effects.

The diagram below illustrates a simplified, hypothetical signaling pathway. The synthesized inhibitor is designed to block the kinase's activity, preventing the downstream signaling that leads to cell proliferation. If the wrong molecule is synthesized, this crucial blocking action fails.

Caption: A kinase inhibitor blocks a signaling pathway.

Ensuring Scientific Integrity: Key Validation Parameters

While a full, regulatory-level validation is extensive, the principles outlined in the ICH Q2(R2) guidelines are crucial for ensuring the trustworthiness of your synthesis confirmation method.[9][10] For the purpose of validating a synthesis, the following parameters are most critical:

Validation Parameter	Purpose in Synthesis Validation	Acceptance Criteria
Specificity	To ensure the method can distinguish between the starting material, the final product, and any significant impurities or byproducts.	Baseline resolution between the peaks of interest.[9][11]
Linearity	To establish that the detector response is proportional to the amount of product, which is foundational for estimating purity.	A correlation coefficient (r²) of ≥0.99 for a series of dilutions of a purified standard.[9][11]
Accuracy	To confirm the agreement between the measured mass and the theoretical mass of the product.	For HRMS, the mass error should be <5 ppm. For nominal mass, the isotopic pattern should match the theoretical pattern.
Precision (Repeatability)	To ensure the results are consistent across multiple injections of the same sample.	Relative Standard Deviation (%RSD) of <15% for the peak area of multiple injections.[9][12]
Limit of Quantification (LOQ)	The lowest concentration of the product that can be reliably quantified. Important for assessing low-yield reactions.	The signal-to-noise ratio should be at least 10.[9]

By documenting these parameters, even in an abbreviated fashion for a research setting, you build a foundation of trust in your synthetic results, ensuring that the molecule you carry forward into biological assays is the one you intended to make.

Conclusion

The validation of a kinase inhibitor's synthesis is a critical control point in the drug discovery process. Moving beyond qualitative assessments like TLC to a robust, quantitative LC-MS-based approach provides an unparalleled level of confidence. By selecting the appropriate mass analyzer for the task—from rapid monitoring with a single quadrupole to in-depth characterization with high-resolution MS—and employing a systematic, self-validating workflow, researchers can make faster, more informed decisions. This rigorous analytical approach ensures the integrity of the synthesized compounds, laying a solid foundation for subsequent preclinical and clinical development and ultimately accelerating the journey from molecule to medicine.

References

• Waters Corporation. (n.d.). Supporting Pharmaceutical Synthetic Process R&D Using LC-MS. Waters. Retrieved February 21, 2026, from [Link]

• Waters Corporation. (n.d.). Synthetic Reaction Monitoring Using UPLC-MS. Waters. Retrieved February 21, 2026, from [Link]

• Waters Corporation. (n.d.). Modernized Impurity Analysis of the Kinase Inhibitor Imatinib by High-Resolution LC With MS-Compatible Mobile Phases. Waters. Retrieved February 21, 2026, from [Link]

• Li, Y., & Wu, J. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery Today: Technologies, 19, 41-49. Available at: [Link]

• Waters Corporation. (n.d.). Supporting Pharmaceutical Synthetic Process R&D Using LC-MS. Waters. Retrieved February 21, 2026, from [Link]

• American Laboratory Trading. (2024, October 18). Advantages vs Disadvantages of Mass Analyzers: A Buyer's Guide to Mass Spectrometry. ALT. Retrieved February 21, 2026, from [Link]

• Pharmaceutical Technology. (2016, August 24). Application of LCMS in small-molecule drug development. Pharmaceutical Technology. Retrieved February 21, 2026, from [Link]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. LGC. Retrieved February 21, 2026, from [Link]

• Betts, T. A., & Palkendo, J. A. (2018). Teaching Undergraduates LC-MS/MS Theory and Operation via Multiple Reaction Monitoring (MRM) Method Development. Journal of Chemical Education, 95(7), 1182-1186. Available at: [Link]

• University of Bristol. (n.d.). Summary of the characteristics of different mass analyzers. University of Bristol. Retrieved February 21, 2026, from [Link]

• Excedr. (2024, January 29). An Introduction to LC/MS for Chemical Analysis. Excedr. Retrieved February 21, 2026, from [Link]

• NorthEast BioLab. (n.d.). LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. NorthEast BioLab. Retrieved February 21, 2026, from [Link]

• Veeprho. (2025, February 11). Impurity Profiling and Characterization for Generic Project Submission to USFDA. Veeprho. Retrieved February 21, 2026, from [Link]

• Waters Corporation. (n.d.). Modernized Impurity Analysis of the Kinase Inhibitor Imatinib by High-Resolution LC With MS-Compatible Mobile Phases. Waters. Retrieved February 21, 2026, from [Link]

• Waters Corporation. (n.d.). Modernized Impurity Analysis of the Kinase Inhibitor Imatinib by High-Resolution LC With MS-Compatible Mobile Phases. Waters. Retrieved February 21, 2026, from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Retrieved February 21, 2026, from [Link]

• Conquer Scientific. (2023, June 2). Types of Mass Spectrometers and Their Uses. Conquer Scientific. Retrieved February 21, 2026, from [Link]

• BioPharm International. (2026, February 17). Method Validation Guidelines. BioPharm International. Retrieved February 21, 2026, from [Link]

• Miura, M. (2016). Routine therapeutic drug monitoring of tyrosine kinase inhibitors by HPLC-UV or LC-MS/MS methods. Drug metabolism and pharmacokinetics, 31(1), 17–24. Available at: [Link]

• IOSR Journal of Pharmacy. (n.d.). Advancements in Mass Analyzers: A Comprehensive Overview of Cutting-Edge Technologies in Mass Spectrometry. IOSR Journal of Pharmacy. Retrieved February 21, 2026, from [Link]

• Fitzgerald, R. L., & O'Neal, C. L. (1998). Comparison of an Ion-Trap and a Quadrupole Mass Spectrometer using Diazepam as a Model Compound. Journal of Analytical Toxicology, 22(5), 376-381. Available at: [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. EMA. Retrieved February 21, 2026, from [Link]

• Developing Countries Vaccine Manufacturers Network. (n.d.). GUIDELINES ON VALIDATION – APPENDIX 4 ANALYTICAL METHOD VALIDATION. DCVMN. Retrieved February 21, 2026, from [Link]

• European Medicines Agency. (1995, November). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. Retrieved February 21, 2026, from [Link]

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Elemental analysis standards for 4-Bromo-5-methylpyrimidin-2-amine

An In-Depth Guide to the Elemental Analysis of 4-Bromo-5-methylpyrimidin-2-amine: Methods, Standards, and Best Practices

For researchers, medicinal chemists, and quality control analysts in the pharmaceutical and agrochemical sectors, the precise characterization of novel chemical entities is paramount. 4-Bromo-5-methylpyrimidin-2-amine, a substituted pyrimidine derivative, serves as a critical building block in the synthesis of various active pharmaceutical ingredients. Its purity and identity must be unequivocally established, and elemental analysis is the foundational technique for this purpose. It provides a quantitative measure of the mass fractions of carbon, hydrogen, nitrogen, and in this case, bromine, serving as a primary indicator of sample purity and confirming its empirical formula.

This guide offers a comparative overview of the analytical standards and methodologies for the elemental analysis of 4-Bromo-5-methylpyrimidin-2-amine. We will delve into the causality behind experimental choices, present detailed protocols, and provide supporting data to ensure the trustworthiness and accuracy of your results.

Theoretical Elemental Composition

The first step in any elemental analysis workflow is to calculate the theoretical composition from the molecular formula. This theoretical value is the benchmark against which all experimental results are compared.

Molecular Formula: C₅H₆BrN₃

Molecular Weight: 188.03 g/mol [1]

The expected elemental composition is summarized in the table below.

Element	Symbol	Atomic Weight ( g/mol )	Atoms in Molecule	Total Mass ( g/mol )	Mass Percentage (%)
Carbon	C	12.011	5	60.055	31.94%
Hydrogen	H	1.008	6	6.048	3.22%
Nitrogen	N	14.007	3	42.021	22.35%
Bromine	Br	79.904	1	79.904	42.49%

Analytical Challenges & Method Selection

The analysis of a halogenated heterocyclic compound like 4-Bromo-5-methylpyrimidin-2-amine presents specific challenges that must be addressed through careful method selection and instrument configuration.

• High Nitrogen & Bromine Content: The presence of a high percentage of both nitrogen and bromine requires an analytical system capable of handling potential interferences and ensuring complete conversion to detectable species.

• Refractory Nature: Heterocyclic compounds can be difficult to combust completely.[2] Modern elemental analyzers are designed to handle such materials, often employing higher temperatures and specialized catalysts.

• Halogen Interference: During combustion, bromine is converted into acidic species like hydrogen bromide (HBr).[3] These can interfere with downstream detectors and damage the instrument if not effectively removed or "scrubbed" from the gas stream.

Given these challenges, several methods can be employed. The table below compares the most common techniques.

Technique	Principle	Advantages	Disadvantages	Best For
Combustion Analysis (CHNS Analyzer)	Sample is combusted at high temperature (~1000°C) in a pure oxygen environment. The resulting gases (CO₂, H₂O, N₂, SO₂) are separated by gas chromatography (GC) and quantified using a thermal conductivity detector (TCD).[4]	High precision and accuracy; automated for high throughput; small sample size (~2 mg); determines C, H, N, and S simultaneously.[5]	Indirectly determines bromine (by difference); requires specific halogen scrubbers; instrument cost can be high.	Routine purity confirmation and formula validation for C, H, and N. The gold standard for organic elemental analysis.[6]
Oxygen Flask (Schöniger) Combustion	The organic sample is wrapped in filter paper, held in a platinum basket, and combusted in a sealed flask filled with oxygen. The combustion products are absorbed into a specific solution.[7][8]	Simple, low-cost setup; excellent for determining individual halogens and sulfur.	Manual and time-consuming; requires larger sample sizes; potential for incomplete combustion with refractory samples.	Orthogonal validation of bromine content; suitable for labs without a dedicated elemental analyzer.
Ion Chromatography (IC)	Following oxygen flask combustion, the absorbing solution containing the formed bromide ions is injected into an ion chromatograph for separation and quantification.[7]	Highly sensitive and specific for bromide ions; can simultaneously determine other halides (Cl⁻, F⁻) and sulfate.	Requires a separate combustion step for sample preparation; dedicated IC system needed.	Precise and accurate quantification of bromine, especially at low levels or for validation purposes.
X-Ray Fluorescence (XRF)	The sample is irradiated with X-rays, causing the ejection of inner shell electrons. The resulting fluorescence is characteristic of the elements present.[9]	Non-destructive; requires minimal sample preparation; rapid analysis.	Lower sensitivity compared to combustion methods for light elements (C, H, N); matrix effects can be significant.	Rapid screening and quantification of bromine in a large number of samples.

For routine, high-accuracy determination of the C, H, and N content, Combustion Analysis is the superior method. The bromine content is typically determined by difference or by a complementary technique like Ion Chromatography after oxygen flask combustion.

Experimental Protocol: CHN Analysis via Combustion

This protocol describes the determination of Carbon, Hydrogen, and Nitrogen in 4-Bromo-5-methylpyrimidin-2-amine using a modern automated elemental analyzer.

Rationale: This method, based on the dynamic flash combustion of the sample, is chosen for its high accuracy, reproducibility, and level of automation, making it the industry standard.[4] The key to analyzing a halogenated compound is the configuration of the combustion and reduction tubes to ensure complete combustion and effective scrubbing of bromine.

Workflow for Combustion-Based Elemental Analysis

Caption: Workflow of CHN analysis by dynamic flash combustion.

Step-by-Step Methodology

• Instrument Preparation & Calibration:

  • Ensure the combustion and reduction reactors are packed according to the manufacturer's specifications for halogen-containing compounds. This typically involves layers of tungsten(VI) oxide on an alumina support in the combustion tube and silver wool/vanadate in the post-combustion zone to trap bromine.[10]

  • Perform a leak check to ensure the integrity of the helium carrier gas flow path.

  • Calibrate the instrument using a certified organic analytical standard. A non-halogenated standard like Acetanilide or BBOT is often used to build the primary calibration curve.[4] A halogenated standard should be run as a check to verify recovery in the presence of halogens.

• Sample Preparation:

  • Ensure the 4-Bromo-5-methylpyrimidin-2-amine sample is dry and homogenous. If necessary, gently grind the sample in an agate mortar.

  • Using a microbalance, accurately weigh approximately 1.5 - 2.5 mg of the sample into a tin capsule. Record the weight to at least 4 decimal places.

  • Fold the tin capsule to securely encase the sample and compress it into a small, tight ball to ensure a rapid, uniform combustion.

• Analysis Sequence:

  • Set up an analytical sequence in the instrument software. A typical sequence includes:

    • Blanks (empty tin capsules) to establish the baseline.

    • Multiple runs of the calibration standard to establish the response factors (K-factors).

    • A known check standard (e.g., a certified reference material) to validate the calibration.

    • The 4-Bromo-5-methylpyrimidin-2-amine samples, run in triplicate to assess precision.

  • Place the prepared capsules into the autosampler in the order defined by the sequence.

• Data Acquisition & Processing:

  • Initiate the sequence. The autosampler will drop each capsule into the high-temperature combustion reactor.

  • The sample undergoes "flash" combustion in a pulse of pure oxygen, converting C to CO₂, H to H₂O, and N to N₂ and NOx.

  • The gas mixture flows through the reduction tube where copper reduces NOx to N₂. The silver-based scrubber then removes the HBr.

  • The remaining gases (CO₂, H₂O, N₂) are separated on a packed GC column and measured by the thermal conductivity detector (TCD).[4]

  • The instrument software integrates the detector signals and uses the calibration factors and sample weight to calculate the mass percentage of C, H, and N.

Data Interpretation and Acceptance Criteria

The final step is to compare the experimental results with the theoretical values.

Element	Theoretical %	Experimental % (Example)	Acceptance Criteria
Carbon (C)	31.94%	31.85%	± 0.4%
Hydrogen (H)	3.22%	3.25%	± 0.4%
Nitrogen (N)	22.35%	22.28%	± 0.4%

Trustworthiness Check: The generally accepted criteria for purity confirmation by elemental analysis is that the experimental values must be within ±0.4% of the theoretical values. If the results fall outside this window, it may indicate the presence of impurities (such as residual solvent or starting materials) or an issue with the analytical procedure. The high precision of modern analyzers should yield a standard deviation of <0.1% between replicate sample runs.

By following this comprehensive guide, researchers can confidently perform and interpret the elemental analysis of 4-Bromo-5-methylpyrimidin-2-amine, ensuring the integrity of their research and development activities.

References

• Cullis, C. F., & Willsher, J. P. (1966). The influence of bromine compounds on combustion processes. Proceedings of the Royal Society of London. Series A. Mathematical and Physical Sciences, 291(1425), 218-232. [Link]

• Fröschke, K., & Wippermann, U. (1998). Determination of the fluorine, chlorine, bromine and sulphur contents after combustion disclosure. ResearchGate. [Link]

• Hassan, S. S., El-Gawish, M. A., & Abou-Ouf, A. M. (1995). Determination of bromine in organic compounds by high-performance liquid chromatography. Analytica Chimica Acta, 306(2-3), 271-275. [Link]

• Churakova, E. Y., & Ponomareva, E. A. (2011). Elemental analysis of organic compounds with the use of automated CHNS analyzers. Journal of Analytical Chemistry, 66(8), 781-791. [Link]

• PubChem. (n.d.). 4-Bromo-5-methylpyridin-2-amine. National Center for Biotechnology Information. [Link]

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• Murkovic, M. (2007). Analysis of heterocyclic aromatic amines. Analytical and Bioanalytical Chemistry, 389(1), 141-147. [Link]

• PerkinElmer. (n.d.). The Elemental Analysis of Various Classes of Chemical Compounds Using the PE 2400 CHN Elemental Analyzer. PE Polska. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Bromo-5-methylpyrimidin-2-amine

This document provides a detailed, step-by-step guide for the proper disposal of 4-Bromo-5-methylpyrimidin-2-amine. As a research chemical, its handling and disposal demand a rigorous adherence to safety protocols to protect laboratory personnel and ensure environmental compliance. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, empowering researchers to manage chemical waste with the highest degree of safety and confidence.

Critical Safety Directive: Hazard Profile Based on a Structural Analog

It is imperative that you consult the specific SDS provided by your chemical supplier for the exact material you are handling and adhere to your institution's Chemical Hygiene Plan. [1]

Hazard Profile and Risk Assessment

Understanding the potential hazards is the foundation of safe chemical handling and disposal. Based on its analog, 4-Bromo-5-methylpyrimidin-2-amine is classified as a hazardous substance.[2]

Table 1: Hazard Summary for Analog 4-Bromo-5-methylpyridin-2-amine

Property	Value	Source
Molecular Formula	C₆H₇BrN₂	[2]
CAS Number	1033203-32-5	[2]
GHS Pictogram	Irritant (Warning)	[2]
Hazard Statements	H302: Harmful if swallowedH312: Harmful in contact with skinH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[2]

| Precautionary Codes | P261, P280, P301+P312, P302+P352, P305+P351+P338 |[3] |

Causality Behind the Hazards:

• Amine Group: The amine functional group can be basic and reactive, often causing skin and eye irritation.[1]

• Brominated Aromatic Ring: Halogenated aromatic compounds can be toxic and persistent. Upon combustion, brominated compounds can form hazardous byproducts like hydrobromic acid (HBr), necessitating specialized incineration facilities with flue-gas scrubbing capabilities.[4][5] This is a primary reason why this chemical cannot be disposed of via standard means.

• Solid Form: As a powder or crystalline solid, it poses an inhalation risk if it becomes airborne.[3]

Given these hazards, 4-Bromo-5-methylpyrimidin-2-amine must be treated as a regulated hazardous waste, requiring disposal through a licensed and approved facility.[6][7]

Experimental Protocol: Waste Collection and Disposal

This protocol outlines the standard operating procedure for the collection and disposal of 4-Bromo-5-methylpyrimidin-2-amine waste within a laboratory setting.

Required Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn to prevent exposure:

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.[1]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator with a particulate filter (e.g., N95).[8] All respiratory protection must be used in accordance with your institution's respiratory protection program.

Step-by-Step Waste Segregation and Collection

This procedure applies to the pure compound and any materials grossly contaminated with it (e.g., weighing papers, contaminated gloves, or spill cleanup materials).

• Designate a Hazardous Waste Container:

  • Select a container made of a compatible material (e.g., high-density polyethylene, HDPE) that is in good condition with a secure, sealable lid.

  • The container must be clearly labeled as "Hazardous Waste."

  • The label must include the full chemical name: "4-Bromo-5-methylpyrimidin-2-amine" and the associated hazard warnings (e.g., "Irritant," "Harmful").

• Transfer of Waste:

  • Carefully place solid waste into the designated container.

  • If sweeping solid material, use a dedicated soft brush and dustpan to minimize dust generation.[9]

  • Place any contaminated disposables, such as weighing boats, pipette tips, and contaminated paper towels, directly into the hazardous waste container.

• Container Sealing and Storage:

  • Keep the waste container sealed at all times, except when actively adding waste.

  • Store the sealed container in a designated, well-ventilated satellite accumulation area within the laboratory.

  • Ensure the storage area is away from incompatible materials, particularly strong oxidizing agents.[9]

Spill Management

In the event of a spill:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Don Appropriate PPE: Include respiratory protection if the material is a dust.

• Containment: Cover the spill with a chemical absorbent suitable for solid materials.

• Collection: Carefully sweep the absorbed material into the designated hazardous waste container. Avoid actions that create dust.

• Decontamination: Clean the spill area with an appropriate solvent (e.g., soap and water), and place all cleanup materials into the hazardous waste container.

Final Disposal Pathway

The ultimate disposal of 4-Bromo-5-methylpyrimidin-2-amine must be handled by professionals to ensure safety and regulatory compliance.

Workflow for Proper Disposal

The following diagram illustrates the decision-making and operational flow for the disposal process.

Caption: Disposal workflow for 4-Bromo-5-methylpyrimidin-2-amine.

Professional Disposal

• Contact Environmental Health & Safety (EHS): Follow your institution's procedures for hazardous waste pickup. Do not allow the waste to accumulate beyond the designated time limits (e.g., 180 days, depending on generator status).

• Manifesting and Transport: The waste will be collected by a licensed environmental waste management company.[9] This ensures "cradle-to-grave" tracking as required by regulations.

• Final Disposition: The chemical will be transported to a permitted Treatment, Storage, and Disposal Facility (TSDF). The most probable method of destruction for this compound is high-temperature incineration in a facility equipped with advanced emission controls to neutralize acidic gases like HBr.[4]

References

• PubChem. 4-Bromo-5-methylpyridin-2-amine. [Link]

• Ideal Response. What is bromine and what are the safe disposal and recycling methods?. [Link]

• PubChem. 5-Bromo-4-methylpyrimidin-2-amine. [Link]

• U.S. Environmental Protection Agency. Other Disposal Guidance. [Link]

• Morf, L. S., et al. (2005). Brominated Flame Retardants in Waste Electrical and Electronic Equipment: Substance Flows in a Recycling Plant. Environmental Science & Technology, 39(22), 8991–8998.
• Google Patents.
• Khan, A. T., et al. (2013). An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI). Molecules, 18(10), 12629–12639.

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• 1. fishersci.com [fishersci.com]
• 2. 4-Bromo-5-methylpyridin-2-amine | C6H7BrN2 | CID 55264589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromo-5-methylpyridin-2-amine | 1033203-32-5 [sigmaaldrich.com]
• 4. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
• 5. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 6. fishersci.com [fishersci.com]
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• 8. 2-氨基-5-溴-4-甲基吡啶 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-Bromo-5-methylpyrimidin-2-amine

Executive Safety Summary & Risk Analysis

From the Desk of the Senior Application Scientist:

Handling 4-Bromo-5-methylpyrimidin-2-amine requires a nuanced understanding of its structural hazards. As an aminopyrimidine, this compound possesses a "Trojan horse" motif: the amine group (-NH2) facilitates hydrogen bonding and potential skin sensitization, while the halogen (Bromine) increases lipophilicity, potentially enhancing dermal absorption rates compared to non-halogenated analogues.[1]

While standard Safety Data Sheets (SDS) classify this strictly as an Irritant (H315, H319, H335) and Harmful if Swallowed (H302), operational experience dictates we treat it with elevated caution regarding particulate inhalation and cumulative dermal exposure .[1]

Core Hazard Profile

Hazard Class	GHS Code	Operational Implication
Acute Toxicity (Oral)	H302	Harmful if swallowed.[2][3][4][5] High risk during weighing of fine powder due to hand-to-mouth transfer vectors.[2]
Skin Irritation	H315	Causes skin irritation.[2][3][4][6] The amine functionality can lead to chemical burns upon prolonged contact, especially if trapped under a ring or watch.[1]
Eye Irritation	H319	Causes serious eye irritation.[2][4] Fine dust is abrasive and chemically reactive with ocular moisture.[2]
STOT-SE	H335	Respiratory irritation.[2][3][4][6] The primary risk vector is dust generation during transfer from the stock container.[2]

Engineering Controls: The First Line of Defense

PPE is the last barrier.[2] Your primary safety mechanism is the Engineering Control .[2]

• Primary Containment: All manipulation of the solid (weighing, dispensing) must occur within a certified Chemical Fume Hood or Powder Containment Balance Enclosure .[2]

• Face Velocity: Ensure hood is operating at 80–100 fpm (0.4–0.5 m/s) .

• Static Control: Use an ionizing bar or anti-static gun during weighing.[2] Dry aminopyrimidine powders are prone to static charge, which can cause "particle flight"—dispersing toxic dust outside the balance draft shield despite hood airflow.[1]

PPE Matrix: Layered Protection Strategy

The following matrix prescribes PPE based on the specific operational activity.

Protection Zone	Low Risk (Closed System / Stock Solution)	High Risk (Open Powder Handling / Synthesis)	Technical Rationale
Hand Protection	Single Nitrile Gloves (Min.[2] thickness: 0.11 mm / 4-5 mil)	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)	Amines can permeate thin nitrile over time.[2] Double gloving creates a sacrificial outer layer and provides visual contrast if a tear occurs.[2]
Respiratory	Fume Hood (No respirator required)	Fume Hood + N95 (if outside hood)	If weighing >10g or if static is uncontrollable, an N95 provides backup protection against particulate inhalation.[2]
Eye Protection	Safety Glasses (ANSI Z87.1 with side shields)	Chemical Splash Goggles	Powder drift is unpredictable.[2] Goggles seal the ocular cavity against dust entry, which glasses cannot do.[1]
Body Defense	Standard Lab Coat (Cotton/Poly)	Tyvek® Sleeves or Lab Coat	Protects wrists/forearms (the most common exposure site) from dust settling between the glove and coat cuff.[2]

PPE Decision Logic

The following decision tree illustrates the protocol for selecting PPE based on the physical state of the chemical.

Figure 1: Logic flow for determining PPE requirements based on physical state and quantity.

Operational Protocols: "Self-Validating" Safety

A. Weighing & Transfer (Critical Control Point)

The highest risk of exposure occurs when the container is open.[2]

• Preparation: Place a disposable absorbent mat (benchkote) inside the hood.[2] This validates containment: if you see white powder on the black backing (or vice versa), your technique was sloppy.[1]

• Anti-Static Measure: Use an anti-static gun on the spatula and weighing boat before touching the powder.[2]

• The "Clean Hand / Dirty Hand" Rule:

  • Dirty Hand (Right): Holds the spatula.[2] Never leaves the hood.

  • Clean Hand (Left): Operates the balance door and logs data.[2] Never touches the chemical container.[2]

• Decontamination: Immediately wipe the balance area with a wet paper towel (water/surfactant) after weighing.[2] Dust is invisible until it accumulates.[2]

B. Emergency Spill Response

Do not use a brush or broom (generates dust).[2]

• Isolate: Alert nearby personnel.

• Protect: Don Goggles and Double Gloves.[2]

• Contain: Cover the powder gently with wet paper towels (water or ethanol).[2] This suppresses dust generation.[2][7][8][9]

• Clean: Scoop up the wet slurry and place it into a wide-mouth solid waste container.

• Wash: Clean the surface with soap and water three times.[2]

Waste Disposal Logistics

Proper disposal protects downstream environmental service workers.[2]

• Classification: Halogenated Organic Waste .[2]

• Segregation: Do not mix with strong oxidizers or strong acids (potential for exothermic degradation).[2]

• Labeling: Must explicitly state "Contains Aminopyrimidines" and "Halogenated."[2]

• Container: High-density polyethylene (HDPE) or glass.[2] Avoid metal containers as amines can be corrosive to certain alloys over time.[2]

Waste Stream Workflow

Figure 2: Waste segregation and disposal workflow for halogenated aminopyrimidines.

References

• PubChem. (2023).[2] Compound Summary: 5-Bromo-4-methylpyrimidin-2-amine (Isomer/Analogous Safety Data).[2] National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2011).[2] Laboratory Safety Guidance (OSHA 3404-11R). United States Department of Labor.[2] [Link]

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• 3. 5-Bromo-4-methylpyrimidin-2-amine | C5H6BrN3 | CID 18616196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Bromo-5-methylpyridin-2-amine | C6H7BrN2 | CID 55264589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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